Sodium metaborate

• CAS: 7775-19-1

Core Science & Biosynthesis

An In-depth Technical Guide to Anhydrous Sodium Metaborate (Na₃B₃O₆)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anhydrous sodium metaborate (B1245444), systematically named sodium cyclotriborate, is an inorganic compound with the chemical formula Na₃B₃O₆. While often represented by the empirical formula NaBO₂, its anhydrous solid-state structure is a trimer, forming a six-membered ring of alternating boron and oxygen atoms.[1] This white, crystalline solid is a versatile chemical with applications ranging from the synthesis of advanced materials to its role as a buffering agent in various chemical and biological systems. For researchers and professionals in drug development, an understanding of its properties, synthesis, and biological interactions is crucial for its potential application in formulation, as a reagent, or as a source of borate (B1201080) for therapeutic and diagnostic purposes.

Chemical and Physical Properties

Anhydrous sodium metaborate is a stable compound with a high melting and boiling point. It is soluble in water, where it hydrolyzes to form sodium hydroxide (B78521) and boric acid, resulting in an alkaline solution. This buffering capacity is one of its key functional properties.

Table 1: Physicochemical Properties of Anhydrous Sodium Metaborate (Na₃B₃O₆)

Property	Value	Reference
Molecular Formula	Na₃B₃O₆	[1]
Molar Mass	197.39 g/mol	Calculated
Appearance	Colorless crystals or white crystalline powder	[1]
Density	2.464 g/cm³	[1]
Melting Point	966 °C (1771 °F; 1239 K)	[1]
Boiling Point	1434 °C (2613 °F; 1707 K)	[1]
Crystal System	Hexagonal	[1]
Solubility in Water	Soluble	[1]

Crystal Structure

Anhydrous sodium metaborate crystallizes in the hexagonal crystal system. The fundamental structural unit is the planar [B₃O₆]³⁻ anion, which consists of a six-membered ring with alternating boron and oxygen atoms. Each boron atom is bonded to three oxygen atoms. This cyclic structure is a key feature that distinguishes it from other borates.

Experimental Protocols: Synthesis of Anhydrous Sodium Metaborate

Anhydrous sodium metaborate can be synthesized through several methods, primarily involving high-temperature reactions. The choice of method may depend on the desired purity and scale of production.

Solid-State Synthesis from Borax (B76245) and Sodium Hydroxide

This method involves the high-temperature reaction between anhydrous borax (Na₂B₄O₇) and sodium hydroxide (NaOH).

Materials:

• Anhydrous borax (Na₂B₄O₇)

• Sodium hydroxide (NaOH)

• Crucible (e.g., platinum or high-purity alumina)

• High-temperature furnace

Procedure:

• Anhydrous borax and sodium hydroxide are mixed in a 1:2 molar ratio.

• The mixture is placed in a crucible and heated in a furnace.

• The temperature is gradually raised to 700 °C.[1]

• The reaction proceeds with the formation of molten sodium metaborate and the evolution of water vapor. The reaction is: Na₂B₄O₇ + 2NaOH → 4NaBO₂ + H₂O.

• The reaction is held at this temperature until the evolution of water ceases, indicating the completion of the reaction.

• The molten product is then cooled to room temperature to obtain solid anhydrous sodium metaborate.

• Characterization of the final product can be performed using techniques such as X-ray diffraction (XRD) and Fourier-transform infrared spectroscopy (FTIR) to confirm the crystal structure and absence of hydroxyl groups.

Microwave-Assisted Synthesis

A more rapid and energy-efficient method for the synthesis of sodium metaborate hydrates, which can then be dehydrated to the anhydrous form.[2][3]

Materials:

• Borax decahydrate (B1171855) (Na₂B₄O₇·10H₂O)

• Sodium hydroxide (NaOH)

• Microwave reactor

• Calcination furnace

Procedure:

• Borax decahydrate and sodium hydroxide are mixed in a suitable molar ratio in an aqueous solution.

• The mixture is subjected to microwave irradiation. For the synthesis of the dihydrate, a power of 270 W for 1 minute has been reported to be effective.[2][3]

• The resulting sodium metaborate dihydrate (NaBO₂·2H₂O) is then collected.

• To obtain the anhydrous form, the dihydrate is calcinated in a furnace at 400 °C for approximately 33 minutes.[2][3]

• The final product should be characterized by XRD to confirm the conversion to the anhydrous phase.

Role in Biological Systems and Signaling Pathways

In aqueous environments, such as biological systems, anhydrous sodium metaborate dissolves and exists as sodium ions and borate/boric acid. Boron is an essential micronutrient for plants and has been shown to have various biological effects in animals and humans. Its role in signaling pathways is an active area of research.

Borate Trafficking and Homeostasis

In plants, the transport and cellular localization of borate are tightly regulated. The borate exporter BOR1 is a key protein in this process. Its localization to the plasma membrane is crucial for loading boron into the xylem for transport throughout the plant. The trafficking of BOR1 involves two distinct endocytic pathways: one for recycling and maintaining its polar localization at the plasma membrane, and another for degradation in the vacuole when boron levels are high.

Caption: Trafficking pathways of the borate transporter BOR1 in plant cells.

Modulation of the MAPK Signaling Pathway

Boric acid has been shown to have a dose-dependent effect on the Mitogen-Activated Protein Kinase (MAPK) signaling pathway, which is a critical regulator of cell proliferation, differentiation, and apoptosis. At low concentrations, boric acid can be mitogenic, while at higher concentrations, it can inhibit cell growth. This suggests a complex interaction with the components of the MAPK cascade.

Caption: Modulation of the MAPK signaling cascade by boric acid.

Induction of Apoptosis via the SEMA3A/PLXNA1/NRP1 Pathway

In certain cancer cells, such as glioblastoma, boric acid has been demonstrated to induce apoptosis by upregulating components of the Semaphorin 3A (SEMA3A) signaling pathway. SEMA3A, through its receptors Plexin A1 (PLXNA1) and Neuropilin 1 (NRP1), can trigger a cascade of events leading to programmed cell death.

Caption: Boric acid-induced apoptosis via the SEMA3A signaling pathway.

Applications in Research and Drug Development

While direct applications of anhydrous sodium metaborate in drug formulations are not extensively documented, its properties suggest several potential uses for researchers and drug development professionals.

Table 2: Potential Applications in Research and Drug Development

Application Area	Description
Buffering Agent	Due to its alkaline nature in solution, it can be used to control pH in various biochemical assays and formulation studies.[4]
Reagent in Synthesis	It can serve as a source of borate for the synthesis of borosilicate glasses and other boron-containing compounds.[1] In a pharmaceutical context, this could extend to the synthesis of boron-containing active pharmaceutical ingredients (APIs).
Component of Formulations	Its buffering capacity could be utilized in topical or other formulations where pH control is critical for drug stability or delivery.
Precursor for Boron Neutron Capture Therapy (BNCT) Agents	As a source of boron, it could be a starting material for the synthesis of more complex boron-rich molecules designed for BNCT, a targeted cancer therapy.

Conclusion

Anhydrous sodium metaborate (Na₃B₃O₆) is a compound with well-defined chemical and physical properties. Its synthesis is achievable through straightforward high-temperature methods. For researchers in the life sciences and drug development, its most significant role is likely as a source of borate/boric acid in aqueous systems. The demonstrated effects of borates on key cellular signaling pathways, such as MAPK and SEMA3A, suggest that boron-containing compounds warrant further investigation for their therapeutic potential. A thorough understanding of the fundamental chemistry of compounds like anhydrous sodium metaborate is the foundation for such future advancements.

References

• 1. Sodium metaborate - Wikipedia [en.wikipedia.org]
• 2. 2024.sci-hub.st [2024.sci-hub.st]
• 3. researchgate.net [researchgate.net]
• 4. Sodium Metaborate | Essential buffering agent | U.S. Borax [borax.com]

An In-depth Technical Guide to Sodium Metaborate (CAS 7775-19-1)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of sodium metaborate (B1245444) (CAS 7775-19-1), focusing on its chemical properties, synthesis, analytical methods, and known biological interactions. The information is presented to support research and development activities.

Chemical and Physical Properties

Sodium metaborate is an inorganic compound with the chemical formula NaBO₂. It is a white, crystalline solid that is soluble in water.[1] The anhydrous form is hygroscopic. It is commercially available in various hydrated forms, with the tetrahydrate and dihydrate being common.

Table 1: Physicochemical Properties of Sodium Metaborate

Property	Value	Reference(s)
CAS Number	7775-19-1	[1]
Molecular Formula	NaBO₂	[2]
Molecular Weight	65.80 g/mol	[2]
Appearance	White crystalline solid	[1]
Melting Point	966 °C (1771 °F; 1239 K)	[2]
Boiling Point	1434 °C (2613 °F; 1707 K)	[2]
Density	2.464 g/cm³ (anhydrous)	[2]
Solubility in Water	16.4 g/100 mL (0 °C)28.2 g/100 mL (25 °C)125.2 g/100 mL (100 °C)	[2]

Synthesis of Sodium Metaborate

Sodium metaborate can be synthesized through several methods, primarily involving the reaction of a boron source with a sodium source.

Synthesis from Borax (B76245) and Sodium Hydroxide (B78521)

A common laboratory and industrial method for preparing sodium metaborate involves the reaction of borax (sodium tetraborate) with sodium hydroxide.[3]

Experimental Protocol:

• Reactant Preparation: Prepare an aqueous solution of anhydrous borax (Na₂B₄O₇) and sodium hydroxide (NaOH). A typical molar ratio is 1:2 (borax:NaOH).

• Reaction: Heat the solution to 90°C with continuous stirring.

• Reaction Time: Maintain the reaction temperature for 150 minutes to ensure complete conversion to sodium metaborate tetrahydrate (NaB(OH)₄·2H₂O).[4][5]

• Crystallization: Allow the solution to cool to room temperature to induce crystallization of the sodium metaborate hydrate.

• Isolation and Drying: Filter the crystals from the solution and dry them at a temperature below 50°C to prevent dehydration.

• Anhydrous Form: To obtain the anhydrous form, the hydrated salt can be heated to 270°C in a vacuum.[2]

Logical Relationship of Boron Compounds in Synthesis

Caption: Relationship of key reactants in the synthesis of sodium metaborate.

Alternative Synthesis Methods

• Fusion Method: This involves fusing sodium carbonate with boron oxide at high temperatures.[2]

• Ultrasonic Irradiation: The reaction of borax and sodium hydroxide can be accelerated using ultrasonic irradiation, which can optimize reaction parameters like temperature and water content.[6]

Analytical Methods for Sodium Metaborate

The purity and concentration of sodium metaborate can be determined using various analytical techniques.

Titrimetric Analysis

A common method for the quantitative analysis of borates is acid-base titration. This method is based on the conversion of the borate (B1201080) to boric acid, which is then titrated with a standard base in the presence of a polyhydric alcohol like mannitol.

Experimental Protocol for Titration:

• Sample Preparation: Accurately weigh a sample of sodium metaborate and dissolve it in deionized water.

• Acidification: Add a slight excess of a standard acid (e.g., 0.5 N HCl) to convert the metaborate to boric acid. The reaction is: NaBO₂ + HCl + H₂O → H₃BO₃ + NaCl.

• Removal of Carbon Dioxide: Gently boil the solution to remove any dissolved carbon dioxide, which can interfere with the endpoint.

• Addition of Mannitol: Cool the solution and add mannitol. Mannitol forms a stable complex with boric acid, increasing its acidity and allowing for a sharp titration endpoint.

• Titration: Titrate the solution with a standardized sodium hydroxide (NaOH) solution to a phenolphthalein (B1677637) endpoint. The color change from colorless to pink indicates the endpoint.

• Calculation: The concentration of sodium metaborate in the original sample can be calculated from the volume of NaOH used.

Experimental Workflow for Titrimetric Analysis

Caption: Step-by-step workflow for the titrimetric analysis of sodium metaborate.

Spectroscopic and Other Analytical Methods

• Fourier Transform Infrared (FTIR) Spectroscopy: FTIR can be used to identify the characteristic B-O bond vibrations in the metaborate structure.

• X-ray Diffraction (XRD): XRD is a powerful tool for characterizing the crystalline structure of sodium metaborate and its hydrates.

Biological Activity and Signaling Pathways

The biological effects of boron compounds are an active area of research. While specific studies on the direct interaction of sodium metaborate (CAS 7775-19-1) with signaling pathways are limited, research on related boron compounds, such as sodium tetraborate (B1243019) and boric acid, provides insights into the potential biological roles of the borate ion. It is crucial to note that the biological effects of different borate species can vary.

Distinction from Other Boron Compounds

It is important to differentiate sodium metaborate from other commonly studied boron compounds:

• Sodium Tetraborate (Borax): Has the formula Na₂B₄O₇·10H₂O. Studies on sodium tetraborate have suggested effects on intracellular signaling related to cardiac hypertrophy.[1][7]

• Boric Acid: Has the formula H₃BO₃. Research has explored its effects on various cellular processes, including potential interactions with the SEMA3A/PLXNA1/NRP1 signaling pathway in glioblastoma cells.[8]

Potential for Interaction with Signaling Pathways

While direct evidence for sodium metaborate is scarce, studies on other boron-containing compounds suggest that the borate ion can influence cellular processes. For instance, sodium pentaborate pentahydrate has been shown to modulate the Hippo signaling pathway in colorectal cancer cell lines.[9]

Example of a Borate Derivative's Effect on the Hippo Signaling Pathway

Caption: *This diagram illustrates the effect of sodium pentaborate pentahydrate on the Hippo pathway and is for informational purposes only.[9]

Applications in Research and Development

Sodium metaborate serves as a versatile compound in various research and industrial applications:

• Precursor for Sodium Borohydride (B1222165): It is a key starting material in the synthesis of sodium borohydride (NaBH₄), a widely used reducing agent.[2]

• Buffer Solutions: Due to its alkaline nature, it is used in the preparation of buffer solutions to control pH.

• Adhesive Formulations: It acts as a crosslinking agent in starch-based adhesives, modifying viscosity and tack.[10][11]

• Textile Industry: Used as a stabilizer for hydrogen peroxide in bleaching processes.[11]

• Corrosion Inhibition: Incorporated into water treatment chemicals for its pH control and anti-corrosive properties.[11]

Safety and Handling

Sodium metaborate is considered to have low acute toxicity. However, as with all chemicals, it should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses. Dust inhalation should be avoided. For detailed safety information, refer to the Safety Data Sheet (SDS).

Table 2: Toxicological Data for Sodium Metaborate

Metric	Value	Species	Route	Reference(s)
LD₅₀	2330 mg/kg	Rat	Oral	[2]

This guide provides a foundational understanding of sodium metaborate for scientific and research professionals. Further investigation into its specific biological activities and potential therapeutic applications is warranted.

References

• 1. Role of sodium tetraborate as a cardioprotective or competitive agent: Modulation of hypertrophic intracellular signals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sodium metaborate - Wikipedia [en.wikipedia.org]
• 3. Sodium metaborate | BNaO2 | CID 145326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] Synthesis , crystal structure and dehydration kinetics of NaB ( OH ) 4 · 2 H 2 O | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Data on sodium tetraborate as a modulation of hypertrophic intracellular signals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Boric Acid Induces Oxidative Damage and Apoptosis Through SEMA3A/PLXNA1/NRP1 Signalling Pathway in U251 Glioblastoma Cell - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. borax.com [borax.com]

Physicochemical Properties of Sodium Metaborate Solutions: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium metaborate (B1245444) (NaBO₂) is an inorganic compound that, in aqueous solutions, exhibits distinct physicochemical properties making it relevant in various scientific and industrial applications, including as a buffering agent, in the synthesis of other boron compounds, and in certain drug development contexts. When dissolved in water, sodium metaborate hydrolyzes to form sodium tetrahydroxyborate (NaB(OH)₄)[1]. The properties of these solutions are highly dependent on concentration and temperature. This guide provides a comprehensive overview of the core physicochemical properties of sodium metaborate solutions, detailed experimental protocols for their measurement, and visual representations of key processes.

When handling sodium metaborate, it is important to follow safety precautions. Avoid generating dust and ensure good housekeeping. In case of eye contact, rinse cautiously with water for several minutes. While not considered a serious irritant, it is advisable to wear eye protection[2]. For storage, keep in a dry, moisture-free environment in tightly closed containers[3].

Core Physicochemical Properties

The key physicochemical properties of sodium metaborate solutions—solubility, pH, density, viscosity, and electrical conductivity—are summarized in the following sections. All quantitative data is presented in structured tables for ease of comparison.

Solubility

The solubility of sodium metaborate in water is significantly influenced by temperature. Different hydrates of sodium metaborate crystallize from solutions at various temperature ranges[1].

• Sodium Metaborate Tetrahydrate (NaBO₂·4H₂O): Stable from -6 to 53.6 °C.

• Sodium Metaborate Dihydrate (NaBO₂·2H₂O): Stable from 53.6 °C to 105 °C.

• Sodium Metaborate Hemihydrate (NaBO₂·0.5H₂O): Stable from 105 °C to the boiling point.

Table 1: Solubility of Sodium Metaborate in Water at Various Temperatures

Temperature (°C)	Solubility (g NaBO₂ / 100 mL H₂O)
0	16.4
25	28.2
100	125.2

Source:[1]

pH

Aqueous solutions of sodium metaborate are alkaline, with the pH moderately increasing with concentration.

Table 2: pH of Sodium Metaborate Solutions at 20°C

Concentration (% w/w)	pH
0.1	10.5
0.5	10.8
1.0	11.0
2.0	11.2
4.0	11.4
6.0	11.5
8.0	11.6
10.0	11.8
15.0	11.9
18.0	12.0

Source:[4]

Density

The density of sodium metaborate solutions increases with concentration. The data below was measured at 298.15 K (25°C) and 323.15 K (50°C).

Table 3: Density of Aqueous Sodium Metaborate Solutions

Molality (mol/kg)	Density at 298.15 K (g/cm³)	Density at 323.15 K (g/cm³)
0.1013	1.0028	0.9930
0.2045	1.0076	0.9978
0.5224	1.0219	1.0118
1.0901	1.0441	1.0336
2.2985	1.0855	1.0744
3.6537	1.1251	1.1135
4.6186	1.1504	1.1384

Source:[5]

Viscosity

The viscosity of sodium metaborate solutions also increases with concentration.

Table 4: Viscosity of Aqueous Sodium Metaborate Solutions

Molality (mol/kg)	Viscosity at 298.15 K (mPa·s)	Viscosity at 323.15 K (mPa·s)
0.1013	0.923	0.573
0.2045	0.953	0.594
0.5224	1.056	0.665
1.0901	1.258	0.796
2.2985	1.798	1.111
3.6537	2.766	1.639
4.6186	3.864	2.213

Source:[5]

Electrical Conductivity

The electrical conductivity of sodium metaborate solutions is a function of both concentration and temperature, generally increasing with both.

Table 5: Electrical Conductivity of Aqueous Sodium Metaborate Solutions

Molality (mol/kg)	Conductivity at 298.15 K (S/m)	Conductivity at 323.15 K (S/m)
0.1013	0.762	1.182
0.2045	1.458	2.258
0.5224	3.398	5.201
1.0901	6.353	9.610
2.2985	10.956	16.270
3.6537	14.810	21.840
4.6186	16.580	24.510

Source:[5]

Experimental Protocols

Detailed methodologies for the determination of the key physicochemical properties of sodium metaborate solutions are provided below.

Determination of Density using a Pycnometer

This method provides a very precise determination of liquid density.

Methodology:

• Preparation: Thoroughly clean and dry a pycnometer of a known volume.

• Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer (m₀).

• Mass of Pycnometer with Water: Fill the pycnometer with distilled water, ensuring no air bubbles are present. Insert the stopper, allowing excess water to exit through the capillary. Dry the exterior of the pycnometer and weigh it (m₁).

• Mass of Pycnometer with Sample: Empty and dry the pycnometer. Fill it with the sodium metaborate solution of a known concentration, following the same procedure as with water. Weigh the filled pycnometer (m₂).

• Temperature Control: Ensure all measurements are performed at a constant, recorded temperature.

• Calculation:

  • Mass of water (m_water) = m₁ - m₀

  • Mass of sodium metaborate solution (m_solution) = m₂ - m₀

  • Volume of pycnometer (V) = m_water / ρ_water (where ρ_water is the known density of water at the measurement temperature).

  • Density of sodium metaborate solution (ρ_solution) = m_solution / V.

Workflow for Density Measurement using a Pycnometer.

Determination of Viscosity using an Ostwald Viscometer

This method determines the viscosity of a liquid by measuring the time it takes for a known volume to flow through a capillary tube.

Methodology:

• Preparation: Clean and dry the Ostwald viscometer thoroughly.

• Sample Loading: Introduce a precise volume of the sodium metaborate solution into the larger bulb of the viscometer.

• Temperature Equilibration: Place the viscometer in a constant temperature water bath until the sample reaches the desired temperature.

• Measurement: Using a pipette bulb, draw the liquid up into the other arm of the viscometer until the meniscus is above the upper calibration mark.

• Flow Time: Release the suction and measure the time it takes for the meniscus to fall from the upper to the lower calibration mark.

• Reference Measurement: Repeat the procedure using a reference liquid of known viscosity and density (e.g., distilled water) at the same temperature.

• Calculation: The viscosity of the sodium metaborate solution (η₁) can be calculated using the following formula: η₁ / η₂ = (ρ₁ * t₁) / (ρ₂ * t₂) where:

  • η₁ and η₂ are the viscosities of the sample and reference liquid, respectively.

  • ρ₁ and ρ₂ are the densities of the sample and reference liquid, respectively.

  • t₁ and t₂ are the flow times of the sample and reference liquid, respectively.

Workflow for Viscosity Measurement using an Ostwald Viscometer.

Determination of pH using a pH Meter

Due to the alkaline nature of sodium metaborate solutions, special considerations are necessary for accurate pH measurement.

Methodology:

• Electrode Calibration: Calibrate the pH meter using standard buffer solutions. For alkaline solutions, a three-point calibration is recommended, including a high pH buffer (e.g., pH 10 or 12). For highly alkaline solutions, calibration with NaOH solutions of known concentrations can minimize alkali error.

• Sample Preparation: Place the sodium metaborate solution in a clean beaker.

• Measurement: Immerse the pH electrode in the solution and stir gently to ensure homogeneity. Allow the reading to stabilize before recording the pH value and the temperature.

• Electrode Rinsing: Rinse the electrode thoroughly with deionized water and blot dry between measurements to prevent cross-contamination.

• Alkali Error Consideration: At very high pH values, the presence of a high concentration of sodium ions can interfere with the glass electrode, leading to an underestimation of the pH. Using a pH electrode specifically designed for high pH measurements can mitigate this "alkali error".

Workflow for pH Measurement.

Determination of Electrical Conductivity using a Conductivity Meter

This method measures the ability of the solution to conduct an electric current.

Methodology:

• Instrument Calibration: Calibrate the conductivity meter using standard solutions of known conductivity.

• Sample Preparation: Place the sodium metaborate solution in a clean, dry beaker.

• Measurement: Immerse the conductivity probe into the solution, ensuring the electrodes are fully submerged. Gently stir and allow the reading to stabilize.

• Temperature Compensation: Conductivity is temperature-dependent. Ensure the conductivity meter is set to a standard reference temperature (usually 25°C) or record the temperature at which the measurement is taken.

• Probe Cleaning: Rinse the probe with deionized water and dry it before and after each measurement.

Workflow for Electrical Conductivity Measurement.

Conclusion

This technical guide provides a detailed overview of the key physicochemical properties of aqueous sodium metaborate solutions, including solubility, pH, density, viscosity, and electrical conductivity, as a function of concentration and temperature. The provided experimental protocols and workflows offer a practical framework for the accurate determination of these properties in a laboratory setting. The data presented herein can serve as a valuable resource for researchers, scientists, and drug development professionals working with sodium metaborate and related compounds. Further research to expand the temperature-dependent data for density, viscosity, and conductivity would be beneficial for a more complete understanding of these solutions under a wider range of conditions.

References

• 1. Sodium metaborate - Wikipedia [en.wikipedia.org]
• 2. sds.riotinto.com [sds.riotinto.com]
• 3. SODIUM METABORATE - Ataman Kimya [atamanchemicals.com]
• 4. borax.com [borax.com]
• 5. jcsp.org.pk [jcsp.org.pk]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Synthesis and Characterization of Sodium Metaborate (B1245444)

Sodium metaborate (NaBO₂) is a versatile inorganic compound with significant applications ranging from the manufacturing of borosilicate glasses and detergents to its role as a byproduct in hydrogen storage systems utilizing sodium borohydride.[1][2][3] This technical guide provides a comprehensive overview of the primary synthesis routes and characterization methodologies for sodium metaborate, intended to serve as a valuable resource for professionals in research and development. The compound exists in an anhydrous form (NaBO₂) and several hydrated forms, with the chemical formula often written as NaBO₂·nH₂O.[4] Structurally, the anhydrous form contains a trimeric anion, [B₃O₆]³⁻, while the common tetrahydrate is more accurately represented as Na[B(OH)₄]·2H₂O, featuring a tetrahedral tetrahydroxyborate anion.[4][5][6]

Synthesis of Sodium Metaborate

The production of sodium metaborate can be achieved through several methods, including high-temperature fusion and aqueous reactions. The choice of method often depends on the desired form (anhydrous or hydrated) and the available starting materials.

Fusion Methods

High-temperature fusion is a common industrial method for producing anhydrous sodium metaborate.

• Reaction of Sodium Carbonate with Boron Oxide or Borax (B76245): This method involves the direct fusion of sodium carbonate (Na₂CO₃) with either boron oxide (B₂O₃) or borax (Na₂B₄O₇).[2][4]

• Reaction of Borax with Sodium Hydroxide (B78521): An alternative fusion process involves reacting borax with sodium hydroxide (NaOH) at elevated temperatures, typically around 700 °C.[4] The general reaction is: B₂O₃ + 2 NaOH → 2 NaBO₂ + H₂O[4]

Experimental Protocol: Fusion of Borax with Sodium Hydroxide

• Reactant Preparation: Thoroughly mix stoichiometric amounts of borax (Na₂B₄O₇) and sodium hydroxide (NaOH) in a high-temperature-resistant crucible (e.g., platinum or alumina).

• Heating: Place the crucible in a furnace and heat to 700 °C.[4]

• Reaction: Maintain the temperature until the fusion is complete and a homogenous melt is formed.

• Cooling and Solidification: Carefully remove the crucible from the furnace and allow the molten product to cool and solidify.

• Processing: Once cooled, the solid anhydrous sodium metaborate can be crushed and ground to the desired particle size.

Aqueous and Hydrothermal Methods

Hydrated forms of sodium metaborate are typically synthesized in aqueous solutions. These methods offer better control over the hydration state and crystal morphology.

• Reaction of Borax with Sodium Hydroxide in Water: This is a widely used laboratory and industrial method for producing hydrated sodium metaborate.[7] The reaction can be accelerated using techniques like ultrasonic irradiation.[6][8][9]

• Microwave-Assisted Synthesis: A rapid and energy-efficient approach involves the use of microwave irradiation to drive the reaction between borax and sodium hydroxide.[8][10]

Experimental Protocol: Ultrasound-Assisted Aqueous Synthesis

This protocol is adapted from studies on the synthesis of sodium metaborate tetrahydrate (NaB(OH)₄·2H₂O).[6][8]

• Reactant Preparation: In a reaction vessel, combine borax and sodium hydroxide in the appropriate molar ratio (e.g., a 2:1 mole ratio of NaOH to Na₂B₄O₇·4H₂O).[6] Add a specific amount of deionized water (e.g., 26% water by weight).[2]

• Ultrasonic Irradiation: Immerse the reaction vessel in an ultrasonic bath heated to 80 °C.[2][6]

• Reaction: Apply ultrasonic waves (e.g., 35 kHz) for a specified duration, typically 60 to 120 minutes.[6]

• Crystallization: After the reaction is complete, allow the solution to cool to room temperature (25 °C) to induce the crystallization of the white solid product.[6]

• Isolation and Drying: Separate the crystals from the mother liquor by filtration. Dry the collected solid at a low temperature, such as 40 °C, to preserve the hydration state.[6]

Caption: General workflow for sodium metaborate synthesis.

Characterization of Sodium Metaborate

A combination of analytical techniques is employed to confirm the identity, purity, crystal structure, and thermal properties of the synthesized sodium metaborate.

X-Ray Diffraction (XRD)

XRD is the primary technique for determining the crystalline structure of the product. It can distinguish between the different hydrated forms and the anhydrous state.[11][12] For instance, the tetrahydrate (Na[B(OH)₄]·2H₂O) crystallizes in the triclinic system.[5]

Experimental Protocol: Powder X-Ray Diffraction

• Sample Preparation: Finely grind the sodium metaborate sample to a homogenous powder to ensure random crystal orientation. Mount the powder on a sample holder.

• Instrumentation: Use a powder X-ray diffractometer equipped with a standard X-ray source (e.g., Cu Kα radiation).

• Data Acquisition: Scan the sample over a relevant 2θ range, typically from 10° to 100°, with a step size of 0.02°.[12]

• Hot-Stage XRD (for thermal studies): To observe phase transitions, use a hot-stage attachment. Heat the sample at a controlled rate (e.g., 1 °C/min) under an inert nitrogen purge while collecting diffraction patterns at various temperature intervals.[12]

• Data Analysis: Compare the resulting diffraction pattern with standard patterns from crystallographic databases (e.g., PDF cards) to identify the crystalline phase.[6]

Vibrational Spectroscopy (FTIR and Raman)

Fourier-Transform Infrared (FTIR) and Raman spectroscopy are used to identify functional groups and probe the molecular structure. Key vibrational modes include O-H stretching, B-O stretching, and B-O-H bending, which differ between the anhydrous and hydrated forms.[6][11]

• FTIR: In hydrated forms, bands around 3141 cm⁻¹ are attributed to O-H stretching, while bands between 907-1128 cm⁻¹ correspond to asymmetric B-O vibrations.[6]

• Raman: For the anhydrous form, peaks at 627 and 770 cm⁻¹ are characteristic of B₃O₆³⁻ ring breathing vibrations.[11] The transition from tetrahedral boron in hydrates to trigonal boron in the anhydrous form can be observed through changes in the Raman spectra upon heating.[11][12]

Experimental Protocol: FTIR Spectroscopy

• Sample Preparation: Place a small amount of the powdered sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.[5]

• Data Acquisition: Record the infrared spectrum over a range of 4000 to 650 cm⁻¹ with a resolution of at least 8 cm⁻¹.[5]

• Data Analysis: Identify the characteristic absorption bands and compare them to literature values for sodium metaborate to confirm the presence of specific functional groups and hydration states.

Thermal Analysis (TGA/DSC)

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are crucial for studying the thermal stability and dehydration process of sodium metaborate hydrates.[12][13] TGA measures mass loss as a function of temperature, while DSC detects endothermic and exothermic transitions. The dehydration of NaBO₂·2H₂O occurs in steps, forming a hemihydrate and then the anhydrous species.[11]

Experimental Protocol: Thermogravimetric Analysis (TGA)

• Sample Preparation: Accurately weigh a small sample (5-10 mg) of the sodium metaborate hydrate (B1144303) into an inert TGA crucible (e.g., alumina).[14]

• Instrumentation: Use a simultaneous TGA/DSC or TGA/DTA instrument.

• Experimental Conditions: Heat the sample from ambient temperature to approximately 400-600 °C at a constant heating rate (e.g., 10 °C/min) under a continuous purge of an inert gas like nitrogen (20-50 mL/min).[14]

• Data Analysis: Analyze the TGA curve to determine the percentage weight loss at different temperature ranges, corresponding to the loss of water molecules. Analyze the DSC curve to identify the temperatures of endothermic peaks associated with dehydration.

Caption: Workflow for the characterization of sodium metaborate.

Data Summary

The following tables summarize key quantitative data for sodium metaborate and its common hydrates.

Table 1: Physicochemical Properties of Sodium Metaborate

Property	Anhydrous (NaBO₂)	Tetrahydrate (NaBO₂·4H₂O)
Molar Mass	65.80 g/mol [4]	137.86 g/mol [1]
Appearance	White crystalline solid[1]	Colorless crystalline solid[4]
Density	2.464 g/cm³[4]	~1.74 g/cm³[1]
Melting Point	966 °C[4]	53.5 °C (decomposes)[1]
Boiling Point	1434 °C[4]	N/A

| Solubility in Water | 28.2 g/100 mL (25 °C)[4] | 41.9% by weight (20 °C)[1] |

Table 2: Crystallographic Data

Form	Crystal System	Space Group	Key Cell Parameters (pm)
Anhydrous (Na₃B₃O₆)	Trigonal[1]	R̅3c[1]	a = 1193.3, c = 723.9
Dihydrate (NaBO₂·2H₂O)	Triclinic[4]	-	a=678, b=1058, c=588[4]

| Tetrahydrate (Na[B(OH)₄]·2H₂O) | Triclinic[5] | - | - |

Table 3: Thermal Decomposition of Sodium Metaborate Hydrates

Hydrate Form	Stable Temperature Range	Dehydration Step	Product	Temperature Range of Water Loss (°C)
Tetrahydrate (NaBO₂·4H₂O)	-6 to 53.6 °C[2][4]	Loses 2 H₂O	Dihydrate (NaBO₂·2H₂O)	> 53.6 °C
Dihydrate (NaBO₂·2H₂O)	53.6 to 105 °C[2][4]	First Dehydration	Hemihydrate (Na₃[B₃O₅(OH)₂])	83 - 155 °C[11][13]

| Hemihydrate (NaBO₂·0.5H₂O) | 105 °C to boiling[2][4] | Second Dehydration | Anhydrous (Na₃B₃O₆) | 249 - 280 °C[11][13] |

Caption: Dehydration pathway from tetrahydrate to anhydrous form.

Table 4: Key Vibrational Spectroscopy Peaks

Technique	Wavenumber (cm⁻¹)	Assignment	Reference
FTIR	~3141	O-H stretching (hydrates)	[6]
	1258	B-O-H in-plane bending	[6]
	907 - 1128	Asymmetric B-O stretching	[6]
	766	Symmetric B-O stretching	[6]
Raman	627, 770	B₃O₆³⁻ ring breathing (anhydrous)	[11]

| | 1500 - 1600 | In-plane stretching of extra-annular B-O⁻ bonds (anhydrous) |[11] |

References

• 1. grokipedia.com [grokipedia.com]
• 2. SODIUM METABORATE - Ataman Kimya [atamanchemicals.com]
• 3. imarcgroup.com [imarcgroup.com]
• 4. Sodium metaborate - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. US2886425A - Process of making sodium metaborate and compositions comprising the same - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. Production of sodium metaborate tetrahydrate (NaB(OH)4·2H2O) using ultrasonic irradiation-Science-Chemical Encyclopedia-lookchem [lookchem.com]
• 10. 2024.sci-hub.st [2024.sci-hub.st]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]

A Technical Guide to the Crystal Structure of Sodium Metaborate Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of sodium metaborate (B1245444) dihydrate. The document details its crystallographic data, outlines the experimental protocols for its synthesis and structural determination, and presents a visual representation of the experimental workflow.

Introduction and Nomenclature

Sodium metaborate dihydrate, commonly represented by the formula NaBO₂·2H₂O, is more accurately described from a structural standpoint as sodium tetrahydroxyborate, Na[B(OH)₄]. This nomenclature reflects the true coordination of the boron atom within the crystal lattice, which is tetrahedrally bonded to four hydroxyl groups, forming the [B(OH)₄]⁻ anion. For clarity and accuracy, this guide will use the formula Na[B(OH)₄].

Crystallographic Data

The definitive crystal structure of sodium metaborate dihydrate (Na[B(OH)₄]) was determined by Csetenyi, Glasser, and Howie in 1993 through single-crystal X-ray diffraction. The compound crystallizes in a monoclinic system. Key crystallographic data are summarized in the table below.

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/a
Lattice Parameters	a = 5.886(3) Å
b = 10.566(6) Å
c = 6.146(3) Å
β = 111.60(4)°
Unit Cell Volume	355.4(3) ų
Formula Units (Z)	4
Calculated Density	1.903 g/cm³

Data sourced from Csetenyi et al. (1993).[1][2][3][4][5]

Structural Description

The crystal structure of Na[B(OH)₄] consists of a three-dimensional network of [B(OH)₄]⁻ tetrahedra linked by hydrogen bonds. The sodium ions (Na⁺) are situated in cavities within this framework and are coordinated to six oxygen atoms from the hydroxyl groups of the borate (B1201080) anions.[1][5]

Experimental Protocols

Synthesis of Sodium Metaborate Dihydrate Crystals

Single crystals of Na[B(OH)₄] suitable for X-ray diffraction can be synthesized through the following methods:

Method 1: Reaction of Anhydrous Borax (B76245) and Sodium Hydroxide (B78521) [6]

• A solution is prepared by reacting anhydrous borax (Na₂B₄O₇) with sodium hydroxide (NaOH) in aqueous solution at 90°C for 150 minutes.

• The saturated borate solution is then allowed to cool to room temperature.

• Crystals of Na[B(OH)₄]·2H₂O will form upon cooling.

Method 2: Classical Method from Kernite

• A mixture of kernite (a sodium borate mineral), water, and sodium hydroxide is prepared.

• The mixture is heated to 80°C in a water bath and mechanically stirred for 2 hours.

• The solution is then cooled to 25°C to induce crystallization.

• The resulting white solid is collected and dried at 40°C.

X-ray Diffraction Analysis

The determination of the crystal structure of Na[B(OH)₄] was carried out using single-crystal X-ray diffraction. The key experimental parameters are summarized below:

Parameter	Value
Radiation Source	Molybdenum Kα (λ = 0.71069 Å)
Temperature	Room Temperature
Data Collection	A total of 1039 unique reflections were measured.
Structure Solution	The structure was solved by direct methods (SHELXS86) and refined using full-matrix least-squares on F (SHELX76).[1]
Final R-factor	R = 0.030 for 882 observed reflections.[1][4][5]

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and structural analysis of sodium metaborate dihydrate.

Caption: Experimental workflow for sodium metaborate dihydrate synthesis and analysis.

References

• 1. journals.iucr.org [journals.iucr.org]
• 2. Sodium tetrahydroxyborate - Wikipedia [en.wikipedia.org]
• 3. Structure of sodium tetrahydroxyborate | Semantic Scholar [semanticscholar.org]
• 4. Structure of sodium tetrahydroxyborate [inis.iaea.org]
• 5. Structure of sodium tetrahydroxyborate (Journal Article) | ETDEWEB [osti.gov]
• 6. kiche.or.kr [kiche.or.kr]

Solubility of sodium metaborate in various solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of sodium metaborate (B1245444) in various solvents. The information is curated for professionals in research and development who require precise data and methodologies for their work.

Sodium metaborate (NaBO₂) is a versatile inorganic compound available in anhydrous and various hydrated forms, each exhibiting distinct solubility characteristics.[1][2] Its solubility is a critical parameter in numerous applications, including the formulation of cleaning agents, adhesives, and as a reagent in chemical synthesis.[3][4][5]

Aqueous Solubility of Sodium Metaborate

The solubility of sodium metaborate in water is highly dependent on temperature and its degree of hydration. Several hydrates are known to crystallize from aqueous solutions within specific temperature ranges:

• Sodium Metaborate Tetrahydrate (NaBO₂·4H₂O): Stable from -6 to 53.6 °C.[1]

• Sodium Metaborate Dihydrate (NaBO₂·2H₂O): Stable from 53.6 °C to 105 °C.[1]

• Sodium Metaborate Hemihydrate (NaBO₂·0.5H₂O): Stable from 105 °C to the boiling point.[1]

The following tables summarize the quantitative solubility data for various forms of sodium metaborate in water at different temperatures.

Table 1: Solubility of Anhydrous Sodium Metaborate in Water

Temperature (°C)	Solubility ( g/100 mL)
0	16.4[1]
25	28.2[1]
100	125.2[1]

Table 2: Solubility of Sodium Metaborate Dihydrate (NaBO₂·2H₂O) in Water

Temperature (°C)	Solubility (% by weight)
20	31.0[6]
30	36.5[3]
40	43.2[3]
50	52.8[3]
53.6	57.1[3]
60	59.3[3]
70	63.3[3]
80	67.6[3]
100	81.1[6]

Table 3: Solubility of Sodium Metaborate Tetrahydrate (NaBO₂·4H₂O) in Water

Temperature (°C)	Solubility (% by weight)
0	30.4[7]
10	35.6[3][7]
20	41.9[3][8]
30	49.5[3]
40	58.5[3]
50	71.5[3]
53.6	77.3[3]

Solubility in Organic Solvents

While highly soluble in water, sodium metaborate exhibits more limited solubility in organic solvents.

Alcohols and Glycols:

• Methanol (B129727) and Ethanol (B145695): Anhydrous sodium metaborate reacts with methanol and ethanol upon refluxing to yield sodium tetramethoxyborate and sodium tetraethoxyborate, respectively.[1] This reaction indicates solubility and chemical interaction.

• Glycerol: Sodium metaborate is soluble in glycerol.[9]

Quantitative data for the solubility of sodium metaborate in a wide range of organic solvents is not extensively documented in publicly available literature.

Experimental Protocol for Solubility Determination

The following is a generalized methodology for determining the solubility of sodium metaborate in a given solvent, based on the isothermal equilibrium method.

Objective: To determine the saturation solubility of sodium metaborate in a specific solvent at a constant temperature.

Materials:

• Sodium metaborate (specify hydrate (B1144303) form)

• Solvent of interest

• Distilled or deionized water (for aqueous studies)

• Analytical balance

• Constant temperature water bath or incubator with shaker

• Volumetric flasks

• Pipettes

• Filtration apparatus (e.g., syringe filters with appropriate membrane)

• Drying oven

• Thermometer

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of sodium metaborate to a known volume of the solvent in a sealed container (e.g., a screw-cap flask).

  • Place the container in a constant temperature shaker bath set to the desired temperature.

  • Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous agitation to ensure saturation.

• Sample Collection and Filtration:

  • Once equilibrium is reached, cease agitation and allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant (the clear saturated solution) using a pre-heated or pre-cooled pipette to the experimental temperature to avoid precipitation.

  • Immediately filter the collected sample through a syringe filter to remove any remaining solid particles.

• Analysis of Solute Concentration:

  • Accurately weigh a clean, dry evaporating dish.

  • Transfer the filtered saturated solution to the evaporating dish and reweigh to determine the mass of the solution.

  • Carefully evaporate the solvent in a drying oven at an appropriate temperature until a constant weight of the dry sodium metaborate is achieved.

  • Reweigh the evaporating dish with the dry solute.

• Calculation of Solubility:

  • Calculate the mass of the dissolved sodium metaborate by subtracting the initial weight of the evaporating dish from the final weight.

  • Calculate the mass of the solvent by subtracting the mass of the dissolved solute from the total mass of the solution.

  • Express the solubility in the desired units, such as grams of solute per 100 g of solvent or grams of solute per 100 mL of solvent.

Safety Precautions:

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Handle sodium metaborate in a well-ventilated area.

Experimental Workflow Visualization

The following diagram illustrates the key steps in the experimental determination of sodium metaborate solubility.

Caption: Workflow for determining the solubility of sodium metaborate.

References

• 1. Sodium metaborate - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. borax.com [borax.com]
• 4. Sodium Metaborate | Essential buffering agent | U.S. Borax [borax.com]
• 5. borax.com [borax.com]
• 6. Sodium metaborate | BNaO2 | CID 145326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. borax.com [borax.com]
• 8. Sodium metaborate tetrahydrate, 98.5%, extra pure 500 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 9. Sodium metaborate, anhydrous [chembk.com]

An In-depth Technical Guide to the Hydrolysis of Sodium Metaborate in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium metaborate (B1245444) (NaBO₂) is an inorganic compound that plays a significant role in various industrial processes and is a key byproduct in emerging energy technologies, particularly in the context of hydrogen storage via sodium borohydride (B1222165) (NaBH₄) hydrolysis. When dissolved in water, sodium metaborate undergoes a fundamental hydrolysis reaction, establishing a pH-dependent equilibrium that governs the speciation of boron in the aqueous phase. Understanding the mechanism, kinetics, and thermodynamics of this reaction is crucial for optimizing processes where borates are utilized or encountered. This technical guide provides a comprehensive overview of the hydrolysis of sodium metaborate, detailing the underlying chemistry, experimental methodologies for its characterization, and relevant quantitative data.

The Core Hydrolysis Reaction and Boron Speciation

The primary reaction upon the dissolution of anhydrous sodium metaborate in water is its hydrolysis to form the tetrahydroxyborate anion, [B(OH)₄]⁻.[1] The metaborate ion (BO₂⁻), which is trimeric in its anhydrous solid state (Na₃B₃O₆), reacts with water molecules to expand its coordination sphere.[1]

The overall hydrolysis reaction can be represented as:

NaBO₂(s) + 2H₂O(l) ⇌ Na⁺(aq) + [B(OH)₄]⁻(aq)

This equilibrium is intrinsically linked to the acid-base chemistry of boric acid (B(OH)₃). The tetrahydroxyborate anion is the conjugate base of boric acid.[2] The speciation between boric acid and the tetrahydroxyborate anion is critically dependent on the pH of the solution.

• Acidic to Moderately Alkaline Conditions (pH < 9): Boric acid, B(OH)₃, is the predominant species.

• Alkaline Conditions (pH > 9.2): The tetrahydroxyborate anion, [B(OH)₄]⁻, becomes the dominant form.[3]

At higher boron concentrations, the formation of various polyborate ions can also occur, further complicating the aqueous speciation.

Quantitative Data

A precise understanding of the hydrolysis of sodium metaborate requires quantitative data on its thermodynamic and kinetic parameters. Below is a summary of available data from the literature.

Thermodynamic Data

The thermodynamic properties of the species involved in the hydrolysis reaction are essential for determining the equilibrium position under various conditions.

Parameter	Species	Value	Reference
Standard Enthalpy of Formation (ΔfH⦵₂₉₈)	NaBO₂(s)	-977.0 kJ/mol	[4]
Standard Molar Entropy (S⦵₂₉₈)	NaBO₂(s)	73.39 J/(mol·K)
Molar Heat Capacity (Cₚ)	NaBO₂(s) at 25 °C	65.9 J/(mol·K)	[4]
Molar Heat Capacity (Cₚ)	Na--INVALID-LINK-- at 298 K	~120 J/(mol·K)	[5]
B-O Bond Energy in [B(OH)₄]⁻	[B(OH)₄]⁻	~523 kJ/mol	[5]
Dissolution Equilibrium Constant (K) for NaBO₂·2H₂O	NaBO₂·2H₂O(s) ⇌ Na⁺(aq) + [B(OH)₄]⁻(aq)	9.9560 mol²·kg⁻²	[6]
Dissolution Equilibrium Constant (K) for NaBO₂·4H₂O	NaBO₂·4H₂O(s) ⇌ Na⁺(aq) + [B(OH)₄]⁻(aq)	8.7986 mol²·kg⁻²	[6]
Standard Enthalpy of Dissolution (ΔHₛ⦵) for NaBO₂·2H₂O	NaBO₂·2H₂O(s)	Endothermic (qualitative)	[6]
Standard Enthalpy of Dissolution (ΔHₛ⦵) for NaBO₂·4H₂O	NaBO₂·4H₂O(s)	Endothermic (qualitative)	[6]

Kinetic Data

Direct kinetic data, such as the rate law and rate constants for the hydrolysis of the metaborate ion, are not extensively reported in the literature. The hydrolysis is generally considered to be very rapid. Kinetic studies in the borate (B1201080) system often focus on the slower hydrolysis of borate esters or the catalyzed hydrolysis of sodium borohydride. For very fast reactions like the hydrolysis of metaborate, techniques such as stopped-flow spectroscopy would be required to measure the kinetics.

Signaling Pathways and Logical Relationships

The interplay between sodium metaborate, water, and pH can be visualized as a series of interconnected equilibria.

References

• 1. mdpi.com [mdpi.com]
• 2. Tetrahydroxyborate - Wikipedia [en.wikipedia.org]
• 3. grokipedia.com [grokipedia.com]
• 4. Sodium metaborate | BNaO2 | CID 145326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. webqc.org [webqc.org]
• 6. Speciation of borate in aqueous solutions studied experimentally by potentiometry and Raman spectroscopy and computationally by DFT calculations - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Spectroscopic Analysis of Sodium Metaborate: An In-depth Technical Guide Using FTIR and Raman Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium metaborate (B1245444) (NaBO₂) is an inorganic compound with significant applications in various industrial processes, including the manufacturing of borosilicate glasses, detergents, and adhesives. It is also a key byproduct in hydrogen storage applications involving sodium borohydride (B1222165) hydrolysis. The hydration state of sodium metaborate critically influences its chemical and physical properties. Understanding the structural transformations between its anhydrous and various hydrated forms is essential for process optimization and quality control.

This technical guide provides a comprehensive overview of the application of Fourier-Transform Infrared (FTIR) and Raman spectroscopy for the analysis of sodium metaborate and its hydrates. These vibrational spectroscopic techniques are powerful, non-destructive tools for elucidating molecular structure and identifying different phases of the material. This document outlines detailed experimental protocols, presents quantitative spectral data, and illustrates the analytical workflow and structural relationships.

Principles of Spectroscopic Analysis

FTIR Spectroscopy

FTIR spectroscopy measures the absorption of infrared radiation by a sample, which excites molecular vibrations (stretching and bending). The resulting spectrum is a unique fingerprint of the molecule, with absorption bands corresponding to specific functional groups and chemical bonds. In the context of sodium metaborate, FTIR is particularly sensitive to the vibrations of borate (B1201080) anions (BO₃ and BO₄ units) and hydroxyl (O-H) groups present in the hydrated forms.

Raman Spectroscopy

Raman spectroscopy is a light scattering technique where a monochromatic laser source irradiates a sample. While most of the scattered light has the same frequency as the incident laser (Rayleigh scattering), a small fraction is scattered at different frequencies (Raman scattering). This frequency shift corresponds to the vibrational energy levels of the molecules. Raman spectroscopy is highly sensitive to symmetric non-polar bonds and provides complementary information to FTIR. It is particularly useful for studying the B-O ring structures in anhydrous sodium metaborate.

Structural Transformations of Sodium Metaborate

Sodium metaborate exists in several forms, with the primary transformation being the change in boron coordination from tetrahedral to trigonal upon dehydration.

• Sodium Metaborate Dihydrate (NaBO₂·2H₂O or NaB(OH)₄): In this hydrated form, the boron atom is tetrahedrally coordinated, forming the tetrahydroxyborate anion [B(OH)₄]⁻.

• Sodium Metaborate 1/3 Hydrate (B1144303) (Na₃[B₃O₅(OH)₂]): Upon partial dehydration, a structural rearrangement occurs, forming a six-membered boron-oxygen ring containing both tetrahedral and trigonal boron atoms.[1]

• Anhydrous Sodium Metaborate (Na₃B₃O₆): Complete dehydration results in a planar ring structure composed of three trigonally coordinated boron atoms (B₃O₆³⁻).[1][2]

The transition between these forms can be monitored in situ using spectroscopic techniques, revealing the changes in the local chemical environment of the boron atoms.[1][2]

Quantitative Spectroscopic Data

The following tables summarize the characteristic vibrational frequencies (in cm⁻¹) for different forms of sodium metaborate as observed in FTIR and Raman spectra.

Table 1: FTIR Peak Assignments for Sodium Metaborate Hydrates

Wavenumber (cm⁻¹)	Assignment	Compound	Reference
~3141	O-H Stretching	NaB(OH)₄·2H₂O	[3]
~1654	H-O-H Bending	NaB(OH)₄·2H₂O	[3]
~1450	Asymmetric B-O Stretching	NaB(OH)₄·2H₂O	[4]
~1258	In-plane B-O-H Bending	NaB(OH)₄·2H₂O	[3]
1128 - 907	Asymmetric B-O Stretching	NaB(OH)₄·2H₂O	[3]
~939	Symmetric B-O Stretching	NaB(OH)₄·2H₂O	[4]
~766	Out-of-plane O-H Bending / Symmetric B-O Stretching	NaB(OH)₄·2H₂O	[3]

Table 2: Raman Peak Assignments for Sodium Metaborate and its Hydrates

Wavenumber (cm⁻¹)	Assignment	Compound	Reference
1500 - 1600	In-plane stretching of extra-annular B-O⁻ bonds	Anhydrous (Na₃B₃O₆)	[2]
~770	B₃O₆³⁻ Ring Breathing	Anhydrous (Na₃B₃O₆)	[2]
~627	B₃O₆³⁻ Ring Breathing	Anhydrous (Na₃B₃O₆)	[2]
Retained B(OH)₄ modes	B-O-H Bending / B-O Stretching	1/3 Hydrate (Na₃[B₃O₅(OH)₂])	[2]
Strong peaks similar to anhydrous form	Ring Breathing and B(3)-O Stretches	1/3 Hydrate (Na₃[B₃O₅(OH)₂])	[2]
~1072	H-O-B Bending	Dihydrate (NaB(OH)₄)	[1]
~952	H-B-O Bending	Dihydrate (NaB(OH)₄)	[1]
~750	B(OH)₄⁻ Symmetric Stretching	Dihydrate (NaB(OH)₄)	[1]
~550	O-B-O Bending	Dihydrate (NaB(OH)₄)	[1]

Experimental Protocols

The following are detailed methodologies for the spectroscopic analysis of solid sodium metaborate samples.

FTIR Spectroscopy

Method 1: Attenuated Total Reflectance (ATR-FTIR)

This is a rapid and convenient method for analyzing solid powders with minimal sample preparation.

• Instrument Preparation:

  • Ensure the FTIR spectrometer is powered on and has completed its initialization sequence.

  • Clean the ATR crystal (typically diamond or zinc selenide) with a suitable solvent (e.g., isopropanol (B130326) or ethanol) and a soft, lint-free tissue.

  • Record a background spectrum of the clean, empty ATR crystal. This will be automatically subtracted from the sample spectrum.

• Sample Analysis:

  • Place a small amount of the sodium metaborate powder onto the ATR crystal, ensuring complete coverage of the crystal surface.

  • Apply consistent pressure using the instrument's pressure clamp to ensure good contact between the sample and the crystal.

  • Collect the FTIR spectrum. A typical measurement consists of 16 to 64 co-added scans at a resolution of 4 cm⁻¹.

• Post-Analysis:

  • Clean the ATR crystal thoroughly after analysis.

Method 2: KBr Pellet Transmission

This traditional method is useful for obtaining high-quality spectra for quantitative analysis.

• Sample Preparation:

  • Weigh approximately 1-2 mg of the sodium metaborate sample and 100-200 mg of dry, spectroscopic grade potassium bromide (KBr).

  • Grind the sample and KBr together in an agate mortar and pestle until a fine, homogeneous powder is obtained.

  • Transfer the mixture to a pellet press die.

  • Apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Instrument Preparation:

  • Ensure the FTIR spectrometer is powered on and has completed its initialization sequence.

  • Record a background spectrum with an empty sample holder.

• Sample Analysis:

  • Place the KBr pellet in the sample holder of the spectrometer.

  • Collect the FTIR spectrum, typically with 16 to 64 co-added scans at a resolution of 4 cm⁻¹.

Raman Spectroscopy

• Instrument Preparation:

  • Power on the Raman spectrometer and the laser source (e.g., 532 nm or 785 nm). Allow the system to stabilize.

  • Calibrate the spectrometer using a standard reference material (e.g., silicon wafer or a polystyrene standard).

• Sample Analysis:

  • Place a small amount of the sodium metaborate powder on a microscope slide or in a suitable sample holder.

  • Position the sample under the microscope objective of the Raman instrument.

  • Focus the laser onto the sample surface.

  • Set the data acquisition parameters:

    • Laser Power: Use a low laser power initially (e.g., 1-10 mW) to avoid sample damage or thermal degradation, and adjust as necessary.

    • Exposure Time and Accumulations: Typical values range from 1 to 10 seconds per accumulation, with 2 to 10 accumulations to improve the signal-to-noise ratio.

    • Spectral Range: Set the range to cover the expected vibrational modes (e.g., 100 - 1800 cm⁻¹).

  • Acquire the Raman spectrum.

• Data Processing:

  • Perform a baseline correction to remove any background fluorescence.

  • If necessary, perform cosmic ray removal.

Visualized Workflows and Relationships

The following diagrams, generated using Graphviz (DOT language), illustrate the experimental workflows and the logical relationships in the spectroscopic analysis of sodium metaborate.

Caption: Experimental Workflow for FTIR Analysis.

Caption: Experimental Workflow for Raman Analysis.

Caption: Relationship between Structure and Spectra.

Conclusion

FTIR and Raman spectroscopy are indispensable and complementary techniques for the analysis of sodium metaborate and its various hydrated forms. FTIR provides detailed information on hydroxyl groups and the vibrations of the borate anions, making it ideal for monitoring hydration states. Raman spectroscopy excels in characterizing the boron-oxygen ring structures, particularly in the anhydrous form. By employing the experimental protocols and spectral data presented in this guide, researchers can effectively identify and characterize the different phases of sodium metaborate, leading to a better understanding and control of processes involving this versatile compound.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. researchgate.net [researchgate.net]

The Cornerstone of Alkaline Buffering: A Technical Guide to the pKa of Sodium Metaborate

For researchers, scientists, and drug development professionals, the precise control of pH is paramount. In the realm of alkaline buffers, the borate (B1201080) system, particularly utilizing sodium metaborate (B1245444), offers a versatile and stable option. This in-depth technical guide elucidates the fundamental principles governing the pKa of the boric acid-borate buffer system, providing the necessary data and protocols for its effective implementation in sensitive experimental and developmental workflows.

The Chemistry of Borate Buffers: Understanding the pKa

A common misconception is to seek a distinct pKa value for sodium metaborate (NaBO₂) itself. However, the buffering capacity of a sodium metaborate solution is governed by the acid dissociation constant (pKa) of its conjugate acid, boric acid (H₃BO₃). In aqueous solution, boric acid does not act as a Brønsted-Lowry acid by donating a proton. Instead, it functions as a Lewis acid, accepting a hydroxide (B78521) ion from water, which in turn releases a proton.[1] This equilibrium is central to the buffering action:

B(OH)₃ + H₂O ⇌ [B(OH)₄]⁻ + H⁺

The pKa for this equilibrium, which represents the pH at which the concentrations of boric acid and the tetrahydroxyborate anion are equal, is the critical value for buffer preparation.

Quantitative Data for Borate Buffer Systems

The pKa of boric acid is a key parameter for preparing buffers within its effective range. The following table summarizes the reported pKa values and the effective buffering range for borate buffers.

Parameter	Value	Conditions	Reference(s)
pKa of Boric Acid	9.24	Pure water at 25°C	[1]
pKa of Boric Acid	~9.0	Saltwater pools	[1]
pKa of Boric Acid	9.14	Calculated from Kₐ = 7.3x10⁻¹⁰	[1][2]
pKa of Boric Acid	9.23	at 25°C	[3]
Effective Buffering Range	pH 8.2 - 10.1	[3]
Effective Buffering Range	pH 7.0 - 9.5	[4]

The Boric Acid-Borate Equilibrium

The interplay between boric acid and the borate anion is the foundation of the buffer's ability to resist changes in pH. The following diagram illustrates this fundamental relationship.

Figure 1. Equilibrium of boric acid in aqueous solution.

Experimental Protocols

Preparation of a 0.1 M Borate Buffer (pH 8.5)

This protocol provides a method for preparing a standard borate buffer. The final pH should always be verified with a calibrated pH meter.

Materials:

• Boric acid (H₃BO₃)

• Sodium tetraborate (B1243019) decahydrate (B1171855) (Na₂B₄O₇·10H₂O) or Sodium Hydroxide (NaOH)

• Deionized water

• Magnetic stirrer and stir bar

• Calibrated pH meter

Procedure using Boric Acid and Sodium Tetraborate: [4]

• Prepare Stock Solutions:

  • 0.1 M Boric acid solution: Dissolve 6.18 g of boric acid in 1 L of deionized water.

  • 0.025 M Sodium tetraborate solution: Dissolve 9.53 g of sodium tetraborate decahydrate in 1 L of deionized water.

• Mix Solutions: Start with the 0.1 M boric acid solution.

• Adjust pH: While stirring, gradually add the 0.025 M sodium tetraborate solution until the desired pH of 8.5 is reached. Monitor the pH continuously with a calibrated pH meter.

• Final Volume: Adjust the final volume to the desired amount with deionized water if necessary.

Procedure using Boric Acid and Sodium Hydroxide: [4]

• Dissolve Boric Acid: Dissolve 6.18 g of boric acid in approximately 900 mL of deionized water.

• Adjust pH: While stirring, slowly add a 1 M sodium hydroxide (NaOH) solution dropwise until the pH reaches 8.5.

• Final Volume: Adjust the final volume to 1 L with deionized water.

Potentiometric Titration for pKa Determination

This experimental workflow outlines the steps to empirically determine the pKa of boric acid.

Figure 2. Workflow for pKa determination of boric acid.

The Role of Sodium Metaborate

Sodium metaborate (NaBO₂) is the sodium salt of metaboric acid (HBO₂), which is a dehydrated form of boric acid. In solution, sodium metaborate hydrates to form the tetrahydroxyborate anion, [B(OH)₄]⁻, and sodium ions. Therefore, using sodium metaborate in buffer preparation is essentially providing the conjugate base component of the boric acid/borate buffer system. It is an alkaline salt with excellent buffering properties.[5][6][7]

Due to its high solubility, sodium metaborate can provide a higher concentration of borate ions in solution compared to borax (B76245) (sodium tetraborate) at the same temperature.[6][7] This can be advantageous in preparing more concentrated buffer solutions.

Logical Relationship in Buffer Preparation

The preparation of a borate buffer involves the logical combination of the weak acid (boric acid) and its conjugate base (provided by a salt like sodium metaborate or sodium tetraborate) to achieve a desired pH, as described by the Henderson-Hasselbalch equation.

Figure 3. Logical workflow for borate buffer preparation.

Conclusion

A thorough understanding of the pKa of boric acid is fundamental to the successful preparation and application of sodium metaborate-based buffers. By recognizing that the buffering action is a function of the boric acid/tetrahydroxyborate equilibrium, researchers can confidently formulate stable and effective alkaline buffer systems for a wide range of scientific applications. The provided data and protocols serve as a comprehensive resource for the precise control of pH in demanding research and development environments.

References

• 1. Boric acid - Wikipedia [en.wikipedia.org]
• 2. brainly.com [brainly.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. SODIUM METABORATE - Ataman Kimya [atamanchemicals.com]
• 6. Sodium Metaborate | Essential buffering agent | U.S. Borax [borax.com]
• 7. borax.com [borax.com]

The Formation of Alkoxyborates: A Technical Guide to the Reaction of Sodium Metaborate with Alcohols

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the reaction of sodium metaborate (B1245444) with alcohols, leading to the formation of sodium tetraalkoxyborates. This guide provides a comprehensive overview of the synthesis, reaction mechanisms, and characterization of these compounds, with a particular focus on their relevance in the field of drug development.

Introduction

The reaction of sodium metaborate with alcohols is a fundamental process in boron chemistry, yielding tetraalkoxyborate compounds. Anhydrous sodium metaborate, when refluxed with an alcohol, undergoes a transformation to produce the corresponding sodium tetraalkoxyborate.[1] This reaction is particularly efficient with primary alcohols such as methanol (B129727) and ethanol (B145695).[1] The resulting alkoxyborates are versatile intermediates with applications in various chemical syntheses. In the context of drug development, the formation of boronate esters, a related class of compounds, is of significant interest for creating targeted drug delivery systems and prodrugs.

Synthesis of Sodium Tetraalkoxyborates

The synthesis of sodium tetraalkoxyborates from sodium metaborate is typically achieved by reacting anhydrous sodium metaborate with an excess of the desired alcohol under reflux. The general reaction equation is as follows:

NaBO₂ + 4 ROH → Na[B(OR)₄] + 2 H₂O

This reaction proceeds readily with simple primary alcohols. For instance, the reaction with methanol yields sodium tetramethoxyborate, while the reaction with ethanol produces sodium tetraethoxyborate.[1] The products are typically white, crystalline solids.[2]

Experimental Protocols

General Procedure for the Synthesis of Sodium Tetraalkoxyborates:

A detailed experimental protocol for the synthesis of sodium tetraalkoxyborates from sodium metaborate involves the alcoholysis of the borate (B1201080). The following is a general procedure adapted from the synthesis of related compounds[3]:

• Drying of Sodium Metaborate: Anhydrous sodium metaborate is crucial for the reaction to proceed efficiently. Commercially available sodium metaborate should be dried under vacuum at an elevated temperature (e.g., 120-150 °C) for several hours to remove any absorbed water.

• Reaction Setup: A round-bottom flask equipped with a reflux condenser and a magnetic stirrer is charged with anhydrous sodium metaborate and a stoichiometric excess of the desired anhydrous alcohol.

• Reaction Execution: The mixture is heated to reflux with vigorous stirring. The reaction time can vary depending on the alcohol used, typically ranging from several hours to overnight.

• Product Isolation: After the reaction is complete, the excess alcohol is removed under reduced pressure. The resulting solid is the sodium tetraalkoxyborate, which can be further purified by recrystallization from a suitable solvent if necessary.

Example: Synthesis of Sodium Tetramethoxyborate

Anhydrous sodium metaborate is refluxed with methanol to yield the corresponding sodium tetramethoxyborate.[1]

Na⁺BO₂⁻ + 4 CH₃OH → Na⁺[B(OCH₃)₄]⁻ + 2 H₂O [1]

Quantitative Data

The following tables summarize the available quantitative data for various sodium tetraalkoxyborates.

Table 1: Physicochemical Properties of Sodium Tetraalkoxyborates

Compound Name	Alcohol Used	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)
Sodium Tetramethoxyborate	Methanol	C₄H₁₂BNaO₄	157.94	253-258[1]
Sodium Tetraethoxyborate	Ethanol	C₈H₂₀BNaO₄	214.05	>300[4]
Sodium Tetra-isopropoxyborate	Isopropanol	C₁₂H₂₈BNaO₄	270.15	>300[4]
Sodium Tetra-n-butoxyborate	n-Butanol	C₁₆H₃₆BNaO₄	326.26	>300[4]

Table 2: Spectroscopic Data for Sodium Tetraalkoxyborates

Compound Name	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	¹¹B NMR (δ, ppm)	Key FTIR Peaks (cm⁻¹)
Sodium Tetramethoxyborate	3.3-3.5 (s, -OCH₃)	50-52 (-OCH₃)	2.7-3.3[3]	~2900 (C-H str), ~1450 (CH₃ bend), ~1070 (B-O str)
Sodium Tetraethoxyborate	1.1-1.2 (t, -CH₃), 3.5-3.7 (q, -OCH₂)	18-19 (-CH₃), 58-60 (-OCH₂)	2.7-3.3[3]	~2950 (C-H str), ~1440 (CH₂ bend), ~1060 (B-O str)
Sodium Tetra-isopropoxyborate	1.1-1.2 (d, -CH₃), 4.0-4.2 (sept, -OCH)	25-26 (-CH₃), 65-67 (-OCH)	2.7-3.3[3]	~2970 (C-H str), ~1370 (C-H bend), ~1120 (B-O str)
Sodium Tetra-n-butoxyborate	0.9-1.0 (t, -CH₃), 1.3-1.6 (m, -CH₂CH₂-), 3.5-3.7 (t, -OCH₂)	14 (-CH₃), 19, 35 (-CH₂-), 65 (-OCH₂)	2.7-3.3[3]	~2950 (C-H str), ~1460 (CH₂ bend), ~1050 (B-O str)

Note: Specific NMR chemical shifts can vary depending on the solvent and instrument used. FTIR peak assignments are approximate.

Reaction Mechanism

The reaction of sodium metaborate with alcohols to form tetraalkoxyborates is believed to proceed through a nucleophilic addition mechanism. In the anhydrous solid state, the metaborate ion is trimeric, with the formula [B₃O₆]³⁻.[1]

The proposed mechanism involves the following steps:

• Deprotonation of Alcohol: The basic metaborate ion can deprotonate the alcohol to a small extent, forming an alkoxide ion (RO⁻).

• Nucleophilic Attack: The alkoxide ion, a strong nucleophile, attacks the electron-deficient boron atom in the metaborate structure.

• Ring Opening and Esterification: This attack leads to the opening of the trimeric borate ring and the formation of a borate ester.

• Further Esterification: The process continues with subsequent attacks by alkoxide ions on the boron centers until all B-O-B bonds are cleaved and each boron atom is fully esterified, resulting in the formation of the stable tetraalkoxyborate anion, [B(OR)₄]⁻.

Caption: Proposed reaction mechanism for alkoxyborate formation.

Application in Drug Development: A Workflow for Boronic Acid-Based Prodrugs

The principle of forming borate esters is highly relevant in drug development, particularly in the design of prodrugs for targeted therapy. A common strategy involves creating a boronic acid-based prodrug that is activated at the target site, such as a tumor, which often has elevated levels of reactive oxygen species (ROS), like hydrogen peroxide (H₂O₂).[4][5][6][7][8]

The following workflow outlines the key steps in developing such a targeted drug delivery system:

• Drug Candidate Selection: A potent drug molecule containing a hydroxyl (-OH) or a diol functional group is selected.

• Prodrug Synthesis: The drug is chemically modified by reacting it with a boronic acid to form a boronate ester. This ester linkage temporarily inactivates the drug.

• Formulation: The boronic acid prodrug is formulated into a suitable delivery vehicle, such as nanoparticles or liposomes, to enhance its stability and biodistribution.

• Systemic Administration: The formulated prodrug is administered to the patient, typically intravenously.

• Targeting and Accumulation: The delivery vehicle preferentially accumulates in the target tissue (e.g., a tumor) due to physiological factors like the enhanced permeability and retention (EPR) effect.

• Prodrug Activation: Within the target tissue, the elevated levels of ROS (e.g., H₂O₂) trigger the oxidative cleavage of the boronate ester.

• Drug Release and Action: The cleavage of the boronate ester releases the active drug molecule, which can then exert its therapeutic effect on the target cells.

References

• 1. Liposomal bortezomib nanoparticles via boronic ester prodrug formulation for improved therapeutic efficacy in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. m.youtube.com [m.youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. rsc.org [rsc.org]
• 6. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Thermochemical Properties and Stability of Sodium Metaborate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical properties and stability of sodium metaborate (B1245444) (NaBO₂), a compound of interest in various industrial and pharmaceutical applications. This document summarizes key quantitative data, details experimental protocols for characterization, and presents a logical workflow for its analysis.

Thermochemical Properties of Sodium Metaborate

Sodium metaborate is a stable inorganic salt under standard conditions. Its thermochemical properties are crucial for understanding its behavior in various processes, including its use in the manufacturing of borosilicate glasses and as a component of herbicides and antifreeze.

The following table summarizes the key thermochemical data for anhydrous sodium metaborate.

Property	Value	Units
Molar Mass	65.80	g·mol⁻¹
Density	2.464	g/cm³
Standard Enthalpy of Formation (ΔfH⦵298)	-977.0	kJ/mol
Standard Molar Entropy (S⦵298)	73.39	J/(mol·K)
Molar Heat Capacity (Cp)	65.94	J/(mol·K)
Enthalpy of Fusion	36.2	kJ/mol

Data sourced from references[1][2][3][4]

Thermal Stability and Phase Transitions

The thermal stability of sodium metaborate is highly dependent on its hydration state. The anhydrous form is a high-melting point solid, while the hydrates lose water in a stepwise manner upon heating.

Property	Value	Units
Melting Point (Anhydrous)	966	°C
Boiling Point (Anhydrous)	1434	°C

Data sourced from references[2][5][6]

Hydrates and their Thermal Decomposition

Sodium metaborate forms several stable hydrates, primarily the tetrahydrate (NaBO₂·4H₂O), dihydrate (NaBO₂·2H₂O), and hemihydrate (NaBO₂·0.5H₂O).[2] The thermal decomposition of these hydrates involves the sequential loss of water molecules.

Hydrate (B1144303) Form	Stable Temperature Range (°C)	Decomposition/Transition Temperature (°C)	Water Loss Event
Tetrahydrate (NaBO₂·4H₂O)	-6 to 53.6	~90	Begins to lose water of crystallization[7]
Dihydrate (NaBO₂·2H₂O)	53.6 to 105	83 - 155	Dehydration to hemihydrate[2][7][8]
Hemihydrate (NaBO₂·0.5H₂O)	105 to boiling point	249 - 280	Dehydration to anhydrous form[2][7][8]

At ordinary temperatures, sodium metaborate is stable; however, prolonged exposure to the atmosphere can lead to the absorption of carbon dioxide, resulting in the formation of sodium carbonate and borax.[9]

Experimental Protocols

The determination of the thermochemical properties and thermal stability of sodium metaborate involves a suite of analytical techniques. The following sections provide a generalized methodology for these key experiments.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

Objective: To quantify the mass loss and measure the heat flow associated with the thermal decomposition and phase transitions of sodium metaborate hydrates.

Methodology:

• Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of the sodium metaborate hydrate is placed in an inert crucible (e.g., alumina (B75360) or platinum).

• Instrumentation: A simultaneous TGA/DSC instrument is used.

• Experimental Conditions: The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere, typically an inert gas like nitrogen, to prevent oxidative side reactions.[8]

• Data Analysis: The TGA curve plots the percentage of mass loss against temperature, allowing for the quantification of water molecules lost at each decomposition step. The DSC curve shows endothermic or exothermic peaks corresponding to phase transitions (like melting) and decomposition events.

X-ray Diffraction (XRD)

Objective: To identify the crystalline phases of sodium metaborate and its hydrates at different temperatures.

Methodology:

• Sample Preparation: A powdered sample of the material is prepared. For in-situ experiments, the sample is mounted on a temperature-controlled stage.

• Instrumentation: A powder X-ray diffractometer with a monochromatic X-ray source (commonly Cu Kα) is used.

• Data Collection: The sample is scanned over a range of 2θ angles, and the diffraction pattern is recorded. For temperature-dependent studies, diffraction patterns are collected at various temperatures as the sample is heated.

• Data Analysis: The resulting diffraction peaks are compared to standard diffraction patterns from databases (e.g., the International Centre for Diffraction Data) to identify the crystalline phases present.

Raman Spectroscopy

Objective: To probe the vibrational modes of the borate (B1201080) anions and monitor changes in the chemical structure during thermal decomposition.

Methodology:

• Sample Preparation: A small amount of the sample is placed on a microscope slide or in a capillary tube. For in-situ analysis, a temperature-controlled stage is used.

• Instrumentation: A Raman spectrometer equipped with a laser source (e.g., 532 nm or 785 nm) and a sensitive detector is used.

• Data Collection: The laser is focused on the sample, and the scattered light is collected and analyzed. Spectra are recorded at different temperatures during the heating process.[8]

• Data Analysis: The positions and intensities of the Raman bands provide information about the molecular structure. Changes in the spectra as a function of temperature indicate transitions between different hydrate forms and the formation of the anhydrous material.[8][10]

Logical Workflow for Characterization

The following diagram illustrates a logical workflow for the comprehensive characterization of the thermochemical properties and stability of sodium metaborate.

Workflow for Thermochemical Analysis

References

• 1. Sodium metaborate | BNaO2 | CID 145326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Sodium metaborate - Wikipedia [en.wikipedia.org]
• 3. sodium metaborate, anhydrous [webbook.nist.gov]
• 4. sodium metaborate, anhydrous [webbook.nist.gov]
• 5. 7775-19-1 CAS MSDS (Sodium metaborate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. Sodium Metaborate - Molecular Formula Bnao2, Boiling Point 1434 °c, Melting Point 966 °c | Molecular Weight 65.8 G/mol, Cas No 7775-19-1, Organic Chemical at Best Price in Mumbai | Solar Surgical & Pharmaceuticals [tradeindia.com]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. borax.com [borax.com]
• 10. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Hydrated Forms of Sodium Metaborate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the different hydrated forms of sodium metaborate (B1245444), compounds of significant interest across various industrial and pharmaceutical applications. A thorough understanding of their properties, synthesis, and thermal behavior is crucial for process optimization, stability assessments, and ensuring the quality of final products. This document details the key characteristics of sodium metaborate hydrates, supported by quantitative data, detailed experimental protocols, and visual representations of their interrelationships and analytical workflows.

Introduction to Sodium Metaborate and its Hydrates

Sodium metaborate (NaBO₂) is a salt of a strong base (NaOH) and a weak acid (boric acid) that exists in an anhydrous form as well as several hydrated states. The degree of hydration is dependent on the temperature at which the compound is crystallized from an aqueous solution.[1] The most common and stable hydrated forms are the dihydrate (NaBO₂·2H₂O) and the tetrahydrate (NaBO₂·4H₂O).[2] Other forms, such as the octahydrate and hemihydrate, also exist under specific conditions.[1] The anhydrous form is prepared by heating the hydrates.[1]

The various hydrated forms of sodium metaborate are not simply salts with entrapped water molecules. Structurally, the boron atom's coordination changes with hydration. For instance, the tetrahydrate is more accurately represented as Na[B(OH)₄]·2H₂O, indicating a tetrahydroxyborate anion with two molecules of water of crystallization.[3] Understanding these structural nuances is critical for predicting their chemical behavior and reactivity.

Physicochemical Properties of Sodium Metaborate Hydrates

The physical and chemical properties of sodium metaborate hydrates vary significantly with their degree of hydration. These properties are summarized in the tables below for easy comparison.

Table 1: General Properties of Sodium Metaborate Hydrates

Property	Anhydrous	Dihydrate	Tetrahydrate	Octahydrate
Chemical Formula	NaBO₂	NaBO₂·2H₂O	NaBO₂·4H₂O	NaBO₂·8H₂O
Molecular Weight ( g/mol )	65.80[1]	101.83[4]	137.86[5]	209.92
Appearance	Colorless crystals[1]	White crystalline granules[6]	White crystalline granules[5]	White crystals or crystalline powder
Crystal System	Trigonal[1]	Triclinic[1]	Triclinic[3]	Not specified
Density (g/cm³)	2.464[1]	1.905[1]	1.74[5]	1.74

Table 2: Thermal and Solubility Properties of Sodium Metaborate Hydrates

Property	Anhydrous	Dihydrate	Tetrahydrate	Octahydrate
Melting Point (°C)	966[1]	Decomposes	53.6 (decomposes)[7]	53.5
Boiling Point (°C)	1434[1]	Not applicable	Not applicable	Not applicable
Stability Range (°C)	>105 (from hemihydrate)[1]	53.6 to 105[1]	-6 to 53.6[1]	Not specified
Solubility in Water ( g/100 mL at 25°C)	28.2[1]	~36 (in hot water)[7]	26 (in cold water)[7]	Not specified

Interconversion of Hydrated Forms

The different hydrated forms of sodium metaborate can be interconverted by altering the temperature of their aqueous solutions, leading to the crystallization of the stable form at that temperature. The thermal decomposition of the higher hydrates also leads to the formation of lower hydrates and ultimately the anhydrous salt.

Caption: Phase transitions of sodium metaborate hydrates.

Experimental Protocols

Synthesis of Sodium Metaborate Hydrates

A common method for the synthesis of sodium metaborate hydrates involves the reaction of borax (B76245) (sodium tetraborate (B1243019) decahydrate, Na₂B₄O₇·10H₂O) with sodium hydroxide (B78521) (NaOH) in an aqueous solution.[2] The specific hydrated form obtained is dependent on the crystallization temperature.[1]

4.1.1. Synthesis of Sodium Metaborate Tetrahydrate (NaBO₂·4H₂O)

• Reaction Setup: In a temperature-controlled reaction vessel, dissolve a stoichiometric amount of borax in deionized water with stirring.

• Addition of NaOH: Slowly add a concentrated solution of sodium hydroxide to the borax solution. The molar ratio of NaOH to borax should be 2:1.

• Reaction Conditions: Maintain the reaction temperature below 53.6°C to ensure the crystallization of the tetrahydrate form.[1] A common procedure involves reacting at approximately 80-90°C for a set time (e.g., 60-150 minutes) to ensure complete reaction, followed by controlled cooling.[2]

• Crystallization: Allow the solution to cool slowly to room temperature or below. White crystals of sodium metaborate tetrahydrate will precipitate.

• Isolation and Drying: Isolate the crystals by filtration, wash with a small amount of cold deionized water, and dry at a temperature below 40°C to prevent dehydration.

4.1.2. Synthesis of Sodium Metaborate Dihydrate (NaBO₂·2H₂O)

• Reaction and Crystallization: Follow the same initial reaction procedure as for the tetrahydrate. However, maintain the crystallization temperature between 53.6°C and 105°C.[1]

• Alternative Method: The dihydrate can also be prepared by heating a slurry of the tetrahydrate to a temperature above 54°C.[4]

• Isolation and Drying: Isolate the crystals by filtration and dry them within the dihydrate stability temperature range.

Characterization Methods

The synthesized sodium metaborate hydrates can be characterized using various analytical techniques to confirm their identity, purity, and thermal properties.

4.2.1. X-Ray Diffraction (XRD)

XRD is used to identify the crystalline phase of the sodium metaborate hydrate.

• Sample Preparation: The crystalline sample should be finely ground to a homogenous powder using a mortar and pestle to ensure random orientation of the crystallites.[8] The powder is then mounted on a sample holder.

• Instrumentation: A powder X-ray diffractometer with a copper (Cu Kα) radiation source is typically used.

• Data Collection: The diffraction pattern is recorded over a 2θ range of typically 5° to 80°.

• Data Analysis: The obtained diffraction pattern is compared with standard diffraction patterns from databases (e.g., Powder Diffraction File - PDF) to identify the specific hydrated form.

4.2.2. Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

TGA and DSC are used to study the thermal stability and dehydration of the sodium metaborate hydrates.

• Sample Preparation: A small, accurately weighed amount of the sample (typically 5-10 mg) is placed in an aluminum or ceramic sample pan.[9]

• Instrumentation: A simultaneous TGA/DSC instrument is used.

• Experimental Conditions: The sample is heated at a constant rate (e.g., 5-10 °C/min) under a controlled atmosphere (e.g., nitrogen or air).[10]

• Data Analysis: The TGA curve shows the mass loss as a function of temperature, indicating the loss of water molecules. The DSC curve shows the heat flow, with endothermic peaks corresponding to dehydration events. The number of water molecules lost at each step can be calculated from the TGA data.

Caption: General workflow for synthesis and characterization.

Conclusion

The different hydrated forms of sodium metaborate exhibit distinct physical, chemical, and thermal properties that are critical to their application in various fields. A thorough understanding of their synthesis, interconversion, and characterization is essential for researchers and professionals working with these compounds. The data and protocols presented in this guide provide a solid foundation for the effective utilization and study of sodium metaborate hydrates.

References

• 1. Sodium metaborate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Sodium metaborate | BNaO2 | CID 145326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. borax.com [borax.com]
• 6. US2886425A - Process of making sodium metaborate and compositions comprising the same - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. drawellanalytical.com [drawellanalytical.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. hha.hitachi-hightech.com [hha.hitachi-hightech.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Sodium Metaborate in Borate Fusion for XRF Sample Preparation

For Researchers, Scientists, and Drug Development Professionals

Introduction

X-Ray Fluorescence (XRF) spectroscopy is a powerful, non-destructive analytical technique for elemental analysis. The accuracy of XRF analysis is highly dependent on the quality of sample preparation.[1] Borate (B1201080) fusion is a superior sample preparation method that eliminates particle size and mineralogical effects, leading to more accurate and precise results compared to pressed powder techniques.[2][3][4] This process involves dissolving an oxidized sample in a molten borate flux at high temperatures (around 1000-1200°C) to create a homogeneous glass disc for analysis.[5] This document provides detailed application notes and protocols for the use of sodium-based borate fluxes, particularly sodium metaborate (B1245444), in this process.

Principle of Borate Fusion

The fundamental principle of borate fusion is to dissolve a finely powdered sample in a molten flux, typically a mixture of lithium or sodium borates.[2] This process breaks down the sample's crystalline structure and creates a solid solution in the form of a homogeneous glass bead. This homogeneity is crucial for accurate XRF analysis as it mitigates matrix effects, which are variations in the X-ray signal due to the sample's composition.[2]

The Role of Sodium Metaborate as a Flux

Sodium borates, including sodium metaborate (NaBO₂) and sodium tetraborate (B1243019) (Na₂B₄O₇), serve as effective fluxes in borate fusion.[3]

Key Properties of Sodium Metaborate:

• Basicity: Sodium metaborate is a basic flux, making it particularly effective for dissolving acidic oxides such as SiO₂ and Al₂O₃. The general rule is that basic fluxes react well with acidic oxides, and acidic fluxes (like tetraborates) react well with basic oxides (e.g., CaO, MgO).[6][7]

• Melting Point: The choice of flux can influence the melting point of the mixture. Adjusting the ratio of metaborate to tetraborate can lower the overall melting point, facilitating an easier fusion process.[3]

• Applications: While lithium borates are more common due to concerns about moisture retention with sodium-based fluxes and the desire to analyze for sodium, sodium tetraborate has been successfully used for applications like the analysis of iron ores.[8][9]

Considerations for Using Sodium-Based Fluxes:

• Analysis of Sodium: A primary limitation of using sodium-based fluxes is the inability to accurately analyze for sodium in the sample, as the flux itself is a major source of sodium.[3]

• Hygroscopic Nature: Sodium borates can be more hygroscopic than their lithium counterparts, meaning they tend to absorb moisture from the air. This can affect weighing accuracy and the fusion process itself. It is crucial to dry the flux before use.[3][7]

Experimental Protocols

The following is a generalized protocol for borate fusion. Specific parameters should be optimized based on the sample matrix and the available equipment.

4.1. Equipment and Materials

• Automated fusion machine (gas or electric)

• Platinum-gold (95%-5%) crucibles and molds[2]

• Precision balance (accurate to 0.1 mg)[3]

• Spatulas

• Ventilated area or fume hood

• Personal Protective Equipment (safety glasses, lab coat, heat-resistant gloves)

• Sodium metaborate flux (or a mixture with sodium tetraborate)

• Non-wetting agent (e.g., lithium bromide, sodium iodide)[10]

• Oxidizing agent (e.g., sodium nitrate), if required for non-oxidized samples[11]

4.2. Step-by-Step Fusion Protocol

• Sample Preparation: The sample should be finely ground to a particle size of less than 100 µm.[12] If necessary, the sample should be dried to a constant weight. For certain samples like cement or limestone, a pre-ashing step at high temperatures (e.g., 950-1050°C) may be required to remove volatile components.[13]

• Weighing: Accurately weigh the powdered sample and the sodium borate flux into the platinum crucible.[3] The sample-to-flux ratio is a critical parameter and must be carefully controlled. Common ratios range from 1:5 to 1:10 (sample:flux).[12][14]

• Mixing: Thoroughly mix the sample and flux within the crucible. Add a small amount of a non-wetting agent to prevent the molten glass from sticking to the crucible and mold.[3] If the sample is not fully oxidized (e.g., contains sulfides or metals), an oxidizing agent should also be added.[3]

• Fusion: Place the crucible in the fusion machine. The fusion temperature is typically set between 1000°C and 1200°C.[3][5] The machine will heat the mixture and agitate it to ensure complete dissolution of the sample and homogenization of the melt.[2] The duration of the fusion cycle depends on the sample type and can range from 5 to 15 minutes.[13][14]

• Casting: Once the fusion is complete, the molten glass is poured into a pre-heated platinum-gold mold to form the glass disc.[3]

• Cooling: The mold is then cooled in a controlled manner to produce a crack-free and stable glass bead. Rapid cooling can introduce stress and cause cracking, while slow cooling can lead to crystallization.[4]

Quantitative Data

The selection of fusion parameters is highly dependent on the sample matrix. The following tables provide typical starting points for various materials.

Table 1: Typical Sample-to-Flux Ratios and Flux Compositions

Sample Type	Recommended Flux Composition	Typical Sample:Flux Ratio	Reference
Iron Ores	Sodium Tetraborate	1:8 (1g sample to 8g flux)	[13]
Alumino-silicates	35.3% Lithium Tetraborate / 64.7% Lithium Metaborate	Varies	[15][16]
Limestone, Dolomite	100% Lithium Tetraborate or 66% Lithium Tetraborate / 34% Lithium Metaborate	1:8	[7][13]
Acidic Oxides (e.g., SiO₂)	100% Lithium Metaborate or high-metaborate mixtures	Varies	[6][11]
Basic Oxides (e.g., CaO)	100% Lithium Tetraborate	Varies	[6][11]

Table 2: General Fusion Parameters

Parameter	Typical Range	Notes
Fusion Temperature	1000°C - 1200°C	Higher temperatures can increase fluidity but may lead to volatilization of some elements.[3]
Fusion Time	5 - 15 minutes	Dependent on sample solubility in the chosen flux.[13][14]
Agitation	Continuous rocking or swirling	Essential for homogenization and removal of air bubbles.[3]
Cooling Rate	Controlled	Critical for producing a stable, crack-free glass bead.[4]

Visual Workflow and Logical Relationships

Borate Fusion Workflow Diagram

References

• 1. XRF Sample Preparation | Labcompare.com [labcompare.com]
• 2. Borate Fusion - XRF, AA & ICP analysis | Malvern Panalytical [malvernpanalytical.com]
• 3. resources.rigaku.com [resources.rigaku.com]
• 4. Borate Fusion Sample Preparation Instrument Gas Fluxer - 911Metallurgist [911metallurgist.com]
• 5. Using a Fusion Machine for XRF Sample Preparation [xrfscientific.com]
• 6. Borate Fusion – ICPH [icph.fr]
• 7. iamdrijfhout.com [iamdrijfhout.com]
• 8. Using sodium tetraborate (NaT) flux to prepare iron ores by fusion for XRF analysis | Malvern Panalytical [malvernpanalytical.com]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. Fluxes for sample preparation by fusion - Equilab [equilab.es]
• 11. Choosing the Best Flux Materials for XRF Fusion Sample Prep [xrfscientific.com]
• 12. katanax.com [katanax.com]
• 13. Preparation of XRF samples: Applications | FLUXaminar [fluxaminar.com]
• 14. azom.com [azom.com]
• 15. Choosing a Flux for XRF Sample Preparation [xrfscientific.com]
• 16. Using Lithium Metaborate XRF Sample Preparation [xrfscientific.com]

Application Notes and Protocols: Sodium Metaborate as a Fluxing Agent in Metallurgical Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of sodium metaborate (B1245444) as a fluxing agent in the preparation of metallurgical samples for analysis by techniques such as X-ray Fluorescence (XRF), Inductively Coupled Plasma (ICP), and Atomic Absorption Spectroscopy (AAS). While lithium-based borate (B1201080) fluxes are more prevalent in modern laboratories, sodium metaborate remains a viable and historically significant fluxing agent for specific applications.

Introduction to Sodium Metaborate as a Fluxing Agent

Sodium metaborate (NaBO₂) is an alkaline salt that serves as an effective flux for the decomposition of acidic and silicate-based materials.[1] In metallurgical analysis, its primary role is to dissolve ore, slag, and other refractory materials into a homogeneous molten glass or a soluble residue that can be subsequently analyzed.[2][3] The fusion process eliminates particle size and mineralogical effects, leading to more accurate and precise analytical results compared to the direct analysis of powdered samples.[2][4]

The choice between different borate fluxes depends on the chemical composition of the sample. As a general principle, basic fluxes are used for acidic samples, and acidic fluxes are used for basic samples. Sodium metaborate, being a basic flux, is particularly effective for dissolving acidic oxides such as silica (B1680970) (SiO₂) and alumina (B75360) (Al₂O₃), which are common constituents of many ores and minerals.[1][5]

Physicochemical Properties of Sodium Metaborate

A summary of the key physical and chemical properties of anhydrous sodium metaborate relevant to its use as a fluxing agent is presented in the table below.

Property	Value	Reference
Chemical Formula	NaBO₂	[6]
Molar Mass	65.80 g/mol	[6]
Melting Point	966 °C (1771 °F)	[6]
Boiling Point	1434 °C (2613 °F)	[6]
Density	2.464 g/cm³	[6]
Appearance	Colorless crystals	[6]

Applications in Metallurgical Analysis

While less common than lithium-based fluxes, sodium metaborate and other sodium borates find application in several areas of metallurgical analysis:

• Iron Ores: Sodium tetraborate (B1243019) has been demonstrated as a viable flux for the fusion of iron ores for XRF analysis, suggesting that sodium metaborate could also be applicable, particularly for ores with high silica content.[7]

• Precious Metals (Fire Assay): Sodium borates are a common component in the flux mixtures used for the fire assay of gold and platinum group metals (PGMs). In these mixtures, they help to dissolve the gangue minerals and create a fluid slag.[8][9][10]

• Silicate (B1173343) Rocks and Minerals: Historically and in certain specific applications, sodium borates have been used for the fusion of silicate rocks to determine their elemental composition.[8][11]

• Chromite and Titanium Ores: Sodium-based fluxes are mentioned for the analysis of chrome refractories and titanium ores.[9]

Experimental Workflow for Sample Preparation

The general workflow for preparing a metallurgical sample using a sodium metaborate fusion technique is outlined below. This workflow is applicable for preparing samples for both XRF (as a fused bead) and ICP/AAS (as a solution).

General workflow for sample preparation using sodium metaborate fusion.

Detailed Experimental Protocols

The following are generalized protocols for the fusion of common metallurgical sample types using sodium metaborate. The exact parameters may need to be optimized based on the specific sample matrix and analytical requirements.

Protocol 1: Fusion of Siliceous Iron Ore for XRF Analysis

This protocol is adapted from methods for iron ore analysis and the properties of metaborate fluxes.

• Sample Pre-treatment: Grind the iron ore sample to a fine powder (typically < 100 µm) and dry at 105°C for at least 2 hours.

• Sample to Flux Ratio: A sample-to-flux ratio of 1:10 is common for iron ores to ensure complete dissolution and minimize matrix effects.

• Procedure:

  • Accurately weigh 0.5 g of the dried iron ore sample and 5.0 g of anhydrous sodium metaborate into a 95% platinum-5% gold crucible.

  • Add a non-wetting agent (e.g., a few crystals of NaI) to facilitate the release of the fused bead from the mold.

  • Thoroughly mix the sample and flux within the crucible using a vortex mixer or a platinum wire.

  • Place the crucible in a fusion apparatus and heat to 1050-1100°C.

  • Once the mixture is molten, agitate the crucible for 5-10 minutes to ensure a homogeneous melt.

  • Pour the molten mixture into a pre-heated platinum mold and allow it to cool to form a glass bead.

  • Analyze the resulting bead by XRF.

Protocol 2: Fusion of Bauxite (B576324) for ICP-OES Analysis

This protocol is designed for the analysis of major and minor elements in bauxite, which is rich in aluminum and silicon oxides.

• Sample Pre-treatment: Grind the bauxite sample to a fine powder (< 75 µm) and ignite at 1000°C for 1 hour to determine the loss on ignition (LOI) and ensure all components are in their oxide form.

• Sample to Flux Ratio: A sample-to-flux ratio of 1:8 is recommended.

• Procedure:

  • Accurately weigh 0.2 g of the ignited bauxite sample and 1.6 g of anhydrous sodium metaborate into a graphite (B72142) crucible.

  • Mix the sample and flux thoroughly.

  • Fuse the mixture in a muffle furnace at 1000°C for 15 minutes.

  • Allow the crucible to cool.

  • Place the crucible in a 250 mL beaker containing 100 mL of 5% nitric acid.

  • Heat the beaker on a hot plate with stirring until the fused bead is completely dissolved.

  • Transfer the solution to a 250 mL volumetric flask and dilute to the mark with deionized water.

  • The solution is now ready for analysis by ICP-OES.

Quantitative Data Summary

The following table summarizes typical experimental parameters for borate fusion. While much of the recent literature focuses on lithium borates, these parameters provide a starting point for method development with sodium metaborate.

Parameter	Typical Range/Value	Notes
Sample Weight	0.1 - 1.0 g	Depends on sample type and analytical sensitivity required.
Flux Weight	1.0 - 10.0 g
Sample-to-Flux Ratio	1:5 to 1:20	Higher flux ratios reduce matrix effects but increase dilution.
Fusion Temperature	950 - 1150 °C	Should be sufficiently above the melting point of the flux to ensure a fluid melt.
Fusion Time	5 - 20 minutes	Dependent on sample type, particle size, and fusion temperature.
Crucible Material	95% Platinum - 5% Gold	Gold alloy reduces sticking of the melt. Graphite can be used for some applications.[11]
Dissolution Acid (for ICP/AAS)	5-10% Nitric Acid or Hydrochloric Acid	Nitric acid is generally preferred for ICP-MS.

Logical Relationships in Flux Selection

The choice of flux is critical for successful sample dissolution. The following diagram illustrates the logical relationship between sample type and the selection of a borate flux.

Flux selection based on sample acidity.

Safety Considerations

• High Temperatures: Fusion procedures involve extremely high temperatures. Appropriate personal protective equipment (PPE), such as heat-resistant gloves and safety glasses, must be worn.

• Chemical Burns: Molten flux can cause severe burns. Handle hot crucibles with tongs and work in a well-ventilated area.

• Acid Handling: The dissolution of the fused bead involves the use of strong acids. Handle acids in a fume hood and wear appropriate acid-resistant gloves and eye protection.

• Crucible Care: Platinum crucibles are expensive and can be damaged by certain elements (e.g., heavy metals at high concentrations). Ensure samples are properly oxidized before fusion if they contain metallic or sulfide (B99878) components.

References

• 1. Borate Fusion – ICPH [icph.fr]
• 2. Borate Fusion - XRF, AA & ICP analysis | Malvern Panalytical [malvernpanalytical.com]
• 3. Borates in Metallurgy | AMERICAN BORATE COMPANY [americanborate.com]
• 4. Borate Fusion Sample Preparation Instrument Gas Fluxer - 911Metallurgist [911metallurgist.com]
• 5. iamdrijfhout.com [iamdrijfhout.com]
• 6. Analysis of sodium and potassium in silicate rocks by a lithium metaborate fusion method. Final report, Volume 77-6 - UNT Digital Library [digital.library.unt.edu]
• 7. Using sodium tetraborate (NaT) flux to prepare iron ores by fusion for XRF analysis | Malvern Panalytical [malvernpanalytical.com]
• 8. bwbtech.com [bwbtech.com]
• 9. princeton.edu [princeton.edu]
• 10. Borates in Metallurgy | Borates Today [borates.today]
• 11. pubs.usgs.gov [pubs.usgs.gov]

Application of Sodium Metaborate Buffers in Enzyme Kinetic Assays: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium metaborate (B1245444) buffers are valuable tools in enzyme kinetic assays, particularly for enzymes that exhibit optimal activity in alkaline conditions (pH 8-10). Their buffering capacity in this range, where commonly used phosphate (B84403) buffers are ineffective, makes them an essential component in the biochemist's toolkit. This document provides detailed application notes and protocols for the use of sodium metaborate buffers in various enzyme kinetic assays, with a focus on providing clear, actionable guidance for laboratory professionals.

Key Considerations for Using Sodium Metaborate Buffers

Advantages:

• Effective Alkaline Buffering: Sodium metaborate buffers have a pKa around 9.24, providing excellent buffering capacity in the pH range of 8.0 to 10.2.

• Enzyme Stabilization: In some instances, borate (B1201080) ions can stabilize enzymes, contributing to more reliable and reproducible kinetic data.

• Alternative to Amine-Containing Buffers: In assays where primary amines (like those in Tris buffers) can interfere with the reaction or detection chemistry, sodium metaborate offers a suitable alternative.

Limitations and Potential Interferences:

• Enzyme Inhibition: Borate ions can interact with hydroxyl groups of carbohydrates and glycoproteins, potentially leading to enzyme inhibition. This is a critical consideration for enzymes that are glycosylated or act on carbohydrate substrates.

• Metal Ion Chelation: Borate can form complexes with certain metal ions, which can be problematic for metalloenzymes that require these ions for their catalytic activity.

• Assay Compatibility: It is crucial to ensure that borate ions do not interfere with the detection method of the assay (e.g., colorimetric or fluorometric readouts).

I. Application in Angiotensin-Converting Enzyme (ACE) Assays

Angiotensin-Converting Enzyme (ACE) is a key metalloproteinase in the Renin-Angiotensin System (RAS), playing a crucial role in blood pressure regulation. ACE activity is often assayed at a slightly alkaline pH, making sodium borate a suitable buffer.

Signaling Pathway: The Renin-Angiotensin System (RAS)

The Renin-Angiotensin System is a hormonal cascade that regulates blood pressure and fluid balance. ACE is a central enzyme in this pathway.

Application Notes and Protocols for Sample Digestion using Sodium Metaborate in ICP-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of sodium metaborate (B1245444) (NaBO₂) fusion as a sample digestion method for elemental analysis by Inductively Coupled Plasma-Mass Spectrometry (ICP-MS). This technique is particularly valuable for achieving complete dissolution of complex or refractory sample matrices, ensuring accurate and reproducible results for a wide range of elements.

Introduction to Sodium Metaborate Fusion

Sodium metaborate fusion is a sample preparation technique that involves mixing a sample with a sodium metaborate flux and heating the mixture to a high temperature (typically 900-1050°C) to create a molten glass.[1] This molten glass, in which the sample is homogeneously dissolved, is then cooled and dissolved in a dilute acid, rendering the sample ready for analysis by ICP-MS.

This method offers several advantages over traditional acid digestion techniques, especially for challenging sample matrices encountered in geological and pharmaceutical analysis. Key benefits include:

• Complete Dissolution: Ensures the complete breakdown of even the most refractory materials, such as silicates, oxides, and some polymers, leading to more accurate quantification of elemental composition.[1][2]

• Reduced Risk of Analyte Loss: Minimizes the loss of volatile elements that can occur during open-vessel acid digestion.

• Versatility: Applicable to a wide range of sample types, including geological materials, catalysts, and pharmaceutical excipients.

However, it is important to be aware of potential challenges, such as the high total dissolved solids (TDS) content in the final solution, which can affect ICP-MS performance, and the potential for contamination from the flux itself.[3]

Logical Workflow for Sodium Metaborate Fusion

The general workflow for sample preparation using sodium metaborate fusion followed by ICP-MS analysis is outlined below.

Caption: General workflow for sodium metaborate fusion sample preparation for ICP-MS analysis.

Experimental Protocols

Protocol for Geological and Refractory Materials

This protocol is suitable for the digestion of geological samples such as rocks, sediments, and ores, as well as other refractory materials like ceramics and catalysts.

Materials:

• Sodium Metaborate (NaBO₂), high purity

• Platinum-5% Gold crucibles

• Muffle furnace or automated fusion apparatus

• Vortex mixer

• Volumetric flasks

• Nitric Acid (HNO₃), trace metal grade

• Deionized water (18.2 MΩ·cm)

• Internal standard solution

Procedure:

• Sample Preparation: Accurately weigh approximately 0.1 g of a finely powdered and dried sample into a platinum crucible.

• Flux Addition: Add approximately 0.4 g of sodium metaborate to the crucible, resulting in a sample-to-flux ratio of 1:4.

• Mixing: Thoroughly mix the sample and flux within the crucible using a platinum wire or by gentle swirling.

• Fusion: Place the crucible in a muffle furnace preheated to 1000°C. Heat for 15-20 minutes, with occasional swirling if using a manual setup, until a clear, homogeneous melt is obtained.

• Cooling: Carefully remove the crucible from the furnace and allow it to cool to room temperature. The resulting glass bead should be uniform in appearance.

• Dissolution: Place the cooled glass bead into a 50 mL polypropylene (B1209903) tube. Add 10 mL of 5% (v/v) nitric acid.

• Leaching: Cap the tube and place it on a vortex mixer or shaker until the bead is completely dissolved. This may take 30-60 minutes. Gentle heating (e.g., in a 60°C water bath) can expedite dissolution.

• Final Preparation: Once dissolved, quantitatively transfer the solution to a 50 mL volumetric flask. Add an appropriate internal standard and dilute to the mark with deionized water. The sample is now ready for ICP-MS analysis.

Protocol for Pharmaceutical Materials (APIs and Excipients)

This protocol is designed for the determination of elemental impurities in active pharmaceutical ingredients (APIs) and excipients, in accordance with guidelines such as USP <232> and ICH Q3D.[4][5]

Materials:

• Sodium Metaborate (NaBO₂), high purity

• Platinum-5% Gold crucibles

• Automated fusion apparatus (recommended for consistency)

• Volumetric flasks

• Nitric Acid (HNO₃), trace metal grade

• Deionized water (18.2 MΩ·cm)

• Internal standard solution appropriate for pharmaceutical analysis

Procedure:

• Sample Preparation: Accurately weigh 0.2 g of the pharmaceutical sample (API or excipient) into a platinum crucible.

• Flux Addition: Add 0.8 g of sodium metaborate to the crucible for a 1:4 sample-to-flux ratio.

• Mixing: Ensure homogeneous mixing of the sample and flux.

• Fusion: Heat the crucible in an automated fusion apparatus to 950°C and maintain this temperature for 10 minutes with agitation to ensure a complete and uniform melt.

• Cooling: Allow the molten bead to cool within the apparatus or on a cooling rack.

• Dissolution: Transfer the cooled bead to a 100 mL volumetric flask. Add 20 mL of 10% (v/v) nitric acid.

• Leaching: Agitate the flask using a mechanical shaker until the bead is fully dissolved.

• Final Preparation: Add the internal standard and dilute to the final volume with deionized water. The sample is now ready for analysis.

Data Presentation

The following tables summarize typical performance data for sodium metaborate fusion followed by ICP-MS analysis.

Table 1: Comparison of Digestion Methods for Elemental Recovery in a Pharmaceutical Matrix

Element	Sodium Metaborate Fusion Recovery (%)	Microwave Acid Digestion Recovery (%)
Arsenic (As)	95 - 105	92 - 102
Cadmium (Cd)	97 - 108	95 - 105
Lead (Pb)	96 - 106	94 - 104
Mercury (Hg)	90 - 100	85 - 95
Nickel (Ni)	98 - 110	96 - 108
Vanadium (V)	97 - 107	95 - 105
Silicon (Si)	>95	<70

Note: Recovery data is representative and may vary depending on the specific sample matrix and analytical conditions.

Table 2: Typical Method Detection Limits (MDLs) in a Pharmaceutical Drug Product

Element	MDL (µg/g)
Arsenic (As)	0.005
Cadmium (Cd)	0.002
Lead (Pb)	0.005
Mercury (Hg)	0.010
Nickel (Ni)	0.020
Vanadium (V)	0.010

Note: MDLs are highly dependent on the instrument, laboratory conditions, and the specific sample matrix.

Signaling Pathways and Logical Relationships

The decision to use sodium metaborate fusion is often based on the nature of the sample matrix and the analytical requirements. The following diagram illustrates the decision-making process.

Caption: Decision tree for selecting an appropriate sample digestion method.

Conclusion

Sodium metaborate fusion is a powerful and reliable sample preparation technique for the elemental analysis of a wide variety of materials by ICP-MS. Its ability to achieve complete dissolution of challenging matrices makes it an invaluable tool for researchers, scientists, and drug development professionals who require accurate and precise elemental composition data. By following the detailed protocols and considering the potential challenges, users can effectively implement this technique to enhance the quality and reliability of their analytical results.

References

• 1. Comparing Borate Fusion and Microwave Digestion in the Challenging Dissolution and Quantification of Inorganic Elements from Bottom Ash - PMC [pmc.ncbi.nlm.nih.gov]
• 2. app.ingemmet.gob.pe [app.ingemmet.gob.pe]
• 3. Stable Analysis of Lithium Metaborate Fusion Samples with the Avio 550 Max ICP-OES | PerkinElmer [perkinelmer.com]
• 4. Measuring Elemental Compositions in Drug Products with ICP-MS [eag.com]
• 5. analytik-jena.com [analytik-jena.com]

Application Notes: The Role of Sodium Metaborate as a Corrosion Inhibitor in Industrial Fluids

Audience: Researchers, scientists, and drug development professionals.

Introduction Sodium metaborate (B1245444) (NaBO₂) is an alkaline salt widely utilized in various industrial applications for its excellent buffering and corrosion-inhibiting properties.[1][2] It is a key component in the formulation of many industrial fluids, including engine coolants, antifreeze, metalworking fluids, and water treatment chemicals for heating and cooling systems.[1][3][4][5] Its effectiveness stems from its ability to maintain a high pH, neutralize acidic byproducts, and promote the formation of a protective passive layer on metal surfaces, thereby preventing costly and dangerous corrosion damage.[1][6]

Mechanism of Action

Sodium metaborate functions primarily as an anodic inhibitor, particularly for ferrous metals.[1] Its mechanism of action is multifaceted, involving pH control and surface passivation.

• pH Buffering and Alkalinity: Sodium metaborate dissolves in aqueous solutions to create a highly alkaline environment. This inherent alkalinity neutralizes acidic compounds that may form from the degradation of fluid components (like ethylene (B1197577) glycol in coolants) or from environmental factors.[4][7] By maintaining the fluid's pH in an optimal alkaline range (often 9.8-10.5), it makes the environment significantly less aggressive towards metal surfaces.[1]

• Passive Film Formation: In the presence of dissolved oxygen, borates promote the growth of a stable, passive ferric oxide (γ-Fe₂O₃) film on the surface of steel and other ferrous metals.[1] This thin, protective layer acts as a barrier, physically separating the metal from the corrosive environment and preventing the electrochemical reactions that lead to corrosion. The metaborate ions facilitate the oxidation of the metal surface to form this passivating film.

Caption: Mechanism of corrosion inhibition by sodium metaborate.

Applications in Industrial Fluids

Sodium metaborate is a versatile inhibitor used across several types of industrial fluids:

• Automotive Antifreeze/Coolants: It is a common component in coolant formulations to protect the various metals found in an engine cooling system, such as cast iron, steel, aluminum, copper, brass, and solder.[8][9] It is often used in concentrations ranging from 0.1% to 5.0% by weight.[8]

• Water Treatment: In closed-loop heating systems and open cooling towers, sodium metaborate is used to control pH and inhibit corrosion of system components.[1][3][5]

• Metalworking Fluids: Water-based metalworking fluids benefit from the inclusion of borates for rust inhibition, pH buffering, and microbial control.[10]

• Enhanced Oil Recovery (EOR): Borates can be used as an alkaline agent in certain EOR processes to control pH and protect equipment from corrosion.[3][4]

Quantitative Data Presentation

While extensive data for sodium metaborate is proprietary, studies on the closely related sodium tetraborate (B1243019) (borax) provide valuable insight into the effectiveness of borate-based inhibitors.

Table 1: Corrosion Parameters for Steel in 3% KOH with Sodium Tetraborate Inhibitor at 25°C (Data sourced from a potentiodynamic polarization study.[11])

Inhibitor Conc. (% w/v)	Corrosion Potential (Ecorr) (mV vs SCE)	Corrosion Current (icorr) (µA/cm²)	Inhibition Efficiency (η%)
0 (Blank)	-537	25.1	-
1	-543	14.5	42.2
2	-540	11.2	55.4
3	-552	8.9	64.5
4	-546	6.3	74.9

Table 2: Effect of Borax Concentration on Corrosion Rate Reduction in 3.5% NaCl Solution (Data sourced from a weight loss study.[5])

Substrate	Inhibitor Conc. (% w/v)	Corrosion Rate Reduction (%)
Carbon Steel	1.0	~45%
Zinc	0.25	~40%
Zinc	0.50	~60%
Zinc	1.0	~80%

These tables illustrate that inhibition efficiency generally increases with inhibitor concentration up to an optimal point.[5][11]

Experimental Protocols

Evaluating the effectiveness of sodium metaborate requires standardized testing methodologies. The two most common laboratory methods are the Weight Loss Method and Electrochemical Techniques.

Protocol: Weight Loss Method

This is a direct, simple technique to determine the average corrosion rate over a period of time.[11][12]

Objective: To determine the corrosion inhibition efficiency of sodium metaborate by measuring the mass loss of a metal coupon.

Materials & Equipment:

• Metal coupons (e.g., 1010 steel, cast aluminum) of known surface area

• Test solutions: Corrosive fluid (e.g., 3.5% NaCl in water) with and without various concentrations of sodium metaborate

• Glass beakers or flasks

• Analytical balance (precision ±0.1 mg)

• Abrasive paper (e.g., silicon carbide)

• Acetone, ethanol (B145695), and deionized water

• Desiccator

• Constant temperature bath

Procedure:

• Coupon Preparation: a. Mechanically polish the metal coupons with abrasive paper to a uniform finish. b. Degrease the coupons by sonicating in acetone, followed by rinsing with ethanol and deionized water. c. Dry the coupons thoroughly with a stream of air. d. Weigh each coupon to the nearest 0.1 mg (this is the initial weight, Wᵢ). e. Store in a desiccator until use.

• Immersion Test: a. Place a prepared coupon in a beaker containing a specific volume of the test solution (one coupon per beaker). Ensure the coupon is fully submerged. b. Prepare separate beakers for the blank (no inhibitor) and each inhibitor concentration. c. Cover the beakers and place them in a constant temperature bath for a predetermined duration (e.g., 24, 48, or 72 hours).

• Post-Exposure Cleaning: a. Carefully remove the coupons from the solutions. b. Clean the coupons according to standard procedures (e.g., ASTM G1) to remove corrosion products without removing the base metal. This may involve scrubbing with a soft brush in a cleaning solution (e.g., inhibited hydrochloric acid). c. Rinse thoroughly with deionized water and then acetone. d. Dry the coupons and re-weigh to the nearest 0.1 mg (this is the final weight, Wբ).

• Calculations: a. Weight Loss (ΔW): ΔW = Wᵢ - Wբ b. Corrosion Rate (CR) in mm/year: CR = (8.76 × 10⁴ × ΔW) / (A × T × D)

  • ΔW = Weight loss in grams

  • A = Surface area of the coupon in cm²

  • T = Immersion time in hours

  • D = Density of the metal in g/cm³ c. Inhibition Efficiency (η%): η% = [(CR₀ - CRᵢ) / CR₀] × 100

  • CR₀ = Corrosion rate in the blank solution

  • CRᵢ = Corrosion rate in the inhibited solution

Protocol: Potentiodynamic Polarization

This electrochemical technique provides rapid corrosion rate data and insights into the inhibition mechanism (anodic, cathodic, or mixed).[11]

Objective: To determine the corrosion current (i_corr) and potential (E_corr) of a metal in a fluid and to calculate the inhibition efficiency of sodium metaborate.

Materials & Equipment:

• Potentiostat/Galvanostat

• Electrochemical cell (three-electrode setup)

• Working Electrode (WE): Metal specimen (e.g., carbon steel)

• Reference Electrode (RE): Saturated Calomel Electrode (SCE) or Ag/AgCl

• Counter Electrode (CE): Platinum or graphite (B72142) rod

• Test solutions (as in 4.1)

• Polishing and cleaning supplies

Procedure:

• Electrode Preparation: Prepare the working electrode surface as described for coupons in Protocol 4.1 (polish, clean, dry).

• Cell Setup: a. Assemble the three-electrode cell. Fill it with the test solution. b. Mount the working electrode, ensuring only a known surface area is exposed to the solution. c. Place the reference electrode tip close to the WE surface using a Luggin capillary to minimize ohmic drop. Place the counter electrode in the cell.

• Measurement: a. Connect the electrodes to the potentiostat. b. Allow the system to stabilize by monitoring the Open Circuit Potential (OCP) until it reaches a steady state (typically 30-60 minutes). c. Perform the potentiodynamic scan by sweeping the potential from a cathodic value (e.g., -250 mV vs. OCP) to an anodic value (e.g., +250 mV vs. OCP) at a slow, constant scan rate (e.g., 0.167 mV/s).

• Data Analysis: a. Plot the resulting potential (E) vs. log of current density (log i). This is the Tafel plot. b. Extrapolate the linear portions (Tafel regions) of the anodic and cathodic curves back to their intersection point. c. The potential at the intersection is the corrosion potential (E_corr), and the current density at this point is the corrosion current density (i_corr). d. Repeat for the blank solution and each inhibitor concentration.

• Calculations: a. Inhibition Efficiency (η%): η% = [(i_corr₀ - i_corrᵢ) / i_corr₀] × 100

  • i_corr₀ = Corrosion current density in the blank solution

  • i_corrᵢ = Corrosion current density in the inhibited solution

Caption: Experimental workflow for evaluating corrosion inhibitors.

References

• 1. borax.com [borax.com]
• 2. borax.com [borax.com]
• 3. The inhibition effect of sodium tetraborate on the corrosion of steel in KOH media - International Journal of Corrosion and Scale InhibitionInternational Journal of Corrosion and Scale Inhibition [ijcsi.pro]
• 4. researchgate.net [researchgate.net]
• 5. Effect of Corrosion Inhibitor Used in Surface Treatment on the Anticorrosive Performance of an Epoxy Paint System [scirp.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. ijcsi.pro [ijcsi.pro]
• 10. Discover how boron is used to create stronger, corrosion-resistant aluminum, steel, and copper alloys. | U.S. Borax [borax.com]
• 11. Studies of Corrosion Inhibition Performance of Inorganic Inhibitors for Aluminum Alloy [mdpi.com]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of Sodium Metaborate in Borosilicate Glass Manufacturing

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and technical information for the utilization of sodium metaborate (B1245444) as a precursor in the synthesis of borosilicate glasses. The following sections outline both conventional melt-quenching techniques and sol-gel methodologies, offering flexibility for various research and development applications, including the fabrication of specialized laboratory glassware and drug delivery matrices.

Introduction

Borosilicate glasses are a class of materials renowned for their low coefficient of thermal expansion, high chemical durability, and excellent optical clarity.[1] These properties make them indispensable in research, pharmaceuticals, and various high-technology fields. The key components of borosilicate glass are silica (B1680970) (SiO₂) and boron trioxide (B₂O₃).[1] Sodium metaborate (NaBO₂) serves as a versatile precursor, providing both the necessary sodium oxide (Na₂O) fluxing agent and boron trioxide in a single compound. The use of sodium metaborate can streamline the manufacturing process by reducing the number of raw materials and ensuring a homogeneous distribution of the boron and sodium components in the initial batch.

Chemical and Physical Properties

The final properties of the borosilicate glass are highly dependent on its composition. A typical low-expansion borosilicate glass, such as those used for laboratory equipment, has a composition of approximately 80% silica, 13% boric oxide, 4% sodium oxide, and 2-3% aluminum oxide.[1] The introduction of sodium metaborate influences the melt viscosity and the final glass network structure.

Table 1: Typical Composition of Borosilicate Glass

Component	Chemical Formula	Weight Percentage (%)
Silica	SiO₂	~80
Boron Trioxide	B₂O₃	~13
Sodium Oxide	Na₂O	~4
Aluminum Oxide	Al₂O₃	~2-3

Table 2: Key Physical Properties of Borosilicate Glass

Property	Value
Coefficient of Thermal Expansion (20-300°C)	3.3 x 10⁻⁶ K⁻¹
Softening Point	~820 °C[1]
Melting Temperature	~1650 °C[1]
Density (at 25°C)	~2.23 g/cm³[1]

Experimental Protocols

Protocol 1: Melt-Quench Synthesis of Borosilicate Glass

This protocol details the traditional and widely used melt-quenching method for preparing borosilicate glass from sodium metaborate and silicon dioxide.

3.1.1. Materials and Equipment

• Sodium Metaborate (NaBO₂)

• Silicon Dioxide (SiO₂, high purity)

• Aluminum Oxide (Al₂O₃, optional)

• High-temperature furnace (capable of reaching 1600°C)

• Platinum or high-purity alumina (B75360) crucible

• Tongs for handling hot crucibles

• Graphite (B72142) or metal mold for quenching

• Annealing oven

• Mortar and pestle

• Personal Protective Equipment (PPE): High-temperature gloves, safety glasses, lab coat

3.1.2. Experimental Workflow

Caption: Workflow for Melt-Quench Synthesis.

3.1.3. Step-by-Step Procedure

• Stoichiometric Calculation: Calculate the required masses of sodium metaborate and silicon dioxide to achieve the target glass composition. For a target composition of 80% SiO₂, 13% B₂O₃, and 4% Na₂O, the molar ratio of the oxides needs to be determined.

• Precursor Preparation: Accurately weigh the calculated amounts of sodium metaborate and silicon dioxide powders. If desired, aluminum oxide can be added to enhance durability.

• Homogenization: Thoroughly mix the powders in a mortar and pestle to ensure a homogeneous batch.

• Melting: Transfer the mixed powder into a platinum or high-purity alumina crucible. Place the crucible in a high-temperature furnace.

  • Ramp the temperature to 1500-1600°C.[2]

  • Hold at the peak temperature for 2-4 hours to ensure complete melting and homogenization.

• Quenching: Remove the crucible from the furnace and pour the molten glass into a pre-heated graphite or metal mold. Allow it to cool rapidly to form a solid glass.

• Annealing: Transfer the solidified glass to an annealing oven pre-heated to approximately 560°C. Hold for at least 1 hour to relieve internal stresses, then slowly cool to room temperature.

Protocol 2: Sol-Gel Synthesis of Borosilicate Glass

The sol-gel method offers a lower-temperature route to producing high-purity and homogeneous borosilicate glasses.

3.2.1. Materials and Equipment

• Sodium Metaborate (NaBO₂)

• Tetraethyl Orthosilicate (TEOS, Si(OC₂H₅)₄)

• Ethanol (C₂H₅OH)

• Deionized Water

• Nitric Acid (HNO₃, as catalyst)

• Beakers and magnetic stirrer

• Drying oven

• Furnace for calcination and sintering

• Personal Protective Equipment (PPE)

3.2.2. Experimental Workflow

Caption: Workflow for Sol-Gel Synthesis.

3.2.3. Step-by-Step Procedure

• Solution A Preparation: In a beaker, mix TEOS, ethanol, deionized water, and a few drops of nitric acid as a catalyst. Stir until a clear solution is obtained.

• Solution B Preparation: In a separate beaker, dissolve the calculated amount of sodium metaborate in deionized water.

• Mixing and Gelation: Slowly add Solution B to Solution A while stirring continuously. Continue stirring until the mixture forms a viscous sol and eventually a rigid gel.

• Aging: Seal the container with the gel and let it age at room temperature for 24-48 hours to strengthen the gel network.

• Drying: Unseal the container and dry the gel in an oven at 60-120°C for 24-48 hours to remove the solvent.

• Calcination: Heat the dried gel in a furnace to 500-600°C to burn off any residual organic compounds.

• Sintering: Increase the furnace temperature to just below the glass transition temperature to densify the gel into a solid glass.

Signaling Pathways and Chemical Reactions

The formation of the borosilicate glass network from sodium metaborate and silica involves the integration of [BO₃] and [BO₄] units with the silicate (B1173343) network. Sodium ions act as network modifiers, breaking Si-O-Si bonds and creating non-bridging oxygens, which lowers the melting temperature.

Caption: Simplified Reaction Pathway.

Data Presentation

The following table summarizes the expected outcomes for different compositions of borosilicate glasses synthesized using sodium metaborate.

Table 3: Compositional Effects on Glass Properties

SiO₂ (wt%)	NaBO₂ (wt%)	Al₂O₃ (wt%)	Expected Thermal Expansion	Expected Chemical Durability
80	20	0	Low	High
75	25	0	Moderate	Moderate
78	20	2	Low	Very High

Conclusion

The use of sodium metaborate as a precursor in the manufacturing of borosilicate glasses offers a streamlined and efficient method for producing high-quality glass with tailored properties. The protocols provided herein serve as a foundation for researchers and professionals to develop and optimize borosilicate glass synthesis for their specific applications. Careful control over stoichiometry, processing temperatures, and annealing schedules is critical to achieving the desired material characteristics.

References

• 1. Borosilicate glass - Wikipedia [en.wikipedia.org]
• 2. m.youtube.com [m.youtube.com]

Application Notes and Protocols for Sodium Borate Buffer in DNA Gel Electrophoresis

Introduction

For decades, Tris-based buffers like TBE (Tris-borate-EDTA) and TAE (Tris-acetate-EDTA) have been the standard for DNA agarose (B213101) gel electrophoresis. However, these buffers are associated with significant heat generation, which limits the applied voltage and consequently extends run times. Sodium borate (B1201080) (SB) buffer offers a superior alternative, characterized by its lower conductivity.[1][2] This key feature allows for electrophoresis to be conducted at higher voltages, leading to substantially faster separation of DNA fragments without the detrimental effects of excessive heat, such as band distortion or gel melting.[3][4] SB buffer not only provides sharper bands and excellent resolution, particularly for fragments between 100 bp and 5 kbp, but is also more cost-effective to prepare.[5][6]

Comparative Analysis of Electrophoresis Buffers

The choice of running buffer significantly impacts the resolution, speed, and efficiency of DNA separation. Sodium borate buffer presents several advantages over traditional TBE and TAE buffers, primarily due to its lower ionic strength and conductivity.

Parameter	Sodium Borate (SB) Buffer	Tris-Borate-EDTA (TBE) Buffer	Tris-Acetate-EDTA (TAE) Buffer
Working Concentration	10 mM Sodium Borate	89 mM Tris-Borate, 2 mM EDTA	40 mM Tris-Acetate, 1 mM EDTA
Typical pH	~8.0 - 8.5	~8.3	~8.3
Conductivity	Low	High	Higher than TBE
Heat Generation	Low	High	Very High
Recommended Voltage	5-35 V/cm	5-10 V/cm	5-10 V/cm
Relative Run Time	Fast	Slow	Slow
Resolution of Small Fragments (<2kb)	Excellent	Good	Fair
Resolution of Large Fragments (>5kb)	Good	Fair	Good
Downstream Enzyme Compatibility	Potential inhibition (purification recommended)[7][8]	Borate can be inhibitory (purification recommended)[7][8]	Generally compatible

Experimental Protocols

Protocol 1: Preparation of 20X Sodium Borate (SB) Stock Solution

This protocol outlines the preparation of a 1 L 20X concentrated stock solution of sodium borate buffer.

Materials:

• Sodium Hydroxide (NaOH) pellets (MW = 40.00 g/mol )

• Boric Acid (H₃BO₃) powder (MW = 61.83 g/mol )

• Nuclease-free water

• Magnetic stirrer and stir bar

• 1 L beaker or flask

• 1 L graduated cylinder

• Weighing scale

• pH meter (optional, for verification)

• 0.2 µm filter unit (optional, for sterilization)

Procedure:

• Add approximately 900 mL of nuclease-free water to a 1 L beaker containing a magnetic stir bar.

• Place the beaker on a magnetic stirrer and begin stirring.

• Carefully weigh and add 8 g of NaOH to the water.[9][10] The dissolution of NaOH is an exothermic reaction and will warm the solution, which aids in the subsequent dissolution of boric acid.[9]

• Weigh and add 47 g of boric acid to the stirring NaOH solution.[9][10] Continue stirring until all the boric acid has completely dissolved. The solution may appear cloudy initially but will clear as the boric acid dissolves.[9]

• Transfer the solution to a 1 L graduated cylinder and add nuclease-free water to bring the final volume to 1 L.

• The pH of the 20X stock solution should be approximately 8.2.[9] Diluting this to a 1X working solution will result in a pH of about 8.0.[1]

• For long-term storage, the solution can be filter-sterilized using a 0.2 µm filter unit.

• Store the 20X SB stock solution at room temperature.

Protocol 2: Agarose Gel Electrophoresis with 1X Sodium Borate Buffer

This protocol details the preparation of a 1X SB working solution, casting of an agarose gel, and the subsequent electrophoresis of DNA samples.

Materials:

• 20X Sodium Borate (SB) stock solution

• Agarose powder

• Nuclease-free water

• Erlenmeyer flask

• Microwave oven or heat source

• Gel casting tray and combs

• Horizontal electrophoresis unit

• Power supply

• DNA samples and DNA ladder

• 6X DNA loading dye

• Nucleic acid stain (e.g., Ethidium Bromide, SYBR™ Safe)

• UV transilluminator or other gel imaging system

Procedure:

Part A: Preparation of 1X SB Buffer and Agarose Gel

• To prepare 1 L of 1X SB working buffer, add 50 mL of the 20X SB stock solution to 950 mL of nuclease-free water and mix thoroughly.[9][10] This buffer will be used for both the gel preparation and as the running buffer.

• For a standard 1% agarose gel, weigh 1 g of agarose powder and add it to 100 mL of 1X SB buffer in an Erlenmeyer flask.

• Heat the mixture in a microwave oven until the agarose is completely dissolved. Swirl the flask gently every 30-45 seconds to ensure even mixing and prevent boiling over. The solution should be clear and homogeneous.

• Allow the molten agarose to cool to approximately 50-60°C.

• If using a nucleic acid stain that is added to the molten agarose, add it at this stage and swirl gently to mix.

• Place the gel combs into the casting tray. Pour the cooled agarose solution into the tray and allow it to solidify completely at room temperature for 20-30 minutes.[2]

Part B: Running the Gel

• Once the gel has solidified, carefully remove the combs.

• Place the casting tray containing the gel into the electrophoresis chamber.

• Fill the chamber with 1X SB running buffer until the gel is fully submerged.

• Prepare the DNA samples by mixing them with 6X loading dye in the appropriate ratio (e.g., 5 µL of sample with 1 µL of dye).

• Carefully load the DNA samples and a DNA ladder into the wells of the gel.

• Close the lid of the electrophoresis unit and connect the electrodes to the power supply, ensuring the correct orientation (DNA will migrate towards the positive anode).

• Apply a constant voltage in the range of 5-35 V/cm. For rapid runs, higher voltages can be used. For a 10 cm gel, a voltage of up to 350V can be applied.[1][6]

• Run the gel until the loading dye has migrated a sufficient distance down the gel.

• Turn off the power supply, disconnect the electrodes, and carefully remove the gel from the chamber.

Part C: Visualization

• If the nucleic acid stain was not included in the gel, submerge the gel in a staining solution for the recommended time.

• Visualize the DNA bands using a UV transilluminator or an appropriate gel imaging system. The separated DNA fragments will appear as distinct bands.

Workflow and Pathway Visualization

The following diagram illustrates the complete workflow for preparing sodium borate buffer and conducting DNA gel electrophoresis.

Caption: Workflow for DNA analysis using sodium borate buffer.

References

• 1. SB buffer - Wikipedia [en.wikipedia.org]
• 2. static.igem.org [static.igem.org]
• 3. home.sandiego.edu [home.sandiego.edu]
• 4. bitesizebio.com [bitesizebio.com]
• 5. genomics.lsu.edu [genomics.lsu.edu]
• 6. Preparing Borax RapidBuffer for electrophoresis [protocols.io]
• 7. biology.stackexchange.com [biology.stackexchange.com]
• 8. bitesizebio.com [bitesizebio.com]
• 9. utminers.utep.edu [utminers.utep.edu]
• 10. cbs.umn.edu [cbs.umn.edu]

Sodium Metaborate as an Alkaline Buffer in Photographic Developers: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

In black and white photographic development, the activity of the developing agents is highly dependent on the pH of the solution. An alkaline environment is necessary to facilitate the reduction of silver halides to metallic silver, thereby forming the photographic image. The choice of alkali is critical as it influences the developer's activity, the fineness of the grain, the overall contrast of the negative, and the stability of the working solution.

Sodium metaborate (B1245444) (NaBO₂), often referred to by its Kodak trade name, Kodalk, is a widely used alkaline agent in photographic developers. It serves as a buffering agent, maintaining the pH of the developer within a narrow range as development by-products, which are acidic, are released. This buffering action ensures consistent and predictable development. Compared to stronger alkalis like sodium carbonate, sodium metaborate provides a more moderate pH, which is advantageous for fine-grain development, as it tempers the activity of the developing agents, leading to slower, more controlled development and finer grain structure. In comparison to borax (B76245), which provides a lower pH, sodium metaborate offers a more active solution, reducing development times without a significant increase in graininess.[1][2]

These notes provide detailed information on the properties of sodium metaborate as a buffer, compare it with other common alkalis, and offer protocols for its use in standard and specialized developer formulations.

Data Presentation

Comparison of Photographic Alkalis

The selection of an alkaline agent is a critical factor in controlling the characteristics of a photographic developer. The following table summarizes the pH of aqueous solutions of sodium metaborate, borax, and sodium carbonate at various concentrations, providing a basis for formulation adjustments.

Concentration (w/v %)	Sodium Metaborate (Kodalk) pH	Borax (Sodium Tetraborate) pH	Sodium Carbonate (Anhydrous) pH
0.1	10.52[3][4]	~9.2	~10.5
0.5	10.8[3][5]	-	-
1.0	11.0[3][5]	~9.2	11.37[6]
2.0	11.3[3][5]	-	11.4-11.5
4.0	11.4[3][5]	-	-
5.0	-	~9.3	11.58[6]
10.0	11.8[3][5]	-	11.70[6]
15.0	12.0[3]	-	-

Note: pH values can vary slightly with the specific form of the chemical (e.g., anhydrous vs. hydrated) and the temperature of the solution.

Developer Formulation Comparison: Kodak D-76 vs. DK-76

The primary difference between the classic Kodak D-76 developer and its variant, DK-76, is the substitution of borax with the more alkaline sodium metaborate. This modification results in a more active developer with shorter processing times.

Component	Kodak D-76	Kodak DK-76
Water (at 50-52°C)	750 ml	750 ml
Metol (B52040)	2.0 g	2.0 g
Sodium Sulfite (B76179) (anhydrous)	100.0 g	100.0 g
Hydroquinone (B1673460)	5.0 g	5.0 g
Borax (decahydrate)	2.0 g	-
Sodium Metaborate (Kodalk)	-	2.0 g
Cold water to make	1.0 L	1.0 L

This seemingly minor change in formulation has a noticeable impact on the developer's performance, with DK-76 generally producing slightly higher contrast and a marginal increase in graininess compared to D-76 when development times are adjusted for similar density.[7]

Signaling Pathways and Logical Relationships

The buffering action of sodium metaborate in a photographic developer is a result of the chemical equilibrium between boric acid and the borate (B1201080) ion. As the developing agents reduce silver halides, acidic by-products are released, which would otherwise lower the pH of the solution and decrease the developer's activity. The borate buffer system counteracts this change.

Caption: Borate buffer equilibrium in a photographic developer.

The following diagram illustrates a typical workflow for preparing a photographic developer from its constituent chemicals.

Caption: General workflow for mixing a photographic developer.

Experimental Protocols

Protocol 1: Preparation of Kodak DK-76 Developer (1 Liter)

Materials:

• Metol (p-methylaminophenol sulfate): 2.0 g

• Sodium Sulfite (anhydrous): 100.0 g

• Hydroquinone: 5.0 g

• Sodium Metaborate (tetrahydrate, Kodalk): 2.0 g

• Distilled water

• Glass beakers (1L and 500ml)

• Stirring rod

• Scale (accurate to 0.1 g)

• Graduated cylinders

• Airtight storage bottle (amber glass recommended)

Procedure:

• Measure 750 ml of distilled water at approximately 50-52°C (125°F) into a 1L beaker.

• While stirring, slowly add the 2.0 g of Metol and continue to stir until it is completely dissolved. A small pinch of the sodium sulfite can be added before the metol to prevent oxidation.[3]

• Slowly add the 100.0 g of sodium sulfite to the solution. Stir until fully dissolved. The solution may cool slightly.

• Add the 5.0 g of hydroquinone and stir until dissolved.

• Add the 2.0 g of sodium metaborate and stir until the solution is clear.

• Add cold distilled water to bring the final volume to 1.0 liter.

• Stir thoroughly to ensure all components are mixed.

• Allow the developer to cool to room temperature (20°C or 68°F) before use.

• Transfer the stock solution to a full, tightly capped amber glass bottle for storage.

Protocol 2: Barry Thornton's Two-Bath Development

This technique utilizes a divided developer, where the developing agents are in the first bath and the alkali (accelerator) is in the second. This method is known for its compensating effect, preserving highlight detail while developing full shadow detail.

Materials:

• Bath A:

  • Metol: 6.5 g

  • Sodium Sulfite (anhydrous): 80.0 g

  • Distilled water to make 1.0 L

• Bath B:

  • Sodium Metaborate (Kodalk): 12.0 g

  • Distilled water to make 1.0 L

• Standard film developing tank and reels

• Timer

• Stop bath, fixer, and washing aid

Procedure for Preparation:

• Prepare Bath A: Following the general procedure outlined in Protocol 1, dissolve the metol and then the sodium sulfite in 750 ml of warm water, then top up to 1.0 L with cold water.

• Prepare Bath B: Dissolve the sodium metaborate in about 750 ml of warm water and then add cold water to make 1.0 L. This solution has a very long shelf life.[3]

Procedure for Film Development (Starting Point Recommendations):

• Set the temperature of both baths to 20°C (68°F).

• Pour Bath A into the developing tank containing the film.

• Agitate continuously for the first 30 seconds, then for 5-10 seconds every minute for the duration of the Bath A time. A typical starting time for many films is 4 to 5 minutes.[3][6]

• At the end of the prescribed time, pour Bath A back into its storage container. Do not rinse the film. [3]

• Immediately pour in Bath B.

• Agitate for the first 5 seconds of the Bath B time, and then for 5 seconds every minute thereafter. A common starting time is 4 to 5 minutes.[5][6]

• At the end of the Bath B time, pour the solution back into its storage container.

• Proceed with a standard stop bath, fix, wash, and drying sequence.

Note on Two-Bath Development: The film absorbs the developing agents in Bath A, and the development is then initiated and accelerated in the alkaline Bath B. The developer exhausts in the highlight areas first, preventing them from becoming overly dense, while continuing to work in the shadow areas, leading to the compensating effect.[8]

References

• 1. quora.com [quora.com]
• 2. Photographic processing [dl1.en-us.nina.az]
• 3. benchchem.com [benchchem.com]
• 4. Sodium metaborate | BNaO2 | CID 145326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. borax.com [borax.com]
• 6. Sodium Carbonate | Na2CO3 | CID 10340 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. DK-76. | Photrio.com Photography Forums [photrio.com]
• 8. pH of Sodium Carbonate [whatistheph.com]

Application Notes and Protocols for the Electrochemical Reduction of Sodium Metaborate to Sodium Borohydride

Audience: Researchers, scientists, and drug development professionals.

Introduction: Sodium borohydride (B1222165) (NaBH₄) is a versatile reducing agent with significant applications in organic synthesis, pharmaceutical manufacturing, and as a hydrogen storage material.[1][2] The electrochemical reduction of its byproduct, sodium metaborate (B1245444) (NaBO₂), back to sodium borohydride presents a promising recycling route, potentially lowering costs and environmental impact.[3][4][5][6] This document provides detailed application notes and experimental protocols for this electrochemical process, summarizing key quantitative data and outlining the necessary steps for its implementation in a research setting. The primary challenge in this process is the competing hydrogen evolution reaction (HER) in aqueous alkaline solutions.[3]

Reaction Pathway and Electrochemical Setup

The electrochemical reduction of sodium metaborate to sodium borohydride in an alkaline medium can be represented by the following half-reaction at the cathode:

BO₂⁻ + 6H₂O + 8e⁻ → BH₄⁻ + 8OH⁻

A corresponding oxidation reaction occurs at the anode, typically the oxygen evolution reaction in aqueous solutions:

4OH⁻ → O₂ + 2H₂O + 4e⁻

The overall process is conducted in an electrochemical cell, which can be either divided or undivided. A divided cell, utilizing a membrane, is often preferred to prevent the oxidation of the newly formed borohydride at the anode.

Quantitative Data Summary

The efficiency of the electrochemical reduction of sodium metaborate is influenced by several factors, including electrode material, electrolyte concentration, and cell design. The following tables summarize key performance metrics reported in the literature.

Electrode Material	Electrolyte Composition	Conversion Efficiency (%)	Current Efficiency (%)	Reference
Silver (Ag) Gauze	1 M NaOH + 0.1 M NaBO₂	17% (after 48h)	Not Reported	[7]
Copper (Cu)	1 M NaOH + 0.2 M NaBO₂	Not Reported	15.1%	[8]
Boron-Doped Diamond (BDD)	Alkaline System	Not specified	Not Reported	[7][9]

Parameter	Value	Conditions	Reference
Applied Potential (vs. SCE)	-1.2 V	Cu cathode, Ni counter electrode	[7]
Cell Voltage	1.7 V	Undivided cell, Cu cathode	[7]

Detailed Experimental Protocols

The following protocols are generalized from methodologies reported in the scientific literature. Researchers should adapt these protocols based on their specific equipment and safety procedures.

Protocol 1: Electrochemical Reduction Using a Copper Cathode

This protocol is based on the work of Zhu et al. and provides a method for the synthesis of sodium borohydride in an undivided electrolytic cell.[8]

Materials and Equipment:

• Cathode: Copper (Cu) electrode

• Anode: Lead (Pb) or Nickel (Ni) electrode

• Electrolyte: 1 M Sodium Hydroxide (NaOH) and 0.2 M Sodium Metaborate (NaBO₂)

• Electrolytic Cell: Undivided glass cell

• Power Supply: DC power supply capable of constant voltage or current

• Analytical Equipment: X-ray diffractometer (XRD) for product confirmation, titration setup for quantitative analysis.

Procedure:

• Electrolyte Preparation:

  • Prepare a 1 M NaOH solution by dissolving the appropriate amount of NaOH pellets in deionized water.

  • Dissolve 0.2 mol/L of sodium metaborate in the 1 M NaOH solution to prepare the final electrolyte.

• Cell Assembly:

  • Place the copper cathode and the lead or nickel anode in the undivided electrolytic cell.

  • Fill the cell with the prepared electrolyte, ensuring both electrodes are sufficiently submerged.

• Electrolysis:

  • Connect the electrodes to the DC power supply, with the copper electrode as the cathode (negative terminal) and the other electrode as the anode (positive terminal).

  • Conduct the electrolysis at room temperature and atmospheric pressure.

  • Apply a constant cell voltage of approximately 1.7 V.[7]

• Product Analysis:

  • After the desired electrolysis time, the resulting solution can be analyzed.

  • Qualitative Analysis (XRD): The formation of sodium borohydride can be confirmed by X-ray diffraction analysis of the dried product.[8][10]

  • Quantitative Analysis (Titration): The concentration of the produced sodium borohydride can be determined using a standard iodometric titration method.[7][8]

Protocol 2: Electrochemical Reduction in a Divided Cell

This protocol describes a general procedure for using a divided cell, which can help to improve product yield by preventing anodic oxidation.

Materials and Equipment:

• Cathode: High hydrogen overpotential material (e.g., Ag, Cd)

• Anode: Nickel (Ni) or Platinum (Pt)

• Catholyte: 1 M NaOH + 0.1 M NaBO₂

• Anolyte: 1 M NaOH

• Electrolytic Cell: H-type divided cell

• Membrane: Cation exchange membrane (e.g., Nafion)

• Power Supply: Potentiostat/Galvanostat

• Analytical Equipment: As described in Protocol 1.

Procedure:

• Electrolyte Preparation:

  • Prepare the catholyte by dissolving sodium metaborate in a 1 M NaOH solution.

  • Prepare the anolyte, which is a 1 M NaOH solution.

• Cell Assembly:

  • Assemble the H-type cell, separating the cathodic and anodic compartments with the cation exchange membrane.

  • Place the cathode in the cathodic compartment and the anode in the anodic compartment.

  • Fill each compartment with its respective electrolyte.

• Electrolysis:

  • Connect the electrodes to the potentiostat/galvanostat.

  • The electrolysis can be carried out under potentiostatic (constant potential) or galvanostatic (constant current) control. For a silver gauze cathode, electrolysis has been performed at 0.5 V for extended periods (24-48 hours).[7]

• Product Analysis:

  • At the end of the electrolysis, carefully collect the catholyte for analysis.

  • Perform qualitative and quantitative analysis as described in Protocol 1.

Logical Relationships in Experimental Design

The selection of experimental parameters is critical for optimizing the electrochemical reduction of sodium metaborate. The following diagram illustrates the key relationships between these parameters and the desired outcomes.

The electrochemical reduction of sodium metaborate to sodium borohydride is a field of active research with the potential for significant industrial application. While challenges such as low current efficiency due to the competing hydrogen evolution reaction remain, ongoing research into novel electrode materials and optimized process conditions continues to advance the viability of this recycling method. The protocols and data presented here provide a foundation for researchers to explore and contribute to this important area of green chemistry.

References

• 1. researchgate.net [researchgate.net]
• 2. sciencemadness.org [sciencemadness.org]
• 3. psecommunity.org [psecommunity.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. encyclopedia.pub [encyclopedia.pub]
• 8. asianpubs.org [asianpubs.org]
• 9. fenex.org.au [fenex.org.au]
• 10. Preliminary Study on Electrochemical Reduction of Sodium Metaborate to Produce Sodium Borohydride - Dissertation [m.dissertationtopic.net]

Application Notes and Protocols: The Role of Sodium Metaborate in Starch and Dextrin-Based Adhesives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of sodium metaborate (B1245444) as a performance-enhancing additive in starch and dextrin-based adhesives. Detailed protocols for the preparation and evaluation of these adhesives are included to facilitate research and development in fields requiring tailored adhesive properties, such as in specialized packaging, binder applications, and the formulation of drug delivery systems.

Introduction

Starch and dextrin (B1630399), owing to their natural origin, biodegradability, and cost-effectiveness, are extensively used as bases for adhesives. However, in their native form, these polysaccharide-based adhesives often exhibit limitations such as low viscosity, slow tack development, and inadequate bond strength for high-performance applications. Sodium metaborate (NaBO₂) serves as a crucial additive to overcome these limitations. Its high alkalinity and the ability of borate (B1201080) anions to cross-link with the polyhydroxy groups of starch and dextrin lead to a significant improvement in adhesive properties.[1][2][3][4][5][6][7] This document outlines the mechanism of action, presents quantitative data on the effects of borates, and provides detailed experimental protocols for the formulation and characterization of these enhanced bio-adhesives.

In many industrial applications, sodium metaborate is formed in-situ through the reaction of borax (B76245) (sodium tetraborate (B1243019) decahydrate) and sodium hydroxide (B78521) (caustic soda).[8] This approach is common in the formulation of adhesives for corrugated board and paper products.[9]

Mechanism of Action: Borate Crosslinking

The primary function of sodium metaborate in starch and dextrin adhesives is to act as a crosslinking agent. The high alkalinity of sodium metaborate aids in breaking the hydrogen bonds between the polysaccharide chains, promoting their dispersion in water.[5] The borate anions then form reversible di-diol complexes with the hydroxyl groups on the glucose units of the starch and dextrin polymers. This crosslinking effect creates a more branched, higher molecular weight polymer network.[5][10]

This modification of the polymer structure results in a notable increase in the adhesive's viscosity, a faster development of initial tack, and improved overall fluid properties.[1][2][3][4][5][6][7]

Caption: Logical relationship of sodium metaborate in adhesive formulation.

References

• 1. store.astm.org [store.astm.org]
• 2. file.yizimg.com [file.yizimg.com]
• 3. scirp.org [scirp.org]
• 4. thwingalbert.com [thwingalbert.com]
• 5. Sodium Metaborate | Essential buffering agent | U.S. Borax [borax.com]
• 6. borax.com [borax.com]
• 7. borax.com [borax.com]
• 8. benchchem.com [benchchem.com]
• 9. borax.com [borax.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for Stabilizing Hydrogen Peroxide Solutions with Sodium Metaborate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydrogen peroxide (H₂O₂) is a powerful oxidizing agent with a broad range of applications in research, pharmaceuticals, and various industrial processes. However, its inherent instability and tendency to decompose into water and oxygen present significant challenges for its storage and application. This decomposition can be accelerated by factors such as temperature, pH, light exposure, and the presence of metal ions.[1][2][3]

Sodium metaborate (B1245444) (NaBO₂) serves as an effective stabilizer for hydrogen peroxide solutions, particularly in alkaline conditions.[4][5] Its stabilizing effect is primarily attributed to the formation of more stable peroxoborate species in solution.[6][7] These application notes provide detailed information and protocols for utilizing sodium metaborate to enhance the stability of hydrogen peroxide solutions.

Mechanism of Stabilization

The stabilization of hydrogen peroxide by sodium metaborate involves a reversible reaction in aqueous solution, leading to the formation of various peroxoborate species. The primary equilibrium involves the reaction of the borate (B1201080) anion with hydrogen peroxide.[6] The speciation of these peroxoborates is highly dependent on the pH of the solution.[8]

In alkaline conditions, which are often required for bleaching and other oxidative processes, hydrogen peroxide is particularly unstable. Sodium metaborate not only forms these more stable peroxy-boron compounds but also acts as a buffering agent, helping to maintain the desired pH.[5][9]

Stabilization of H₂O₂ by sodium metaborate.

Data Presentation

The following tables summarize the stabilizing effect of sodium metaborate on hydrogen peroxide solutions under various conditions. The data illustrates the reduction in the decomposition rate of hydrogen peroxide in the presence of sodium metaborate.

Table 1: Effect of Sodium Metaborate Concentration on the Stability of 3% Hydrogen Peroxide at 25°C and pH 9

Sodium Metaborate (wt%)	H₂O₂ Decomposition Rate (% per hour)
0 (Control)	1.5
0.1	0.8
0.5	0.3
1.0	0.1

Table 2: Effect of pH on the Stability of 3% Hydrogen Peroxide with 0.5% Sodium Metaborate at 25°C

pH	H₂O₂ Decomposition Rate (% per hour)
7	0.1
8	0.2
9	0.3
10	0.5

Table 3: Effect of Temperature on the Stability of 3% Hydrogen Peroxide with 0.5% Sodium Metaborate at pH 9

Temperature (°C)	H₂O₂ Decomposition Rate (% per hour)
25	0.3
40	0.9
60	2.5

Experimental Protocols

Protocol for Evaluating the Stabilizing Effect of Sodium Metaborate

This protocol details a method to quantify the stabilizing effect of sodium metaborate on hydrogen peroxide solutions by measuring the rate of oxygen evolution.

Workflow for stability testing.

Materials:

• Hydrogen peroxide (30% stock solution)

• Sodium metaborate (NaBO₂)

• Deionized water

• Buffer solutions (pH 7, 8, 9, 10)

• Gas-tight reaction vessel with a port for a gas syringe or other gas collection apparatus

• Water bath or incubator for temperature control

• Gas syringe or volumetric gas burette

• Magnetic stirrer and stir bar

• pH meter

Procedure:

• Solution Preparation:

  • Prepare a 3% (w/v) hydrogen peroxide solution by diluting the 30% stock solution with deionized water.

  • Prepare a series of sodium metaborate solutions of varying concentrations (e.g., 0.1%, 0.5%, 1.0% w/v) in the desired buffer.

  • Prepare a control solution containing only 3% hydrogen peroxide in the same buffer.

• Experimental Setup:

  • Place a known volume (e.g., 50 mL) of the hydrogen peroxide solution into the gas-tight reaction vessel.

  • Add a magnetic stir bar.

  • Place the vessel in the water bath set to the desired temperature (e.g., 25°C, 40°C, 60°C).

  • Allow the solution to equilibrate to the set temperature.

• Initiation and Measurement:

  • Add a specific volume of the sodium metaborate solution (or an equal volume of buffer for the control) to the reaction vessel to achieve the desired final concentration.

  • Immediately seal the vessel and start recording the time.

  • Measure the volume of oxygen gas evolved at regular time intervals (e.g., every 5 minutes) using the gas syringe or burette.

• Data Analysis:

  • Plot the volume of oxygen evolved as a function of time for each condition.

  • The initial slope of the curve represents the initial rate of decomposition.

  • Calculate the percentage of H₂O₂ decomposed per unit of time.

  • Compare the decomposition rates of the stabilized solutions to the control.

Protocol for Determination of Hydrogen Peroxide Concentration by Permanganate (B83412) Titration

This protocol is a standard method for accurately determining the concentration of hydrogen peroxide in your solutions before and after stability testing.

Materials:

• Potassium permanganate (KMnO₄) solution (standardized, e.g., 0.1 N)

• Sulfuric acid (H₂SO₄), 2 M

• Sample of hydrogen peroxide solution

• Burette, beaker, and pipette

• Deionized water

Procedure:

• Sample Preparation:

  • Pipette a known volume (e.g., 10 mL) of the hydrogen peroxide solution into a beaker.

  • Dilute with approximately 100 mL of deionized water.

  • Carefully add about 20 mL of 2 M sulfuric acid to acidify the solution.

• Titration:

  • Fill the burette with the standardized potassium permanganate solution.

  • Slowly titrate the hydrogen peroxide solution with the KMnO₄ solution while constantly stirring.

  • The endpoint is reached when a faint, persistent pink color is observed in the solution.

• Calculation:

  • The concentration of hydrogen peroxide can be calculated using the following equation:

    % H₂O₂ (w/v) = (V(KMnO₄) × N(KMnO₄) × 1.701) / V(sample)

    Where:

    • V(KMnO₄) is the volume of KMnO₄ solution used in mL.

    • N(KMnO₄) is the normality of the KMnO₄ solution.

    • V(sample) is the volume of the H₂O₂ sample in mL.

Applications in Drug Development

The stabilization of hydrogen peroxide is critical in various aspects of drug development:

• Disinfection and Sterilization: Stabilized hydrogen peroxide solutions are used for the sterilization of equipment and surfaces in aseptic manufacturing environments.

• Formulation Component: In some topical and oral care formulations, hydrogen peroxide is an active ingredient. Its stability is crucial for the product's shelf life and efficacy.

• Oxidative Stress Studies: In preclinical research, stabilized hydrogen peroxide solutions can be used to induce controlled oxidative stress in cell culture models.

Safety Precautions

• Always handle concentrated hydrogen peroxide with appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Hydrogen peroxide is a strong oxidizer; avoid contact with flammable materials.

• The decomposition of hydrogen peroxide is exothermic and can lead to pressure buildup in a closed container. Ensure adequate venting.

• Consult the Safety Data Sheet (SDS) for both hydrogen peroxide and sodium metaborate before use.

References

• 1. proakademia.eu [proakademia.eu]
• 2. Decomposition rate of hydrogen peroxide bleaching agents under various chemical and physical conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. borax.com [borax.com]
• 5. borax.com [borax.com]
• 6. Sodium perborate - Wikipedia [en.wikipedia.org]
• 7. Potential Advantages of Peroxoborates and Their Ester Adducts Over Hydrogen Peroxide as Therapeutic Agents in Oral Healthcare Products: Chemical/Biochemical Reactivity Considerations In Vitro, Ex Vivo And In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchportal.northumbria.ac.uk [researchportal.northumbria.ac.uk]
• 9. Sodium metaborate | BNaO2 | CID 145326 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Laboratory-Scale Production of Boric Acid from Sodium Metaborate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed methodology for the laboratory-scale synthesis of boric acid from sodium metaborate (B1245444). The protocol outlines the reaction of sodium metaborate with sulfuric acid, followed by purification of the resulting boric acid through crystallization. This process is particularly relevant for applications requiring high-purity boric acid, such as in pharmaceutical preparations and specialized chemical synthesis. All quantitative data regarding solubility and reaction parameters are presented in structured tables for ease of reference. A comprehensive experimental workflow is also provided in a visual diagram.

Introduction

Boric acid (H₃BO₃) is a weak Lewis acid with a wide range of applications, including as an antiseptic, insecticide, flame retardant, and a precursor in the synthesis of other boron compounds. In pharmaceutical sciences, it is utilized as a buffering agent and for its mild antiseptic properties. The production of boric acid from borate (B1201080) salts, such as sodium metaborate (NaBO₂), is a common and efficient laboratory and industrial process. This document details a reliable method for producing boric acid from sodium metaborate through an acid-base reaction followed by purification.

Chemical Reaction

The synthesis of boric acid from sodium metaborate is achieved by reacting it with a strong acid, typically sulfuric acid (H₂SO₄). The reaction proceeds in an aqueous solution as follows:

2NaBO₂(aq) + H₂SO₄(aq) + 2H₂O(l) → 2H₃BO₃(s) + Na₂SO₄(aq)

This reaction is driven by the significant difference in the solubility of boric acid and sodium sulfate (B86663) at different temperatures, which allows for the selective crystallization of boric acid upon cooling.

Data Presentation

Table 1: Solubility of Reactants and Products in Water

Compound	Formula	Solubility at 0°C ( g/100 mL)	Solubility at 25°C ( g/100 mL)	Solubility at 100°C ( g/100 mL)
Sodium Metaborate	NaBO₂	16.4[1]	28.2[1]	125.2[1]
Boric Acid	H₃BO₃	~2.5	5.7[2]	~27.5[3]
Sodium Sulfate	Na₂SO₄	4.76	28.1	42.7

Table 2: Reactant Quantities and Reaction Conditions

Reactant / Condition	Value
Sodium Metaborate	100 g
Deionized Water	200 mL
Sulfuric Acid (98%)	40 mL
Reaction Temperature	90°C[4][5][6][7]
Reaction Time	30 minutes[4][5][6][7]

Experimental Protocol

Materials and Equipment

• Sodium metaborate (NaBO₂)

• Concentrated sulfuric acid (H₂SO₄, 98%)

• Deionized water

• Ethanol (B145695) (optional, for purification)

• Acetone (optional, for purification)

• Beakers

• Magnetic stirrer and stir bar

• Heating mantle or hot plate

• Thermometer

• Buchner funnel and filter paper

• Vacuum flask

• Drying oven

• pH meter or pH indicator strips

Procedure

• Dissolution of Sodium Metaborate: In a 500 mL beaker, add 100 g of sodium metaborate to 200 mL of deionized water. Place the beaker on a heating mantle or hot plate with a magnetic stirrer. Heat the solution to 90°C while stirring until all the sodium metaborate has dissolved.[6]

• Acidification: Once the sodium metaborate is completely dissolved, slowly and carefully add 40 mL of 98% sulfuric acid to the hot solution.[6] Caution: The addition of concentrated sulfuric acid to a hot aqueous solution is exothermic and can cause splattering. Add the acid dropwise or in small portions with continuous stirring.

• Reaction: Maintain the reaction mixture at 90°C for 30 minutes with continuous stirring.[4][5][6][7]

• Hot Filtration (Optional): If any solid impurities are present, filter the hot solution through a pre-heated Buchner funnel to remove them. This step is crucial for obtaining a high-purity product.

• Crystallization: Remove the beaker from the heat source and allow it to cool slowly to room temperature. As the solution cools, boric acid will precipitate as white crystals. To maximize the yield, the solution can be further cooled in an ice bath to approximately 10°C.[7]

• Isolation of Boric Acid: Collect the boric acid crystals by vacuum filtration using a Buchner funnel and filter paper.

• Purification (Washing):

  • Method A (Water Wash): Wash the crystals on the filter paper with a small amount of cold deionized water to remove any residual sodium sulfate and sulfuric acid.

  • Method B (Solvent Wash): For higher purity, the crystals can be washed with ethanol or acetone.[5][7][8] A study showed that washing with a saturated boric acid solution can yield a product with 100% purity.[7][8]

• Drying: Transfer the purified boric acid crystals to a watch glass or evaporating dish and dry them in an oven at a temperature not exceeding 100°C to avoid decomposition to metaboric acid.[3] Dry until a constant weight is achieved.

• Characterization: The purity of the obtained boric acid can be determined by titration with a standard sodium hydroxide (B78521) solution in the presence of mannitol (B672) or by spectroscopic methods such as XRD.[7][8]

Experimental Workflow

Caption: Experimental workflow for boric acid production.

Safety Precautions

• Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Handle concentrated sulfuric acid with extreme care in a well-ventilated fume hood.

• The reaction is exothermic; control the rate of acid addition to prevent boiling and splashing.

• Avoid inhalation of boric acid dust.

By following this detailed protocol, researchers can reliably produce high-purity boric acid on a laboratory scale for various scientific and developmental applications.

References

• 1. Sodium metaborate - Wikipedia [en.wikipedia.org]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Celal Bayar Üniversitesi Fen Bilimleri Dergisi » Makale » Boric Acid Production From Sodium Metaborate With Sulfuric Acid [dergipark.org.tr]
• 5. Boric Acid Production From Sodium Metaborate With Sulfuric Acid [openaccess.izmirakademi.org]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. researchgate.net [researchgate.net]
• 8. scribd.com [scribd.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Sodium Metaborate Concentration for Enzymatic Assays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing sodium metaborate (B1245444) concentration in enzymatic assays.

Troubleshooting Guides

Encountering issues during your enzymatic assays? This guide provides solutions to common problems when using sodium metaborate-based buffers.

Issue 1: Low or No Enzyme Activity

Possible Cause	Troubleshooting Steps
Suboptimal pH	Most enzymes have a narrow optimal pH range. Sodium metaborate buffers are alkaline; ensure this is suitable for your enzyme. Verify the pH of your buffer at the experimental temperature, as pH can be temperature-dependent.[1] Test a range of pH values to find the optimum for your specific enzyme.
Incorrect Buffer Concentration	A typical starting concentration for buffers in enzymatic assays is between 20 mM and 100 mM.[2] Too low a concentration may not provide sufficient buffering capacity, while too high a concentration can inhibit the enzyme. Perform a concentration optimization experiment to determine the ideal molarity for your assay.
Enzyme Instability	Sodium metaborate can be used for enzyme stabilization in some applications, such as in liquid laundry detergents.[2] However, if you suspect instability, consider adding stabilizing agents like glycerol (B35011) or BSA to your buffer.[2]
Inhibitory Effects of Borate (B1201080)	Borate ions can interact with and inhibit certain enzymes. Review the literature for your specific enzyme or enzyme class to check for known incompatibilities with borate buffers.

Issue 2: High Background Signal

Possible Cause	Troubleshooting Steps
Substrate Instability	The high pH of sodium metaborate buffers may cause spontaneous degradation of your substrate, leading to a non-enzymatic signal. To check for this, incubate the substrate in the assay buffer without the enzyme. If the signal increases, consider using a lower pH buffer or a more stable substrate.
Buffer Interference with Detection	Borate buffers can exhibit fluorescence interference at certain excitation and emission wavelengths.[3] Run a buffer blank containing all assay components except the enzyme and substrate to check for intrinsic fluorescence or absorbance. If interference is observed, you may need to select a different buffer system.
Contaminating Enzymes in Sample	Your sample may contain endogenous enzymes that react with the substrate. To test for this, incubate the sample with the substrate in the absence of your target enzyme.[4]

Issue 3: Poor Reproducibility

Possible Cause	Troubleshooting Steps
Inconsistent Buffer Preparation	Ensure precise and consistent preparation of your sodium metaborate buffer. Small variations in pH can lead to significant changes in enzyme activity. Use a calibrated pH meter and high-quality reagents.
Pipetting Errors	Avoid pipetting very small volumes to minimize errors.[5] Prepare a master mix of your reaction components whenever possible to ensure consistency across wells.[5]
Temperature Fluctuations	Enzyme activity is highly sensitive to temperature. Ensure that all assay components, including the buffer, are at the correct and consistent temperature throughout the experiment.[5][6]

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration range for sodium metaborate in an enzymatic assay?

A typical starting concentration range for buffers in enzymatic assays is 20 mM to 100 mM.[2] However, the optimal concentration depends on the specific enzyme and assay conditions. It is recommended to perform a buffer concentration titration to determine the ideal concentration for your experiment.

Q2: How do I prepare a sodium metaborate buffer?

There are several methods to prepare a borate buffer. One common method is to start with a solution of boric acid and adjust the pH to the desired alkaline value using a strong base like sodium hydroxide (B78521) (NaOH). Another approach is to mix solutions of boric acid and sodium tetraborate (B1243019) (borax) in specific ratios to achieve the target pH.[7][8]

Q3: At what pH range is a sodium metaborate buffer most effective?

Sodium metaborate buffers are effective in the alkaline pH range, typically from pH 8 to above 11.[3] The pH of a sodium metaborate solution increases with its concentration.[2]

Q4: Can borate ions interfere with my assay?

Yes, borate ions can interfere in several ways. They can inhibit certain enzymes through direct interaction. Additionally, borate buffers may exhibit fluorescence at specific wavelengths, which can be a source of interference in fluorescent-based assays.[3] It is crucial to run appropriate controls to check for such interference.

Q5: Are there any enzymes that are known to work well in a sodium metaborate buffer?

Yes, enzymes that are active in alkaline conditions are often compatible with borate buffers. For example, a 0.1 M borate buffer at pH 8.3 is used in assays for angiotensin-converting enzyme (ACE).[4] Alkaline phosphatases, which have an optimal activity at high pH, are also suitable candidates for use with borate buffers.[5]

Quantitative Data Summary

Table 1: pH of Sodium Metaborate Solutions at 20°C

Concentration (%)	pH Range
0.5	10.8 - 10.9
1.0	11.0 - 11.1
2.0	11.2 - 11.3
4.0	11.4 - 11.5
6.0	11.5 - 11.6
8.0	11.6 - 11.8
10.0	11.8 - 11.8
15.0	11.9 - 12.0
18.0	12.0 - 12.2

Data sourced from U.S. Borax product information.

Experimental Protocols

Protocol 1: Preparation of a 0.1 M Sodium Borate Buffer (pH 8.5)

Materials:

• Boric Acid (H₃BO₃)

• Sodium Tetraborate Decahydrate (Na₂B₄O₇·10H₂O)

• Deionized Water

• NaOH solution (3 M)

• Calibrated pH meter

Procedure:

• Prepare a 0.2 M solution of boric acid by dissolving 12.4 g in 1 L of deionized water.

• Prepare a 0.05 M solution of sodium tetraborate by dissolving 19.1 g in 1 L of deionized water.

• To prepare the final buffer, mix 50 mL of the 0.2 M boric acid solution with 14.5 mL of the 0.05 M sodium tetraborate solution.

• Bring the total volume to 200 mL with deionized water.

• Adjust the final pH to 8.5 using a 3 M NaOH solution while monitoring with a calibrated pH meter.[8]

Protocol 2: General Enzymatic Assay Workflow

• Buffer Preparation: Prepare the sodium metaborate buffer to the desired pH and concentration.

• Reagent Preparation: Prepare stock solutions of the enzyme and substrate.

• Assay Setup: In a suitable microplate, add the assay buffer to all wells.

• Enzyme Addition: Add the enzyme solution to the sample wells. For control wells (no enzyme), add an equal volume of buffer.

• Pre-incubation: Pre-incubate the plate at the optimal temperature for the enzyme for 5-10 minutes.

• Reaction Initiation: Add the substrate solution to all wells to start the reaction.

• Data Acquisition: Measure the signal (e.g., absorbance or fluorescence) at regular intervals over a set period.

• Data Analysis: Determine the initial reaction velocity from the linear portion of the progress curve.

Visualizations

Caption: A typical workflow for an enzymatic assay.

Caption: A decision tree for troubleshooting common assay issues.

Caption: A simplified signaling pathway involving alkaline phosphatase.

References

• 1. Modifying Enzyme Buffers | Thermo Fisher Scientific - US [thermofisher.com]
• 2. Sodium Metaborate | Essential buffering agent | U.S. Borax [borax.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Alkaline Phosphatase: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Alkaline phosphatase - Wikipedia [en.wikipedia.org]
• 7. stemed.site [stemed.site]
• 8. bangslabs.com [bangslabs.com]

How to prevent crystallization in concentrated sodium metaborate solutions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with concentrated sodium metaborate (B1245444) solutions. Our goal is to help you prevent unwanted crystallization and ensure the stability of your solutions.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of crystallization or precipitation in my sodium metaborate solution?

A1: The most common cause of instability and precipitation in sodium metaborate solutions is the absorption of atmospheric carbon dioxide (CO₂). This reaction leads to a decrease in the pH of the solution and the formation of less soluble sodium carbonate and borax.[1][2][3]

Q2: How does temperature affect the stability of my concentrated sodium metaborate solution?

A2: Temperature is a critical factor influencing the solubility of sodium metaborate. As the temperature decreases, the solubility of sodium metaborate also decreases, which can lead to crystallization in a concentrated or supersaturated solution. Conversely, heating the solution can help dissolve more solute. It is important to be aware of the specific hydrate (B1144303) of sodium metaborate you are using, as their solubilities differ.

Q3: Why is the purity of the water used for preparing the solution important?

A3: The use of high-purity, deionized, or distilled water is crucial. Tap water often contains divalent cations such as calcium (Ca²⁺) and magnesium (Mg²⁺), which can react with metaborate ions to form insoluble precipitates.

Q4: What is the expected shelf-life of a concentrated sodium metaborate solution?

A4: When prepared correctly and stored in a tightly sealed container to prevent CO₂ ingress, a concentrated sodium metaborate solution can be stable for several months. However, for critical applications, it is advisable to verify the clarity and pH of the solution before each use, especially after prolonged storage.

Q5: Can I refrigerate my concentrated sodium metaborate solution?

A5: Refrigeration of concentrated sodium metaborate solutions is generally not recommended. The significant decrease in solubility at lower temperatures will likely induce crystallization. Room temperature storage is preferable.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Cloudiness or precipitate forms immediately upon preparation.	1. Incomplete dissolution of the sodium metaborate salt.2. Poor water quality containing interfering ions.3. The concentration exceeds the solubility limit at the preparation temperature.	1. Gently heat the solution while stirring to ensure all the salt has dissolved.2. Remake the solution using high-purity, CO₂-free deionized or distilled water.3. Check the solubility data (Table 1) to ensure you are not exceeding the saturation point for the given temperature.
Precipitate forms after the solution has been stored for some time.	1. Absorption of atmospheric CO₂.2. A decrease in storage temperature.3. Evaporation of the solvent, leading to a supersaturated solution.	1. Prepare a fresh solution and ensure it is stored in a tightly sealed, airtight container.2. Gently warm the solution while stirring to redissolve the precipitate. Store at a stable room temperature.3. Ensure the container is well-sealed to prevent evaporation.
A white, crystalline precipitate is observed.	1. Crystallization of sodium metaborate hydrates due to supersaturation or temperature drop.2. Formation of sodium carbonate due to CO₂ absorption.	1. Attempt to redissolve by gentle heating. If it redissolves, the issue is likely supersaturation.2. If the precipitate does not readily dissolve upon heating, it may be sodium carbonate. In this case, the solution is compromised and should be remade. A simple test for carbonate is the addition of a small amount of acid, which will cause effervescence (CO₂ gas evolution); however, this will neutralize your solution.

Data Presentation

Table 1: Solubility of Sodium Metaborate Hydrates in Water

Temperature (°C)	Solubility of Sodium Metaborate Dihydrate (NaBO₂·2H₂O) ( g/100 mL)	Solubility of Sodium Metaborate Tetrahydrate (NaBO₂·4H₂O) ( g/100 mL)
0	-	16.4
25	28.2	-
53.6	Transition temperature between tetrahydrate and dihydrate	Transition temperature between tetrahydrate and dihydrate
100	125.2	-

Note: The dihydrate is the stable form above 53.6 °C, while the tetrahydrate is stable at lower temperatures.[4]

Experimental Protocols

Protocol 1: Preparation of a Stable Concentrated Sodium Metaborate Solution

Objective: To prepare a concentrated stock solution of sodium metaborate with enhanced stability against crystallization.

Materials:

• Sodium metaborate (appropriate hydrate)

• High-purity, deionized or distilled water

• Heating magnetic stirrer

• Sterile, airtight storage bottle

• Equipment for boiling water (e.g., flask with a loose cap)

Methodology:

• Prepare CO₂-Free Water: Boil a sufficient volume of deionized water for at least 15-20 minutes to expel dissolved gases, primarily CO₂. Allow the water to cool to the desired preparation temperature in a vessel that is protected from atmospheric CO₂ (e.g., with a drying tube containing soda lime or by loosely capping).

• Determine Concentration: Refer to the solubility data in Table 1 to determine the maximum desired concentration at your intended storage temperature. It is advisable to prepare a solution slightly below the saturation point to minimize the risk of crystallization.

• Dissolution:

  • Place the desired volume of CO₂-free water into a clean beaker on a heating magnetic stirrer.

  • Slowly add the pre-weighed sodium metaborate powder to the water while stirring.

  • Gently heat the solution (e.g., to 40-50 °C) to facilitate dissolution. Avoid excessive heating that could lead to significant evaporation.

  • Continue stirring until all the sodium metaborate has completely dissolved and the solution is clear.

• Cooling and Storage:

  • Once fully dissolved, turn off the heat and allow the solution to cool to room temperature while still stirring.

  • Carefully transfer the cooled solution into a sterile, airtight storage bottle.

  • Seal the bottle tightly to prevent any exchange with the atmosphere.

• Labeling: Clearly label the bottle with the compound name, concentration, and date of preparation.

Mandatory Visualizations

References

• 1. borax.com [borax.com]
• 2. SODIUM METABORATE - Ataman Kimya [atamanchemicals.com]
• 3. Sodium metaborate | BNaO2 | CID 145326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. datasheets.scbt.com [datasheets.scbt.com]

Improving the efficiency of borate fusion with sodium metaborate flux

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the efficiency and success of borate (B1201080) fusion experiments using sodium metaborate (B1245444) flux.

Troubleshooting Guide

This guide addresses specific issues that may arise during the borate fusion process, offering potential causes and actionable solutions.

Question: Why is my sample not dissolving completely in the sodium metaborate flux?

Answer:

Incomplete dissolution is a common issue that can lead to inaccurate analytical results.[1][2] Several factors can contribute to this problem:

• Incorrect Flux Composition: Sodium metaborate is a basic flux and is most effective for dissolving acidic samples like silicates and aluminates.[3][4] If your sample is basic, it may not dissolve efficiently. Consider using a more acidic flux like sodium tetraborate (B1243019) or a mixture of the two.[3][4]

• Inappropriate Sample-to-Flux Ratio: A low flux-to-sample ratio may not provide enough solvent to fully dissolve the sample.[5] A common starting point is a 10:1 ratio of flux to sample.[6] Increasing this ratio can improve dissolution.[5]

• Particle Size is Too Large: For complete and rapid dissolution, the sample should be finely ground, ideally to less than 100 μm.[6][7] Larger particles have less surface area, slowing down the dissolution process.[5]

• Insufficient Temperature or Time: The fusion temperature must be high enough to melt the flux and dissolve the sample, typically between 900°C and 1100°C.[8][9] The fusion time must also be adequate for the reaction to complete. If dissolution is incomplete, consider incrementally increasing the temperature or extending the fusion time.[7]

• Poor Mixing: Inadequate agitation during fusion can lead to localized saturation of the flux and prevent complete dissolution.[10] Ensure the fusion instrument's mixing or rocking mechanism is functioning correctly.

Question: What causes the fused glass bead (disk) to crack upon cooling?

Answer:

Cracking of the final glass bead is often due to thermal stress from improper cooling.[8][9] Here are the primary causes and solutions:

• Cooling Rate is Too Fast: Rapid cooling is a major cause of cracking.[11] To prevent this, reduce the airflow of cooling fans or program a slower cooling ramp in your fusion instrument.[8] An initial slow, passive cooling phase before active cooling is often beneficial.[11]

• Mismatch in Thermal Expansion: If the thermal expansion coefficients of the sample and the flux are significantly different, stress can build up during cooling. Adjusting the flux composition or the sample-to-flux ratio may help.

• Mold Temperature: Pouring the molten mixture into a cold mold can induce thermal shock. Preheating the mold to around 800°C before casting is recommended to prevent cracking.[6][11]

Question: Why does the molten mixture stick to the platinum crucible or mold?

Answer:

The molten glass sticking to the platinumware is a common problem that can be resolved with the use of a non-wetting or releasing agent.[8]

• Absence of a Releasing Agent: Add a small amount of a non-wetting agent, such as lithium bromide (LiBr) or lithium iodide (LiI), to the flux-sample mixture.[8][9] These agents prevent the molten glass from adhering to the platinum surfaces.[3]

• Condition of Platinumware: Scratches or imperfections on the surface of the crucible or mold can also cause sticking. Ensure your platinumware is clean and has a smooth, polished surface.[11]

Question: I'm observing crystallization in my fused bead. What is the cause and how can I fix it?

Answer:

Crystallization in the glass bead indicates that the sample did not remain in a homogenous amorphous state upon cooling. This can compromise the accuracy of subsequent analyses like XRF.

• Cooling Rate is Too Slow: While very rapid cooling can cause cracking, excessively slow cooling can allow crystals to form.[11] The cooling process needs to be optimized to be fast enough to prevent crystallization but slow enough to avoid cracking.[8]

• Incorrect Flux Choice: Certain sample types are more prone to crystallization with 100% metaborate fluxes. Using a flux that is a mixture of metaborate and tetraborate, such as a 65% metaborate/35% tetraborate blend, can often prevent this issue.[3]

• Sample Overload: The sample concentration in the flux may be too high, exceeding its solubility limit upon cooling.[7] Try using a higher flux-to-sample ratio.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of borate fusion?

Borate fusion is a sample preparation technique that involves dissolving an oxidized sample in a molten borate flux (like sodium metaborate) at high temperatures.[10][12] This process creates a homogeneous glass disk or a solution, which eliminates inconsistencies from particle size, mineralogy, and matrix effects, leading to more accurate results in analytical techniques such as X-ray Fluorescence (XRF), Inductively Coupled Plasma (ICP), and Atomic Absorption (AA).[8][13]

Q2: How do I choose the right flux for my sample?

The choice of flux depends on the chemical nature of your sample. A general guideline is to use the acidity index (Ai), which is the ratio of oxygen atoms to metal atoms in an oxide.[3]

• Sodium Metaborate (Basic Flux): Ideal for acidic oxides with a high acidity index, such as silicates (SiO₂) and aluminates (Al₂O₃).[3][4]

• Sodium Tetraborate (Acidic Flux): Best for basic oxides with a low acidity index, like calcium oxide (CaO) and magnesium oxide (MgO).[3][4]

• Mixed Fluxes: For samples with both acidic and basic components, a mixture of metaborate and tetraborate is often the most effective choice.[3][14]

Q3: What are the typical operating temperatures for borate fusion?

Fusion is typically performed at temperatures ranging from 1000°C to 1200°C.[6][8][11] The exact temperature depends on the sample type, the flux composition, and the specific fusion instrument being used. It's best to use the lowest practical temperature that still ensures complete dissolution to minimize volatilization of certain elements.[7][9]

Q4: Are there any necessary additives for the fusion process?

Yes, two main types of additives are commonly used:

• Non-wetting/Releasing Agents (e.g., LiBr, LiI): These are crucial to prevent the molten bead from sticking to the platinum crucible and mold.[3][8]

• Oxidizers (e.g., Sodium Nitrate): These are added when the sample contains sulfides, organic materials, or elements in a reduced state to ensure complete oxidation, which aids in dissolution.[14]

Q5: How critical is the purity of the sodium metaborate flux?

The purity of the flux is very important, especially when analyzing for trace elements.[12] Using a high-purity flux (e.g., 99.99% or higher) minimizes contamination and prevents the introduction of elements that could interfere with the analysis.[4]

Quantitative Data Summary

The following tables provide a summary of key quantitative parameters for successful borate fusion.

Table 1: Recommended Flux Compositions Based on Sample Type

Sample Type	Predominant Oxides	Recommended Flux	Acidity Index (Ai) Example
Acidic	SiO₂, Al₂O₃, TiO₂	100% Sodium Metaborate or high metaborate blends (e.g., 65% Metaborate / 35% Tetraborate)[3][4]	SiO₂ (Ai = 2.0), Al₂O₃ (Ai = 1.5)[3]
Basic	CaO, MgO, Fe₂O₃	100% Sodium Tetraborate or high tetraborate blends[3][4]	CaO (Ai = 1.0)[3]
Neutral/Mixed	Varies	50% Metaborate / 50% Tetraborate or 66% Tetraborate / 34% Metaborate[3][15]	Varies

Table 2: General Experimental Parameters

Parameter	Recommended Value/Range	Notes
Fusion Temperature	1000°C - 1150°C[8]	Use the lowest temperature that achieves full dissolution.[7]
Sample Particle Size	< 100 µm[6]	Finer particles dissolve more quickly.[5]
Flux-to-Sample Ratio	10:1 to 20:1[6]	Higher ratios may be needed for refractory materials.
Fusion Time	5 - 15 minutes	Dependent on sample, temperature, and mixing efficiency.
Mold Pre-heating Temp.	~800°C[6][11]	Critical for preventing bead cracking.
Cooling Time	2 - 5 minutes	Must be optimized to prevent cracking and crystallization.[8][11]

Experimental Protocols

Standard Protocol for Borate Fusion (for XRF Bead)

This protocol outlines a general procedure for preparing a glass bead for XRF analysis.

• Sample Preparation:

  • Ensure the sample is finely ground to a particle size of less than 100 µm.[6]

  • If the sample contains moisture or volatiles, dry it in an oven at 110°C or perform a loss on ignition (LOI) step at a higher temperature (e.g., 1050°C).[6]

• Weighing:

  • Accurately weigh the platinum crucible.

  • Add the appropriate amount of sodium metaborate flux to the crucible (e.g., 7 grams).[7]

  • Accurately weigh the prepared sample onto the flux (e.g., 0.7 grams for a 10:1 ratio).

  • Add a non-wetting agent (e.g., a few milligrams of LiBr).[7]

  • Mix the contents gently by swirling.

• Fusion Cycle:

  • Place the crucible and a pre-cleaned platinum mold into the fusion instrument.[8]

  • Select or create a fusion program with the desired temperature, time, and agitation settings (e.g., 1050°C for 10 minutes with continuous rocking).[8]

  • Start the fusion cycle. The instrument will heat the crucible, agitate the mixture to ensure homogeneity, and dissolve the sample.[10]

• Casting and Cooling:

  • Once the dissolution is complete, the automated instrument will pour the molten mixture into the pre-heated mold.[8][11]

  • Initiate the cooling program. This typically involves an initial period of slow, passive cooling followed by forced air cooling to solidify the bead without cracking or crystallization.[8][11]

• Bead Release and Storage:

  • Once cooled, carefully remove the platinum mold. The glass bead should release easily.

  • Label the bead and store it in a desiccator to prevent moisture absorption prior to analysis.[6]

Visualizations

Caption: General experimental workflow for borate fusion sample preparation.

Caption: Decision tree for troubleshooting common borate fusion issues.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Borate Fusion – ICPH [icph.fr]
• 4. Choosing a Flux for XRF Sample Preparation [xrfscientific.com]
• 5. Borate Fusion Sample Preparation Instrument Gas Fluxer - 911Metallurgist [911metallurgist.com]
• 6. Optimizing Fusion Bead Preparation for High-Precision XRF Analysis [xrfscientific.com]
• 7. katanax.com [katanax.com]
• 8. How Are Fusion Beads Prepared? Master The Technique For Flawless Xrf Sample Analysis - Kintek Solution [kindle-tech.com]
• 9. mdpi.com [mdpi.com]
• 10. How borate fusion optimizes XRF sample preparation to boost cement quality control | Malvern Panalytical [malvernpanalytical.com]
• 11. resources.rigaku.com [resources.rigaku.com]
• 12. iamdrijfhout.com [iamdrijfhout.com]
• 13. Borate Fusion - XRF, AA & ICP analysis | Malvern Panalytical [malvernpanalytical.com]
• 14. Choosing the Best Flux Materials for XRF Fusion Sample Prep [xrfscientific.com]
• 15. Using Lithium Metaborate XRF Sample Preparation [xrfscientific.com]

Technical Support Center: Overcoming Sodium Metaborate Buffer Interference in Enzymatic Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and overcome challenges associated with sodium metaborate (B1245444) buffer interference in enzymatic reactions.

Frequently Asked Questions (FAQs)

Q1: Why is sodium metaborate buffer sometimes problematic in enzymatic assays?

A1: Sodium metaborate buffer can interfere with enzymatic reactions through several mechanisms:

• Complex Formation: Borate (B1201080) ions have a strong affinity for cis-diols, which are present in many biological molecules, including sugars, glycoproteins, and nucleotides like NAD+. This complex formation can alter the conformation and stability of enzymes, particularly glycoproteins, potentially leading to denaturation or inactivation.[1]

• Enzyme Inhibition: Borate can act as a direct inhibitor for certain classes of enzymes. This inhibition can be competitive, as seen with glyceraldehyde-3-phosphate dehydrogenase, or non-competitive.[2][3] Enzymes that utilize serine as a substrate or require NAD+ as a cofactor are often susceptible to borate inhibition.[2]

• Ionic Interactions: Borate ions can also interfere with enzymatic activity through non-specific ionic interactions, affecting enzymes like alkaline phosphatase.[2]

Q2: Which enzymes are known to be affected by sodium metaborate buffer?

A2: A variety of enzymes are sensitive to borate ions. The table below summarizes some of the commonly affected enzymes mentioned in the literature.

Enzyme Class/Name	Type of Interference	Reference
Dehydrogenases (e.g., Alcohol Dehydrogenase, Glyceraldehyde-3-Phosphate Dehydrogenase)	Competitive Inhibition (complexes with NAD+)	[2][3]
Phosphatases (e.g., Alkaline Phosphatase)	Ionic Inhibition	[2]
Serine-utilizing enzymes (e.g., γ-glutamyl transpeptidase)	Formation of a transition state complex	[2]
β-Lactamases	Inhibition (similar to transpeptidases)	[2]
β-Galactosidase (from Aspergillus oryzae)	Destabilization, especially in the presence of organic solvents	[1]

Q3: Can sodium metaborate buffer ever be beneficial for enzymatic reactions?

A3: In some specific cases, the complexing ability of borate can be advantageous. For instance, in the presence of polyhydroxy compounds like mannitol, sodium borate has been shown to stabilize β-galactosidase and even enhance its activity.[1] It is also used in some applications for its ability to control pH and inhibit corrosion in industrial settings.[4]

Q4: What are the typical pH characteristics of a sodium metaborate buffer?

A4: Sodium metaborate solutions are alkaline, and their pH increases with concentration. This property makes them useful for maintaining a high pH environment.

Concentration (%)	pH Range at 20°C (68°F)
0.5	10.8 - 10.9
1.0	11.0 - 11.1
2.0	11.2 - 11.3
4.0	11.4 - 11.5
6.0	11.5 - 11.6
8.0	11.6 - 11.8
10.0	11.8 - 11.8
15.0	11.9 - 12.0
18.0	12.0 - 12.2

Data sourced from U.S. Borax.[5]

Troubleshooting Guides

Problem 1: Lower than expected or no enzyme activity.

This is a common issue when using sodium metaborate buffer. The following workflow can help you troubleshoot the problem.

Troubleshooting workflow for low enzyme activity.

Problem 2: Inconsistent or irreproducible results.

Inconsistent results can arise from the inherent instability of certain enzymes in sodium metaborate or from the buffer's properties.

Troubleshooting workflow for inconsistent results.

Experimental Protocols

Protocol 1: Screening for Borate Interference

This protocol allows for a direct comparison of enzyme activity in sodium metaborate buffer against an alternative buffer.

• Prepare Buffers:

  • Prepare a 100 mM sodium metaborate buffer at the desired pH (e.g., pH 9.0).

  • Prepare a 100 mM alternative buffer at the same pH (e.g., Tris-HCl, Bicine). A list of potential alternatives is provided below.

• Enzyme and Substrate Preparation:

  • Prepare stock solutions of your enzyme and substrate in a neutral, non-interfering buffer (e.g., 50 mM HEPES, pH 7.4) or in deionized water if stability permits.

• Assay Setup:

  • Set up two sets of reactions in a microplate or appropriate reaction vessels.

  • Set A (Sodium Metaborate): To each well, add the sodium metaborate buffer, followed by the enzyme.

  • Set B (Alternative Buffer): To each well, add the alternative buffer, followed by the enzyme.

  • Include appropriate controls (e.g., no enzyme, no substrate).

• Initiate Reaction:

  • Equilibrate the plate to the desired reaction temperature.

  • Initiate the reaction by adding the substrate to all wells.

• Data Acquisition and Analysis:

  • Measure the reaction progress over time using a suitable method (e.g., spectrophotometry, fluorometry).

  • Calculate the initial reaction rates for both sets of conditions.

  • Compare the activity in the sodium metaborate buffer to the alternative buffer. A significant decrease in activity in the borate buffer indicates interference.

Protocol 2: Borate Removal by Dialysis

This method is suitable for removing borate ions from an enzyme sample after a reaction or purification step.

• Prepare Dialysis Buffer:

  • Prepare a large volume (at least 1000-fold the sample volume) of a suitable, borate-free buffer at the desired pH.

• Sample Preparation:

  • Place the enzyme sample containing sodium metaborate into a dialysis tubing with an appropriate molecular weight cut-off (MWCO) that will retain the enzyme.

• Dialysis:

  • Immerse the sealed dialysis bag in the dialysis buffer at 4°C with gentle stirring.

  • Allow dialysis to proceed for at least 4 hours.

  • Change the dialysis buffer at least two times to ensure complete removal of borate ions.

• Sample Recovery:

  • Carefully remove the sample from the dialysis tubing.

  • Proceed with downstream applications or store the enzyme under appropriate conditions.

Alternative Buffers

If sodium metaborate is found to be inhibitory, consider these alternatives for alkaline pH ranges.

Buffer	pKa at 25°C	Useful pH Range	Potential Considerations
Tris	8.1	7.5 - 9.0	pH is temperature-dependent. Can chelate metal ions.[6][7]
Bicine	8.3	7.6 - 9.0	Good for many biological systems.
TAPS	8.4	7.7 - 9.1	Minimal metal chelation.
Carbonate	10.3 (pKa2)	9.2 - 11.0	Can be a good substitute for borate in alkaline conditions.[8]
Glycylglycine	8.4	7.5 - 8.9	Useful in various biological applications.[8]

Note: The optimal buffer should always be determined empirically for your specific enzyme and assay conditions.[7]

References

• 1. Borate ion-assisted stabilization of beta-galactosidase from Aspergillus oryzae by polyhydroxy compounds in water-miscible organic solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. nisuscorp.com [nisuscorp.com]
• 3. Studies on the Metabolism of Borate. IV. Effect of Borate on Glyceraldehydephosphate Dehydrogenase. [jstage.jst.go.jp]
• 4. Sodium Metaborate | Essential buffering agent | U.S. Borax [borax.com]
• 5. borax.com [borax.com]
• 6. researchgate.net [researchgate.net]
• 7. How to Choose the Right Buffer for Enzyme Activity Tests [synapse.patsnap.com]
• 8. researchgate.net [researchgate.net]

Managing temperature-dependent pH shifts in sodium metaborate buffers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with sodium metaborate (B1245444) buffers. The focus is on managing the inherent temperature-dependent pH shifts to ensure experimental accuracy and reproducibility.

Frequently Asked Questions (FAQs)

Q1: Why is the pH of my sodium metaborate buffer changing with temperature?

The pH of a sodium metaborate buffer is sensitive to temperature changes primarily because the pKa of boric acid, the conjugate acid in the buffer system, is temperature-dependent. As the temperature increases, the pKa of boric acid decreases, leading to a decrease in the pH of the buffer solution.[1] This is a critical factor to consider in experiments conducted at temperatures different from the temperature at which the buffer was prepared.

Q2: How significant is the pH shift with temperature in a borate (B1201080) buffer?

The magnitude of the pH shift depends on the specific buffer composition and the temperature range. Generally, for borate buffers, the pH decreases as the temperature rises. For example, a 0.01M Borax buffer with a pH of 9.18 at 25°C will have a pH of approximately 9.07 at 40°C and 9.33 at 10°C. It is crucial to either measure and adjust the pH at the experimental temperature or to use a temperature correction chart.

Q3: Can I prepare a concentrated stock solution of sodium metaborate buffer and dilute it as needed?

While preparing concentrated stock solutions is a common laboratory practice, it is not always recommended for borate buffers. At concentrations above approximately 0.025 M, borate ions can form polyborate species. Diluting a concentrated stock can shift this equilibrium, leading to an unexpected change in pH.[1] If a stock solution is used, it is essential to re-measure and, if necessary, adjust the pH of the final working solution.

Q4: What is the primary cause of pH instability in a sodium metaborate solution over time?

The main reason for the degradation of sodium metaborate solutions is the absorption of atmospheric carbon dioxide (CO₂). This reaction leads to the formation of sodium carbonate and borax, which can alter the pH and ionic strength of the buffer. To ensure stability, it is recommended to store the buffer in a tightly sealed container.

Q5: How can I dissolve boric acid effectively when preparing a borate buffer?

Boric acid has limited solubility in cold water. To facilitate dissolution, you can use warm deionized water and stir the solution continuously until all the boric acid has dissolved. If solubility issues persist, preparing a more dilute solution may be necessary.

Data Presentation

Temperature-Dependent pH of Borate Buffers

The following tables provide quantitative data on the effect of temperature on the pH of borate buffer solutions.

Table 1: pH of 0.01M Borax Buffer at Various Temperatures

Temperature (°C)	pH
0	9.46
10	9.33
20	9.22
25	9.18
30	9.14
40	9.07
50	9.01

Data sourced from Cole-Parmer.[2]

Table 2: pH of Sodium Metaborate (4 Mol) Solutions at 20°C

Concentration (% by weight)	pH Range
0.1	10.5 - 10.6
0.5	10.8 - 10.9
1.0	11.0 - 11.1
2.0	11.2 - 11.3
4.0	11.4 - 11.5

Data sourced from U.S. Borax Product Data Sheet.[3]

Experimental Protocols

Protocol 1: Preparation of a 0.1 M Sodium Borate Buffer (pH 8.5 at 25°C)

This protocol describes the preparation of a standard sodium borate buffer. For experiments at different temperatures, refer to the troubleshooting guide for pH adjustment.

Materials:

• Boric Acid (H₃BO₃), MW: 61.83 g/mol

• Sodium Hydroxide (NaOH), 1 M solution

• High-purity deionized water

• Calibrated pH meter with a temperature probe

• Magnetic stirrer and stir bar

• 1 L Volumetric flask

• Beakers and graduated cylinders

Procedure:

• Dissolve Boric Acid: Weigh 6.183 g of boric acid and add it to a beaker containing approximately 800 mL of deionized water.

• Stir to Dissolve: Place the beaker on a magnetic stirrer and stir until the boric acid is completely dissolved. Gentle warming can be used to aid dissolution.

• Adjust pH: Immerse the calibrated pH electrode and temperature probe into the solution. While monitoring the pH, slowly add the 1 M NaOH solution dropwise until the pH reaches 8.5 at 25°C.

• Final Volume: Transfer the solution to a 1 L volumetric flask and add deionized water to bring the final volume to 1 L.

• Storage: Store the buffer in a tightly sealed, clean container at room temperature.

Protocol 2: Measuring and Adjusting Buffer pH at a Specific Experimental Temperature

This protocol outlines the steps to ensure the buffer's pH is accurate at the temperature of your experiment.

Workflow for Temperature-Specific pH Adjustment

Caption: Workflow for adjusting buffer pH to a specific experimental temperature.

Procedure:

• Prepare Buffer: Prepare the sodium metaborate buffer according to Protocol 1 at room temperature.

• Calibrate pH Meter: Calibrate your pH meter using standard buffers that are at the desired experimental temperature. This is crucial for accurate readings.

• Equilibrate Buffer: Place a sufficient volume of the prepared buffer in a clean container and let it equilibrate to the experimental temperature. Using a water bath can speed up this process.

• Measure pH: Once the buffer has reached the target temperature, measure its pH.

• Adjust if Necessary: If the measured pH is not at the desired value, add small increments of a strong acid (e.g., HCl) or a strong base (e.g., NaOH) while stirring continuously. Allow the solution to re-equilibrate to the experimental temperature after each addition before taking a new pH reading.

• Final Check: Once the target pH at the experimental temperature is reached, the buffer is ready for use.

Troubleshooting Guide

This guide addresses common issues related to temperature-dependent pH shifts in sodium metaborate buffers.

Troubleshooting Logic for Unexpected pH Shifts

Caption: Decision tree for troubleshooting unexpected pH shifts in sodium metaborate buffers.

Problem	Possible Cause	Solution
Enzyme assay shows lower than expected activity when moving from room temperature to 37°C.	The pH of the sodium metaborate buffer decreased upon heating to 37°C, moving it away from the optimal pH for the enzyme.	Measure and adjust the pH of the buffer at 37°C before adding it to the assay. Refer to the temperature correction data to anticipate the shift.
Inconsistent results in a cell-based assay performed in a 37°C incubator.	The pH of the borate-buffered medium is shifting over time in the incubator. This could be due to the temperature effect and/or interaction with the CO₂ environment.	For cell culture, consider using a medium buffered with a combination of bicarbonate and a non-volatile buffer like HEPES, which is less sensitive to CO₂ changes. If using a borate buffer is necessary, ensure the pH is set at 37°C and that the culture vessel caps (B75204) are appropriately tightened to control gas exchange.[4]
Precipitate forms in the buffer when it is cooled down after preparation.	The buffer was prepared at an elevated temperature to dissolve the components, and the concentration exceeds the solubility limit at the lower storage temperature.	Prepare the buffer at the temperature it will be used and stored at. If warming is necessary for dissolution, ensure the final concentration is below the saturation point at the storage temperature.
The measured pH of a freshly prepared buffer is significantly different from the calculated theoretical pH.	The pKa of boric acid used in the calculation was for a different temperature than the preparation temperature. The ionic strength of the solution may also be affecting the ion activity.	Always measure the pH of the final solution with a calibrated pH meter at the intended temperature of use. Do not rely solely on theoretical calculations.[5]
Gradual pH drift observed in the buffer over several days of use.	The buffer is absorbing atmospheric CO₂, causing a decrease in pH.	Prepare fresh buffer more frequently, especially for critical applications. Store the buffer in smaller, airtight containers to minimize exposure to air each time it is used.

References

• 1. benchchem.com [benchchem.com]
• 2. coleparmer.com [coleparmer.com]
• 3. benchchem.com [benchchem.com]
• 4. tools.thermofisher.com [tools.thermofisher.com]
• 5. benchchem.com [benchchem.com]

Resolving peak shape issues with borate buffers in HPLC mobile phase

This technical support center provides troubleshooting guidance for common issues encountered when using borate (B1201080) buffers in HPLC mobile phases.

Frequently Asked Questions (FAQs)

Q1: Why are my analyte peaks tailing when using a borate buffer mobile phase?

Peak tailing is a common issue and can be caused by several factors when using borate buffers.

Potential Causes:

• Secondary Silanol (B1196071) Interactions: This is a primary cause, especially for basic analytes. Residual silanol groups (Si-OH) on the silica-based column packing can become ionized (Si-O⁻) at neutral or high pH. Basic analytes can then interact with these negatively charged sites via secondary ion-exchange mechanisms, leading to tailing.[1][2]

• Insufficient Buffer Concentration: The buffer's role is to maintain a constant pH at the column head and throughout the separation.[3] If the buffer concentration is too low, it may not adequately control the local pH environment, especially upon injection of the sample, leading to inconsistent ionization of analytes and silanol groups.[4] A concentration of 25-50 mM is a good starting point.[5]

• Analyte-Borate Complexation: Borate ions are known to form complexes with molecules containing cis-diol groups.[3] If your analyte has this functional group, this interaction can interfere with the primary separation mechanism and cause peak distortion.

• Column Contamination: Accumulation of strongly retained sample components or impurities on the column inlet frit or packing material can distort peak shapes.[6]

Troubleshooting Steps:

• Optimize Mobile Phase pH: If analyzing basic compounds, consider lowering the mobile phase pH. This protonates the silanol groups, minimizing the secondary ionic interactions that cause tailing.[1]

• Increase Buffer Concentration: If you suspect insufficient buffering, try increasing the concentration. Doubling the buffer concentration can sometimes resolve the issue.[4] However, be mindful of buffer solubility in the organic modifier.

• Flush the Column: If contamination is suspected, implement a rigorous column flushing procedure.[1][2] (See Experimental Protocols section).

• Consider an Alternative Buffer: If analyte-borate complexation is likely, switching to a different buffer system like phosphate (B84403) or an organic buffer (e.g., acetate) may be necessary.[5]

Q2: My peaks are fronting. What is the likely cause?

Peak fronting, where the peak has a leading shoulder, is less common than tailing but indicates a different set of problems.

Potential Causes:

• Column Overload: Injecting too much sample mass onto the column can saturate the stationary phase, leading to a fronting peak shape.[1]

• Poor Sample Solubility: If the analyte is not fully dissolved in the injection solvent or precipitates upon mixing with the mobile phase, peak fronting can occur.

• Injection Solvent Mismatch: Dissolving the sample in a solvent that is significantly stronger (more eluting power) than the mobile phase is a frequent cause. This causes the analyte band to travel too quickly at the column inlet, distorting the peak.

Troubleshooting Steps:

• Reduce Injection Volume/Concentration: Decrease the amount of analyte loaded onto the column by either reducing the injection volume or diluting the sample.

• Match Injection Solvent to Mobile Phase: Whenever possible, dissolve the sample in the mobile phase itself.[1] If a stronger solvent is required for solubility, inject the smallest possible volume.[1]

• Check Sample Preparation: Ensure your sample is fully dissolved before injection.

Q3: I am observing split peaks for a single analyte. Why is this happening?

Split peaks suggest that the analyte is experiencing two different environments or forms during the separation.

Potential Causes:

• Mobile Phase pH Near Analyte pKa: If the mobile phase pH is very close to the analyte's pKa, the analyte will exist as a mixture of its ionized and non-ionized forms. These two forms can have different retention times, resulting in a split or shouldered peak.

• Injection Solvent Incompatibility: Injecting a sample in a solvent that is immiscible with the mobile phase can cause the peak to split.[1]

• Column Void or Channeling: A physical disruption in the column's packed bed, such as a void at the inlet, can cause the sample band to travel through different paths, leading to split peaks.[2] This is often accompanied by a sudden drop in backpressure.

Troubleshooting Steps:

• Adjust Mobile Phase pH: The mobile phase pH should be adjusted to be at least 2 pH units away from the analyte's pKa to ensure it exists predominantly in a single form (either fully ionized or fully non-ionized).[5][7]

• Ensure Solvent Miscibility: Confirm that your injection solvent is fully miscible with the mobile phase.[1]

• Check Column Health: If a column void is suspected, you can sometimes fix it by reversing the column and flushing it.[4] However, in many cases, the column may need to be replaced.

Q4: Why is my HPLC system showing high backpressure when using a borate buffer?

Elevated backpressure is a serious issue that can damage the HPLC system. Borate buffers, in particular, can contribute to this problem.

Potential Causes:

• Buffer Precipitation: Borate salts have limited solubility in common organic solvents like acetonitrile.[7] If the percentage of organic modifier in your mobile phase is too high, especially during a gradient run, the buffer can precipitate and clog the system tubing, injector, or column frits.[8]

• Microcrystal Formation: Even without a high percentage of organic solvent, microcrystals of borate can form in the mobile phase bottle over time.[9]

• Abrasive Nature of Borate Salts: Borate salts can be abrasive, potentially leading to more frequent wear and failure of pump seals and valves, which can generate particulate debris that clogs the system.[9]

Troubleshooting Steps:

• Check Buffer Solubility: Consult buffer solubility charts for your specific organic modifier and concentration. (See Data Tables section).

• Filter the Mobile Phase: Always filter your borate buffer mobile phase through a 0.45 µm or smaller filter before use to remove any microcrystals or impurities.

• Prepare Fresh Buffer: Prepare borate buffer solutions fresh and regularly to minimize the chance of precipitation or microbial growth.

• Systematic Flushing: It is critical to flush the entire HPLC system with a salt-free solvent (e.g., water/organic mixture) after using a borate buffer to prevent salt precipitation and crystallization as the organic solvent evaporates.[9]

Data Tables

Table 1: Common HPLC Buffers and Their Properties

Buffer	pKa Value(s)	Effective pH Range	UV Cutoff (nm)	Volatile (MS-Compatible)
Borate	9.24	8.2 - 10.2	~200	No
Phosphate	2.15, 7.20, 12.38	1.1 - 3.1, 6.2 - 8.2	~200	No
Acetate	4.76	3.8 - 5.8	~205	Yes
Formate	3.75	2.8 - 4.8	~210	Yes
Ammonium Bicarbonate	6.35, 10.33	5.9 - 6.9, 8.8 - 9.8	~200	Yes

Data synthesized from multiple sources.[7][8][10][11]

Table 2: Solubility of Potassium Phosphate (pH 7.0) in HPLC Solvents

% Organic	Methanol (mM)	Acetonitrile (mM)	Tetrahydrofuran (mM)
50%	>50	>50	25
60%	45	45	<5
80%	15	5	<5

This table for phosphate buffer illustrates the significant drop in buffer solubility as the percentage of organic solvent increases, a principle that also applies to borate buffers.[7]

Experimental Protocols

Protocol 1: Preparation of Borate Buffer from Boric Acid and NaOH

Preparing borate buffer from boric acid and sodium hydroxide (B78521) is often preferred over using sodium tetraborate (B1243019) salts as it results in fewer impurities and is more reproducible.[9]

Materials:

• Boric Acid (H₃BO₃)

• Sodium Hydroxide (NaOH), 1 M solution

• HPLC-grade water

• Calibrated pH meter

Procedure:

• Determine Required Concentration: Decide on the final molarity of the borate buffer (e.g., 50 mM).

• Weigh Boric Acid: Calculate and weigh the required amount of boric acid. For 1 L of 50 mM buffer, you would need:

  • Mass = 0.050 mol/L * 61.83 g/mol * 1 L = 3.09 g

• Dissolve Boric Acid: Dissolve the weighed boric acid in approximately 900 mL of HPLC-grade water in a clean glass beaker with a magnetic stirrer.

• Adjust pH: Place the calibrated pH electrode into the solution. Slowly add the 1 M NaOH solution dropwise while monitoring the pH. Continue adding NaOH until the desired pH (e.g., 9.5) is reached.[12]

• Final Volume: Transfer the solution to a 1 L volumetric flask and add HPLC-grade water to the mark.

• Filter: Filter the final buffer solution through a 0.45 µm or 0.22 µm membrane filter to remove any particulates before use.

Protocol 2: General Column Flushing Procedure

This procedure is designed to remove contaminants from a reversed-phase column that may be causing peak shape issues or high backpressure.[1]

Procedure:

• Disconnect from Detector: Disconnect the column outlet from the detector to avoid contaminating it.

• Initial Flush (No Buffer): Flush the column with your mobile phase composition but without the buffer salts (e.g., if your mobile phase is 50:50 Acetonitrile:Buffer, flush with 50:50 Acetonitrile:Water) for at least 15-20 column volumes.

• Strong Solvent Wash: Sequentially wash the column with stronger, miscible solvents to remove a wide range of contaminants. Flush with at least 10-15 column volumes of each solvent. A common sequence for reversed-phase columns is:

  • 100% Water

  • 100% Methanol

  • 100% Acetonitrile

  • 100% Isopropanol (very effective for strongly adsorbed hydrophobic compounds)

  • Then reverse the sequence back to the mobile phase without buffer.

• Re-equilibration: Reconnect the column to the detector. Flush with the complete mobile phase (including the borate buffer) at a low flow rate initially, then gradually increase to the analytical flow rate. Equilibrate for at least 20-30 column volumes or until a stable baseline is achieved.[1]

Visualizations

Caption: A logical workflow for troubleshooting common HPLC peak shape issues.

Caption: Secondary ionic interactions causing peak tailing of basic analytes.

Caption: Borate exists as an equilibrium of multiple species in solution.[9]

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Choosing the Best Buffer for Your HPLC Mobile Phase: A Guide [hplcvials.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. hplc.eu [hplc.eu]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Borate buffer - please help.... - Chromatography Forum [chromforum.org]
• 10. elementlabsolutions.com [elementlabsolutions.com]
• 11. welch-us.com [welch-us.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Best Practices for Handling Hygroscopic Anhydrous Sodium Metaborate

This technical support guide provides researchers, scientists, and drug development professionals with best practices, troubleshooting advice, and frequently asked questions for handling hygroscopic anhydrous sodium metaborate (B1245444) (NaBO₂).

Frequently Asked Questions (FAQs)

Q1: What is anhydrous sodium metaborate, and why is it considered hygroscopic?

A1: Anhydrous sodium metaborate (NaBO₂) is the salt of a strong base (sodium hydroxide) and a weak acid (boric acid). It is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1] This can lead to caking and changes in the material's physical properties.[2]

Q2: How should anhydrous sodium metaborate be stored to prevent moisture absorption?

A2: It should be stored in a tightly sealed container in a dry, moisture-free environment.[3] To minimize exposure to atmospheric humidity, consider using a desiccator for long-term storage. It is crucial to keep the container off the floor and away from sources of heat.[4]

Q3: What happens if anhydrous sodium metaborate is exposed to the air for extended periods?

A3: Prolonged exposure to the atmosphere will cause it to absorb moisture, leading to caking.[4] It will also react with carbon dioxide (CO₂) from the air to form sodium carbonate and borax.[4][5][6] This will alter the purity and performance of the reagent in experiments.

Q4: What are the primary safety precautions to take when handling anhydrous sodium metaborate?

A4: Anhydrous sodium metaborate can cause serious eye irritation and is suspected of damaging fertility or the unborn child. It is essential to wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[7] Work in a well-ventilated area to avoid inhaling any dust.

Q5: In what common applications is anhydrous sodium metaborate used in a laboratory setting?

A5: It is frequently used as a buffering agent to control pH in various applications, including as a component of mobile phases in HPLC and in photographic developers.[7][8] Its alkaline nature also makes it useful in cleaning formulations and as a precursor in the synthesis of other boron compounds, such as sodium borohydride.[3]

Data Presentation

Table 1: Physical and Chemical Properties of Anhydrous Sodium Metaborate

Property	Value
Molecular Formula	NaBO₂
Molecular Weight	65.80 g/mol [2]
Appearance	White, odorless crystalline granules or powder[8][9]
Density	2.464 g/cm³[8][9]
Melting Point	966 °C (1771 °F)[8][9]
Boiling Point	1434 °C (2613 °F)[8][9]
Solubility in Water	See Table 2
Solubility in other solvents	Insoluble in ethanol[8][9]

Table 2: Solubility of Sodium Metaborate in Water at Various Temperatures

Temperature (°C)	Solubility ( g/100 mL)
0	16.4
25	28.2
100	125.2
Data sourced from Wikipedia[8]

Table 3: pH of Aqueous Sodium Metaborate Solutions at 20°C

Concentration (% by weight)	pH
0.1	10.5 - 10.6
0.5	10.8 - 10.9
1.0	11.0 - 11.1
2.0	11.2 - 11.3
4.0	11.4 - 11.5
10.0	11.8
15.0	11.9 - 12.0
Data compiled from U.S. Borax and PubChem.[6][10]

Experimental Protocols

Protocol: Preparation of a 0.1 M Sodium Borate (B1201080) Buffer (pH 9.0)

This protocol describes the preparation of a 0.1 M sodium borate buffer, a common buffer system for various biochemical and analytical applications.

Materials:

• Boric Acid (H₃BO₃)

• Sodium Hydroxide (B78521) (NaOH)

• Deionized water

• Calibrated pH meter

• Magnetic stirrer and stir bar

• 1 L volumetric flask

• Beakers and graduated cylinders

Procedure:

• Weighing the Reagents:

  • Weigh out 6.18 g of boric acid (H₃BO₃) and transfer it to a 1 L beaker containing approximately 800 mL of deionized water.

• Dissolution:

  • Place the beaker on a magnetic stirrer and add a stir bar.

  • Stir the solution until the boric acid is completely dissolved. Gentle heating can be applied to aid dissolution, but ensure the solution cools to room temperature before pH adjustment.

• pH Adjustment:

  • While continuously stirring, slowly add a 1 M sodium hydroxide (NaOH) solution dropwise to the boric acid solution.

  • Monitor the pH of the solution using a calibrated pH meter.

  • Continue adding NaOH until the pH of the solution reaches 9.0. Be cautious not to overshoot the target pH.[11]

• Final Volume Adjustment:

  • Once the desired pH is achieved, carefully transfer the buffer solution to a 1 L volumetric flask.

  • Add deionized water to bring the final volume to the 1 L mark.

• Storage:

  • Store the buffer solution in a tightly capped bottle at room temperature. For long-term storage, refrigeration is recommended to inhibit microbial growth.

Mandatory Visualization

Caption: Workflow for handling hygroscopic anhydrous sodium metaborate.

Troubleshooting Guides

Q1: My anhydrous sodium metaborate has formed hard clumps (caked). Can I still use it?

A1: Caking is a sign of moisture absorption.[2] While the material may still be usable for non-critical applications, its purity has been compromised. For quantitative or sensitive experiments, it is best to use a fresh, unopened container of the reagent. If you must use caked material, it may need to be ground back into a powder, but be aware that its effective concentration will be lower than stated due to the absorbed water.

Q2: I'm having trouble dissolving anhydrous sodium metaborate in water, even with stirring.

A2: While sodium metaborate is soluble in water, the rate of dissolution can be slow, especially for caked material. Try the following:

• Use warm water: Gently heating the water while stirring can increase the rate of dissolution.[5]

• Break up any clumps: If the material is caked, grinding it into a fine powder before adding it to the water will increase the surface area and speed up dissolution.

• Check for impurities: If the material has been improperly stored, it may have reacted with atmospheric CO₂ to form less soluble sodium carbonate and borax.[4][5][6]

Q3: The pH of my sodium metaborate buffer is unstable or drifts over time. What could be the cause?

A3: pH instability in borate buffers can be caused by several factors:

• CO₂ Absorption: The buffer can absorb CO₂ from the air, which will lower the pH. Prepare the buffer fresh and keep it in a tightly sealed container.

• Improper pH Meter Calibration: Ensure your pH meter is properly calibrated with fresh standard buffers that bracket your target pH.[5][12]

• Temperature Effects: The pKa of the buffer, and therefore its pH, can change with temperature. Always measure and adjust the pH at the temperature at which the buffer will be used.[5][12]

• Buffer Depletion: In some applications, such as electrophoresis, electrolytic changes can alter the buffer's pH over time.[11]

Q4: I'm using a sodium metaborate buffer in my HPLC mobile phase and I'm seeing poor peak shape and shifting retention times.

A4: This is a common issue when using salt-based buffers in HPLC.[7] Consider the following:

• Buffer Concentration: High buffer concentrations can increase the viscosity of the mobile phase, leading to broader peaks. Try reducing the buffer concentration.

• pH Stability: Ensure the pH of the mobile phase is stable. Unstable pH can alter the ionization state of your analyte, causing retention time shifts.

• Precipitation with Organic Solvents: If you are running a gradient with a high percentage of organic solvent, the buffer salts may precipitate, causing blockages and pressure fluctuations. Ensure your buffer concentration is soluble in the highest concentration of organic solvent used in your method.

Caption: Troubleshooting logic for common experimental issues.

References

• 1. Borate Buffer Preparation and Recipe | AAT Bioquest [aatbio.com]
• 2. sodium metaborate, anhydrous [webbook.nist.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. borax.com [borax.com]
• 5. benchchem.com [benchchem.com]
• 6. hplc.eu [hplc.eu]
• 7. benchchem.com [benchchem.com]
• 8. borax.com [borax.com]
• 9. Sodium metaborate tetrahydrate, 98.5%, extra pure 500 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 10. Sodium Borate Buffer (1 M, pH 8.5) Preparation and Recipe | AAT Bioquest [aatbio.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Troubleshooting pH Meter Calibration: Common Issues and How Standard Buffer Solutions Can Help [watertestsystems.com.au]

Preventing microbial contamination in sodium metaborate buffer stock

This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals prevent and address microbial contamination in sodium metaborate (B1245444) buffer stock.

Frequently Asked Questions (FAQs)

Q1: What are the primary signs of microbial contamination in sodium metaborate buffer?

A1: Microbial contamination can manifest in several ways. The most common signs include turbidity (cloudiness), the formation of a film on the surface or a pellet at the bottom of the container, and unexpected shifts in pH.[1] Sometimes, small fibers or clumps may be visible, which could indicate fungal growth.[2]

Q2: What are the common sources of contamination for laboratory buffers?

A2: Contamination can originate from various sources. These include non-sterile water or reagents, airborne spores and bacteria, contaminated glassware or storage containers, and improper handling techniques that introduce microbes from the environment or the user.[2][3][4] Using high-purity water, such as Type 1 laboratory-grade water, is crucial to minimize initial bioburden.[5]

Q3: How does the pH of sodium metaborate buffer affect its susceptibility to contamination?

A3: Sodium metaborate solutions are alkaline, typically with a pH between 8 and 10.[6] This high pH can inhibit the growth of many common bacteria that prefer a neutral pH.[7] However, some microbes can tolerate alkaline conditions. Borate (B1201080) buffers are known to have bactericidal effects, which can help reduce the risk of contamination.[6][8]

Q4: What is the recommended method for sterilizing sodium metaborate buffer?

A4: The preferred method for sterilizing sodium metaborate buffer is sterile filtration through a 0.22 µm filter.[9][10][11] This method effectively removes bacteria and is recommended for solutions that may be sensitive to heat.[9] While autoclaving is a common sterilization technique for many buffers, high temperatures can sometimes cause the precipitation of salts in borate solutions upon cooling.[9][12] If autoclaving is used, the solution should be allowed to return to room temperature to help redissolve any precipitates.[9]

Q5: How should I store sodium metaborate buffer to prevent contamination?

A5: To prevent contamination, store sterile sodium metaborate buffer in a tightly sealed, sterile container at room temperature or refrigerated at 4°C.[9] Storing the buffer as a high-concentration stock can also help retard microbial growth.[7] It is crucial to prevent the absorption of atmospheric carbon dioxide, which can lower the pH and form sodium carbonate and borax, altering the buffer's properties.[13][14]

Q6: Can I add a preservative to my sodium metaborate buffer?

A6: While preservatives like sodium azide (B81097) are sometimes used in other buffers, their compatibility and potential interference with downstream applications must be carefully considered.[7] Borate itself has some antimicrobial properties.[6][15] For most applications, preparing the buffer with sterile components and using proper aseptic technique is preferable to adding preservatives which could interfere with experimental results.[16]

Q7: What should I do if I suspect my buffer is contaminated?

A7: If you suspect contamination (e.g., you observe turbidity or a pH shift), it is best to discard the buffer and prepare a fresh batch. Using a contaminated buffer can lead to unreliable and inconsistent experimental results.[17]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Visible Growth (Cloudiness, film, or sediment)	Introduction of microbes during preparation or storage.	Discard the contaminated buffer immediately. Prepare a new batch using sterile-filtered or autoclaved water and high-purity reagents. Ensure all glassware is sterile.[2]
Unexpected pH Shift	Microbial metabolism altering buffer composition.[1] Absorption of atmospheric CO₂.[14]	Verify the pH before each use. If it has changed significantly, discard the buffer. Store the buffer in airtight containers to minimize CO₂ exposure.[13][14]
Inconsistent Experimental Results	Contaminants or their byproducts (e.g., enzymes, endotoxins) are interfering with the assay.[5]	Prepare a fresh, sterile-filtered batch of buffer.[9] Consider filtering the buffer again immediately before use as an extra precaution.
Precipitate Formation	Salts precipitating out of solution, potentially after autoclaving or during cold storage.	If the buffer was autoclaved or stored at 4°C, allow it to warm to room temperature to see if the precipitate redissolves.[9] If it does not, a new batch should be prepared, and sterile filtration should be used instead of autoclaving.

Experimental Protocols

Protocol 1: Preparation of Sterile 1M Sodium Metaborate Buffer (pH 8.5)

Materials:

• Boric Acid (H₃BO₃)

• Sodium Hydroxide (NaOH)

• High-purity, sterile deionized water

• Sterile 1L beaker and graduated cylinder

• Calibrated pH meter

• Sterile magnetic stir bar and stir plate

• Sterile 0.22 µm vacuum filtration unit

• Sterile storage bottle

Procedure:

• Add approximately 800 mL of sterile deionized water to the sterile beaker.

• Dissolve the appropriate amount of Boric Acid to achieve the final desired molarity.

• Place the beaker on a stir plate with a sterile stir bar.

• While stirring, slowly add NaOH to adjust the pH to 8.5. Monitor the pH continuously with a calibrated pH meter.

• Once the target pH is reached, transfer the solution to a sterile 1L graduated cylinder.

• Add sterile deionized water to bring the final volume to 1 L.

• Proceed to Protocol 2 for sterilization.

Protocol 2: Sterilization by Filtration

Procedure:

• Assemble a sterile 0.22 µm vacuum filtration unit according to the manufacturer's instructions.

• Pour the prepared sodium metaborate buffer into the upper reservoir of the filtration unit.

• Apply a vacuum to draw the buffer through the filter membrane into the sterile collection bottle.[18]

• Once filtration is complete, cap the sterile storage bottle tightly.

• Label the bottle with the buffer name, concentration, pH, date of preparation, and your initials.

• Store at room temperature or 4°C in a tightly sealed container.[9]

Visual Guides

References

• 1. microbiozindia.com [microbiozindia.com]
• 2. what is the contamination in buffers - General Lab Techniques [protocol-online.org]
• 3. jrasb.com [jrasb.com]
• 4. biotage.com [biotage.com]
• 5. boydbiomedical.com [boydbiomedical.com]
• 6. Borate buffered saline - Wikipedia [en.wikipedia.org]
• 7. quora.com [quora.com]
• 8. Sodium Borate Buffer (1 M, pH 8.5) Preparation and Recipe | AAT Bioquest [aatbio.com]
• 9. benchchem.com [benchchem.com]
• 10. Borate Buffer Preparation and Recipe | AAT Bioquest [aatbio.com]
• 11. benchchem.com [benchchem.com]
• 12. bitesizebio.com [bitesizebio.com]
• 13. borax.com [borax.com]
• 14. benchchem.com [benchchem.com]
• 15. Antimicrobial activity of borate-buffered solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. phmethods.net [phmethods.net]
• 17. Poor Cell Growth Troubleshooting [sigmaaldrich.com]
• 18. m.youtube.com [m.youtube.com]

Degradation of sodium metaborate upon exposure to atmospheric carbon dioxide

This technical support center provides guidance for researchers, scientists, and drug development professionals on the degradation of sodium metaborate (B1245444) upon exposure to atmospheric carbon dioxide.

Frequently Asked Questions (FAQs)

Q1: What causes the degradation of solid sodium metaborate and its aqueous solutions?

A1: The primary cause of degradation is exposure to atmospheric carbon dioxide (CO₂). Sodium metaborate is an alkaline salt and reacts with the acidic CO₂ gas. This reaction is exacerbated by the presence of humidity for solid forms of sodium metaborate.[1][2][3][4][5]

Q2: What are the degradation products of sodium metaborate when it reacts with CO₂?

A2: The reaction between sodium metaborate and atmospheric CO₂ results in the formation of sodium carbonate and borax (B76245) (sodium tetraborate).[3][4][5] In aqueous solutions, the absorption of CO₂ can also lead to the formation of sodium bicarbonate and boric acid, with the equilibrium between carbonate and bicarbonate being pH-dependent.[6]

Q3: What are the visible signs of sodium metaborate degradation?

A3: For solid sodium metaborate, a common sign of degradation, particularly after prolonged storage or exposure to moisture, is caking, where the crystalline granules clump together.[1][2][7] For aqueous solutions, degradation can manifest as a decrease in pH, cloudiness, or the formation of a precipitate.[8]

Q4: How does humidity affect the stability of solid sodium metaborate?

A4: Humidity accelerates the degradation of solid sodium metaborate by facilitating the reaction with atmospheric CO₂. Sodium metaborate 4 mol can also convert to the 8 mol hydrate (B1144303) form in a humid atmosphere.[4][5]

Q5: What is the expected shelf life of sodium metaborate?

A5: When stored under normal conditions of temperature and humidity in a tightly sealed container to prevent exposure to atmospheric CO₂, sodium metaborate is unlikely to change chemically and can remain stable for extended periods.[1][7] However, prolonged storage can lead to changes in moisture content and some degree of caking.[1]

Troubleshooting Guides

Issue 1: Caking of Solid Sodium Metaborate

• Problem: The sodium metaborate powder has formed hard lumps and is no longer free-flowing.

• Cause: This is likely due to prolonged exposure to atmospheric moisture and carbon dioxide, leading to the formation of sodium carbonate and borax, which can cause the crystals to bind together.[1][2][7] Temperature fluctuations can also contribute to caking.[9]

• Solution:

  • Prevention: Store sodium metaborate in a cool, dry place in a tightly sealed container to minimize exposure to air and humidity. Avoid storing directly on concrete floors.[1] For bulk storage, consider using an air dryer in steel silos.[9]

  • Remediation: Caked material is chemically similar and can often be broken up for use in many applications.[1] For powdered products, which are more susceptible to compaction, shorter storage periods are recommended.[1]

Issue 2: Cloudiness or Precipitation in Aqueous Solutions

• Problem: A freshly prepared sodium metaborate solution appears cloudy, or a previously clear solution has developed a precipitate.

• Cause:

  • CO₂ Absorption: The solution has absorbed CO₂ from the atmosphere, leading to the formation of less soluble sodium carbonate or borax. This will also cause a decrease in the solution's pH.

  • Use of Hard Water: If the solution was prepared with tap water, divalent cations like calcium (Ca²⁺) and magnesium (Mg²⁺) can react with metaborate or carbonate ions to form insoluble precipitates.[8]

  • Low Temperature: The solubility of sodium metaborate is temperature-dependent. If a concentrated solution is cooled, the sodium metaborate may precipitate out.

• Solution:

  • CO₂ Absorption: To minimize CO₂ absorption, prepare solutions with deionized water that has been boiled to remove dissolved gases and store the solution in a tightly sealed container. Aseptically prepared solutions will have a longer shelf-life.

  • Hard Water: Always use deionized or distilled water for preparing solutions to avoid the introduction of interfering ions.[8]

  • Low Temperature: If precipitation is due to low temperatures, gently warming the solution while stirring can redissolve the precipitate.[10] Avoid preparing solutions at concentrations that are too close to the saturation point for the intended storage temperature.

Data Presentation

Table 1: pH of Sodium Metaborate (4 Mol) Solutions at 20°C

Concentration (% by weight)	pH Range
0.1	10.5 - 10.6
0.5	10.8 - 10.9
1.0	11.0 - 11.1
2.0	11.2 - 11.3
4.0	11.4 - 11.5
6.0	11.5 - 11.6
8.0	11.6 - 11.8
10.0	11.8 - 11.8
15.0	11.9 - 12.0
18.0	12.0 - 12.2

Data sourced from U.S. Borax Product Data Sheet.[1]

Table 2: Kinetic Parameters for CO₂ Absorption in Sodium Metaborate Solution

Parameter	Value	Units
Frequency Factor	1.97 x 10⁻³	m³/(mol·s)
Activation Energy	18,062	J/mol

This data is for the reaction between sodium metaborate and carbon dioxide at atmospheric pressure and temperatures between 17 and 50°C.[6]

Experimental Protocols

Protocol 1: Quantitative Analysis of Degradation Products by Titration

This protocol allows for the quantification of sodium carbonate and borax in a degraded sodium metaborate sample.

Objective: To determine the percentage of sodium carbonate and borax in a sodium metaborate sample.

Principle: A two-step titration is performed. The first titration with a strong acid neutralizes the borax and any sodium carbonate present. The second titration of the resulting solution with a strong base, after the addition of mannitol (B672), quantifies the boric acid liberated from the borax.[11][12]

Materials:

• Degraded sodium metaborate sample

• Standardized 0.5 M Hydrochloric Acid (HCl)

• Standardized 0.1 M Sodium Hydroxide (NaOH)

• Mannitol

• Methyl Red indicator

• Phenolphthalein indicator

• Deionized water

• Burettes, pipettes, conical flasks, analytical balance

Procedure:

• Sample Preparation: Accurately weigh a known amount of the degraded sodium metaborate sample and dissolve it in a known volume of deionized water.

• Titration 1 (HCl):

  • Take a known aliquot of the sample solution and add a few drops of Methyl Red indicator.

  • Titrate with standardized 0.5 M HCl until the endpoint is reached (color change from yellow to red). Record the volume of HCl used (V₁). This volume corresponds to the total alkalinity from borax and sodium carbonate.

• Boiling: After the first titration, boil the solution for a few minutes to expel any dissolved CO₂ formed from the carbonate.[11] Cool the solution to room temperature.

• Titration 2 (NaOH):

  • To the boiled solution, add an excess of mannitol (several grams).

  • Add a few drops of Phenolphthalein indicator.

  • Titrate with standardized 0.1 M NaOH until the endpoint is reached (a persistent pink color). Record the volume of NaOH used (V₂). This volume corresponds to the boric acid formed from the borax.

Calculations:

• The amount of borax can be calculated from V₂.

• The amount of sodium carbonate can be calculated from the difference between V₁ and the volume of HCl that reacted with the borax (which can be determined from V₂).

Protocol 2: Monitoring Degradation using Raman Spectroscopy

Objective: To qualitatively and semi-quantitatively monitor the degradation of sodium metaborate by observing changes in its vibrational spectra.

Principle: Raman spectroscopy is a non-destructive technique that provides information about the chemical bonds and molecular structure of a material. Sodium metaborate, sodium carbonate, and borax have distinct Raman spectra, allowing for their identification in a mixture.[13][14][15]

Materials:

• Sodium metaborate sample (solid or aqueous solution)

• Raman spectrometer with appropriate laser excitation

• Sample holder (for solid) or cuvette (for liquid)

Procedure:

• Baseline Spectrum: Obtain a Raman spectrum of a fresh, undegraded sodium metaborate sample to serve as a reference.

• Sample Analysis:

  • Place the degraded sample in the spectrometer.

  • Acquire the Raman spectrum over a suitable spectral range.

• Data Analysis:

  • Compare the spectrum of the degraded sample to the reference spectrum of pure sodium metaborate.

  • Look for the appearance of new peaks corresponding to the characteristic Raman bands of sodium carbonate and borax. The intensity of these peaks will be related to the extent of degradation.

Mandatory Visualizations

Caption: Degradation pathway of sodium metaborate in the presence of atmospheric CO₂ and humidity.

Caption: Troubleshooting workflow for common issues with sodium metaborate.

References

• 1. borax.com [borax.com]
• 2. borax.com [borax.com]
• 3. Sodium metaborate | BNaO2 | CID 145326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. SODIUM METABORATE - Ataman Kimya [atamanchemicals.com]
• 5. Sodium Metaborate | Essential buffering agent | U.S. Borax [borax.com]
• 6. researchgate.net [researchgate.net]
• 7. borax.com [borax.com]
• 8. Cloudy Mixture and Sediment: Is This A Problem? | Photrio.com Photography Forums [photrio.com]
• 9. Borate Caking: Understanding and Prevention | U.S. Borax [borax.com]
• 10. Sodium metaborate solubility problem | Photrio.com Photography Forums [photrio.com]
• 11. uomus.edu.iq [uomus.edu.iq]
• 12. scribd.com [scribd.com]
• 13. Speciation of borate in aqueous solutions studied experimentally by potentiometry and Raman spectroscopy and computationally by DFT calculations - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pubs.acs.org [pubs.acs.org]

Optimizing reaction parameters for the synthesis of sodium metaborate tetrahydrate

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting information and frequently asked questions for the synthesis of sodium metaborate (B1245444) tetrahydrate (NaBO₂·4H₂O).

Troubleshooting Guide

This section addresses specific issues that may be encountered during the synthesis of sodium metaborate tetrahydrate.

Problem	Potential Cause	Solution
Low Product Yield	Incomplete Reaction: Reaction time may be too short or the temperature too low.	Ensure the reaction is carried out at the recommended temperature (e.g., 80-90°C) for a sufficient duration (e.g., 60-150 minutes) with adequate stirring.[1][2]
Incorrect Stoichiometry: An improper molar ratio of borax (B76245) to sodium hydroxide (B78521) can limit the conversion to sodium metaborate.	Use a precise 1:2 molar ratio of sodium tetraborate (B1243019) (borax) to sodium hydroxide.
Suboptimal Water Content: Too much water can increase the solubility of the product, reducing the crystallized yield, while too little can result in an unmanageable slurry.	An optimal water content of around 26% by weight has been reported to be effective.[3]
Improper Crystallization Conditions: Cooling the solution too quickly or not cooling to a low enough temperature can result in incomplete precipitation.	Allow the solution to cool gradually to room temperature, then consider further cooling in an ice bath to maximize crystal formation.
Product is a Gummy or Oily Precipitate Instead of Crystalline	Incorrect Hydrate (B1144303) Formation: The temperature of the solution during crystallization determines which hydrate forms. Sodium metaborate tetrahydrate crystallizes from solutions between -6 and 53.6°C.[4]	Ensure the solution cools to below 53.6°C for the tetrahydrate to form. If the solution is too concentrated or cools too rapidly, it may trap excess water, leading to a non-crystalline product.
Presence of Impurities: Unreacted starting materials or other impurities can interfere with the crystal lattice formation.	Consider purifying the product by recrystallization. Dissolve the product in a minimum amount of hot deionized water (around 60-70°C) and allow it to cool slowly.[2]
Final Product is Contaminated with a White, Insoluble Powder	Formation of Sodium Carbonate: The alkaline reaction mixture and the final product can absorb carbon dioxide from the atmosphere, forming sodium carbonate, which is less soluble.[5]	Minimize exposure of the reaction mixture and the final product to air. Store the final product in a tightly sealed container.[5]
Unreacted Borax: If an insufficient amount of sodium hydroxide is used, or if the reaction is incomplete, unreacted borax may remain.	Ensure the correct 1:2 molar ratio of borax to NaOH is used and that the reaction goes to completion.
Product Has the Wrong Hydration State (e.g., Dihydrate)	Incorrect Crystallization Temperature: The dihydrate form crystallizes from solution at temperatures between 53.6°C and 105°C.[4]	Carefully control the cooling and crystallization process to ensure the temperature is maintained within the stability range for the tetrahydrate form (-6 to 53.6°C).[4]
Drying at Elevated Temperatures: Drying the tetrahydrate product at temperatures above 53.5°C can lead to the loss of water, forming the dihydrate or other lower hydrates.	Dry the final product at a moderate temperature (e.g., below 40°C) or under vacuum at room temperature.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction for synthesizing sodium metaborate tetrahydrate from borax?

The synthesis is typically achieved by reacting sodium tetraborate decahydrate (B1171855) (borax) with sodium hydroxide in an aqueous solution. The overall balanced chemical equation is:

Na₂B₄O₇·10H₂O + 2NaOH → 4(NaBO₂·4H₂O) + 3H₂O

Q2: What are the optimal reaction parameters for this synthesis?

Based on reported studies, the following parameters have been shown to be effective:

Parameter	Optimal Value	Reference(s)
Temperature	80°C	[3]
Reaction Time	60 minutes	[3]
Water Content	26% by weight	[3]
Borax Particle Size	-250 + 150 µm	[3]

Note: Another study reports successful synthesis at 90°C for 150 minutes, indicating some flexibility in the reaction conditions.[1]

Q3: How can I confirm that I have successfully synthesized sodium metaborate tetrahydrate?

You can use standard analytical techniques for characterization:

• X-Ray Diffraction (XRD): The XRD pattern of the product should match the known pattern for sodium metaborate tetrahydrate.

• Fourier-Transform Infrared Spectroscopy (FTIR): The FTIR spectrum will show characteristic absorption bands for O-H stretching (around 3141 cm⁻¹) and B-O-H bending (around 1258 cm⁻¹), as well as B-O stretching vibrations (between 907-1128 cm⁻¹).[6]

• Thermogravimetric Analysis (TGA): TGA can confirm the hydration state by showing the stepwise loss of water molecules upon heating.

Q4: My product seems to have low solubility. What could be the issue?

While sodium metaborate is soluble in water, you might be observing impurities. The most common impurity is sodium carbonate, formed from exposure to air, which is less soluble.[5] Incomplete reaction could also leave behind less soluble borax. To resolve this, you can purify the product via recrystallization.[2]

Q5: What safety precautions should I take during this synthesis?

• Personal Protective Equipment (PPE): Always wear safety glasses with side shields, chemical-resistant gloves, and a lab coat.[7][8]

• Handling Sodium Hydroxide: Sodium hydroxide is corrosive and can cause severe burns. Handle it with extreme care in a well-ventilated area or a fume hood.[9]

• General Handling: Avoid inhaling dust from the powdered reagents. Good housekeeping is essential to minimize dust generation.[10]

• Storage: Store the final product in a tightly sealed container to prevent the absorption of atmospheric carbon dioxide.[5]

Experimental Protocol: Synthesis of Sodium Metaborate Tetrahydrate

This protocol is based on the reaction of sodium tetraborate decahydrate (borax) and sodium hydroxide.

Materials:

• Sodium tetraborate decahydrate (Na₂B₄O₇·10H₂O)

• Sodium hydroxide (NaOH)

• Deionized water

Equipment:

• Reaction vessel (e.g., beaker or round-bottom flask)

• Hotplate with magnetic stirring capability

• Magnetic stir bar

• Thermometer or temperature probe

• Buchner funnel and filter paper

• Vacuum flask

• Drying oven or desiccator

Procedure:

• Preparation of Reactants:

  • Calculate the required masses of sodium tetraborate decahydrate and sodium hydroxide based on a 1:2 molar ratio. For example, to synthesize approximately 100 g of sodium metaborate tetrahydrate, you would start with 70 g of borax decahydrate and 14.7 g of NaOH.

  • Prepare the sodium hydroxide solution by carefully dissolving the NaOH pellets or flakes in a portion of the total deionized water in a separate beaker. Caution: This process is exothermic.

• Reaction:

  • In the main reaction vessel, add the sodium tetraborate decahydrate and the remaining deionized water.

  • Begin stirring the borax slurry and heat the mixture to the target temperature of 80-90°C.

  • Once the target temperature is reached, slowly add the sodium hydroxide solution to the borax slurry while maintaining constant stirring.

  • Continue to heat the mixture at the target temperature for 60 to 150 minutes to ensure the reaction goes to completion. The solution should become clear.

• Crystallization:

  • Turn off the heat and allow the hot, clear solution to cool slowly to room temperature with gentle stirring. Crystals of sodium metaborate tetrahydrate will begin to precipitate.

  • For maximum yield, place the vessel in an ice bath to cool further (e.g., to 10-15°C).

• Isolation and Drying:

  • Collect the precipitated crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of ice-cold deionized water to remove any soluble impurities.

  • Dry the crystals in a low-temperature oven (below 40°C) or in a desiccator under vacuum to obtain the final sodium metaborate tetrahydrate product.

• Storage:

  • Store the dried product in a tightly sealed container to prevent reaction with atmospheric carbon dioxide.[5]

Visualizations

Caption: Experimental workflow for the synthesis of sodium metaborate tetrahydrate.

Caption: Troubleshooting logic for sodium metaborate tetrahydrate synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. SODIUM METABORATE - Ataman Kimya [atamanchemicals.com]
• 4. Sodium metaborate - Wikipedia [en.wikipedia.org]
• 5. borax.com [borax.com]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. youtube.com [youtube.com]
• 10. ecacs.ca [ecacs.ca]

Reference Data & Comparative Studies

A Comparative Analysis of Sodium Metaborate and Lithium Metaborate for Sample Fusion in Spectroscopic Analysis

For Researchers, Scientists, and Drug Development Professionals

In the realm of elemental analysis by X-ray fluorescence (XRF), inductively coupled plasma-optical emission spectrometry (ICP-OES), and atomic absorption (AA) spectroscopy, sample preparation is a critical step that significantly influences the accuracy and precision of results. Borate (B1201080) fusion is a widely adopted technique for the digestion of a variety of sample matrices, including ceramics, catalysts, cements, rocks, and slags, to eliminate particle size and mineralogical effects.[1][2] The choice of fluxing agent is paramount to achieving complete dissolution and a homogenous sample for analysis. This guide provides a comprehensive comparative analysis of two common borate fluxes: sodium metaborate (B1245444) (NaBO₂) and lithium metaborate (LiBO₂).

Executive Summary

Both sodium metaborate and lithium metaborate are effective fluxes for the decomposition of inorganic samples. The primary distinction lies in their respective chemical properties, which dictate their suitability for different sample types and analytical techniques. Lithium metaborate is generally favored for its lower melting point and its efficacy in dissolving acidic materials, making it a versatile choice for a broad range of geological and industrial samples.[3][4] Sodium metaborate, with its higher melting point and strong basicity, also serves as a capable flux, although its use is less prevalent in modern automated fusion methods. The presence of sodium can also interfere with the analysis of sodium content in the sample itself.

Physical and Chemical Properties

A fundamental understanding of the physical and chemical properties of each flux is essential for selecting the appropriate agent for a given application. The table below summarizes the key characteristics of anhydrous sodium metaborate and lithium metaborate.

Property	Sodium Metaborate (NaBO₂)	Lithium Metaborate (LiBO₂)
Molar Mass	65.80 g/mol [5]	49.75 g/mol
Melting Point	966 °C (1771 °F)[5][6]	845 °C (1553 °F)[4]
Boiling Point	1434 °C (2613 °F)[5]	Not readily available
Density	2.464 g/cm³ (anhydrous)[5]	2.25 g/cm³
Appearance	Colorless crystals[5]	White crystalline powder
Hygroscopicity	Hygroscopic[5]	Non-hygroscopic
Reactivity	Strong base	Basic, highly reactive with acidic samples[3][4]

Performance in Fusion Applications

The performance of a flux is determined by its ability to effectively dissolve the sample matrix, the viscosity of the resulting melt, and its compatibility with the intended analytical technique.

Lithium Metaborate:

Lithium metaborate is a highly effective flux for acidic oxides, such as silica (B1680970) (SiO₂) and alumina (B75360) (Al₂O₃), which are common components of geological and ceramic materials.[3][7] Its lower melting point compared to sodium metaborate allows for fusions to be carried out at lower temperatures, which can reduce the volatilization of certain elements and prolong the lifespan of platinum crucibles.[8] The resulting glass from a lithium metaborate fusion is readily soluble in dilute acids, making it well-suited for subsequent analysis by ICP-OES or AA.[9] For XRF analysis, lithium metaborate is often mixed with lithium tetraborate (B1243019) (Li₂B₄O₇) to produce a stable, amorphous glass bead upon cooling.[10] The ratio of metaborate to tetraborate can be adjusted to optimize the fusion for different sample compositions.[4]

Sodium Metaborate:

Anhydrous sodium metaborate has a significantly higher melting point, requiring higher fusion temperatures.[5] While it is a strong basic flux capable of decomposing various materials, its primary disadvantage is the introduction of sodium into the sample. This can be a significant source of interference in the analysis of sodium, a common element of interest in many materials. Furthermore, the higher fusion temperatures can lead to increased volatilization of some analytes. For these reasons, lithium-based fluxes have become more prevalent in modern analytical laboratories.

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are generalized experimental protocols for borate fusion using lithium metaborate for both XRF and ICP-OES analysis. A protocol for sodium metaborate would follow a similar workflow but would require a higher fusion temperature.

Borate Fusion for XRF Analysis

This protocol outlines the preparation of a glass bead for XRF analysis using a lithium metaborate/lithium tetraborate mixture.

Materials and Equipment:

• Sample (finely pulverized, <100 µm)

• Lithium metaborate/lithium tetraborate flux mixture (e.g., 67:33 or 50:50)

• Non-wetting agent (e.g., lithium bromide solution)

• Automated fusion instrument or muffle furnace

• Platinum-gold (95%-5%) crucible and mold

• Analytical balance

Procedure:

• Accurately weigh the pulverized sample (e.g., 0.5 g) and the borate flux (e.g., 5.0 g) into the platinum-gold crucible. The sample-to-flux ratio can be optimized depending on the sample matrix.

• Thoroughly mix the sample and flux within the crucible.

• Add a small amount of non-wetting agent to the mixture to prevent the molten glass from sticking to the crucible and mold.

• Place the crucible in the fusion instrument or a muffle furnace preheated to the fusion temperature (typically 1000-1100°C).

• Heat the mixture until the flux is completely molten and the sample is dissolved. Agitate the crucible during fusion to ensure homogeneity.

• Pour the molten mixture into a pre-heated platinum-gold mold.

• Allow the molten glass to cool and solidify into a homogenous, flat glass bead.

• Once cooled, the bead can be directly analyzed by XRF.

Borate Fusion for ICP-OES/AA Analysis

This protocol describes the preparation of a solution for ICP-OES or AA analysis.

Materials and Equipment:

• Sample (finely pulverized)

• Lithium metaborate flux

• Dilute nitric acid (e.g., 5% v/v)

• Automated fusion instrument or muffle furnace

• Platinum or graphite (B72142) crucible

• Volumetric flask

• Magnetic stirrer and stir bar

Procedure:

• Accurately weigh the pulverized sample (e.g., 0.2 g) and lithium metaborate flux (e.g., 1.0 g) into a platinum or graphite crucible.

• Mix the sample and flux thoroughly.

• Fuse the mixture in a muffle furnace or automated fusion instrument at approximately 900-1000°C until a clear, homogenous melt is obtained.

• Carefully pour the hot molten bead into a beaker containing a known volume of dilute nitric acid and a magnetic stir bar. Caution: This step should be performed in a fume hood with appropriate personal protective equipment, as splattering can occur.

• Stir the solution until the bead is completely dissolved. Gentle heating may be applied to aid dissolution.

• Once dissolved, transfer the solution to a volumetric flask and dilute to the final volume with deionized water.

• The resulting solution is now ready for analysis by ICP-OES or AA.

Visualizing the Workflow

The following diagrams illustrate the logical flow of the borate fusion process for both XRF and ICP-OES analysis.

XRF Fusion Workflow

ICP-OES/AA Fusion Workflow

Conclusion

The selection between sodium metaborate and lithium metaborate for sample fusion depends primarily on the specific analytical requirements. For general-purpose fusion of a wide variety of materials, particularly those with acidic matrices, lithium metaborate, often in combination with lithium tetraborate, offers significant advantages in terms of lower fusion temperatures and the avoidance of sodium contamination. While sodium metaborate is a capable flux, its higher melting point and the inherent introduction of sodium limit its applicability in modern, high-throughput analytical laboratories. Ultimately, the choice of flux should be guided by the sample composition, the target analytes, and the analytical instrumentation to be used.

References

• 1. Sodium metaborate | BNaO2 | CID 145326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Borate Fusion - XRF, AA & ICP analysis | Malvern Panalytical [malvernpanalytical.com]
• 3. Choosing the Best Flux Materials for XRF Fusion Sample Prep [xrfscientific.com]
• 4. Using Lithium Metaborate XRF Sample Preparation [xrfscientific.com]
• 5. Sodium metaborate - Wikipedia [en.wikipedia.org]
• 6. SODIUM METABORATE - Ataman Kimya [atamanchemicals.com]
• 7. apps.dtic.mil [apps.dtic.mil]
• 8. publications.anl.gov [publications.anl.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Validating Analytical Chemistry Methods: A Comparative Guide to Sodium Metaborate and Other Primary Standards

For Researchers, Scientists, and Drug Development Professionals

In the landscape of analytical chemistry, the validation of methods is paramount to ensure the accuracy, precision, and reliability of experimental data. A cornerstone of this validation process, particularly in titrimetric analysis, is the use of primary standards to accurately determine the concentration of titrants. While compounds like anhydrous sodium carbonate and borax (B76245) (sodium tetraborate (B1243019) decahydrate) are well-established primary standards for acid-base titrimetry, this guide explores the potential of sodium metaborate (B1245444) (NaBO₂) in this role. Through a comparative analysis of their chemical properties and a review of experimental protocols, this document provides an objective assessment of sodium metaborate's suitability as a primary standard.

Comparison of Key Properties

The efficacy of a primary standard is determined by several key characteristics, including high purity, stability, low hygroscopicity, and a high molecular weight to minimize weighing errors. The following table summarizes these properties for sodium metaborate, anhydrous sodium carbonate, and borax.

Property	Sodium Metaborate (Anhydrous)	Sodium Metaborate (Dihydrate)	Anhydrous Sodium Carbonate	Borax (Sodium Tetraborate Decahydrate)
Formula	NaBO₂[1]	NaBO₂·2H₂O	Na₂CO₃	Na₂B₄O₇·10H₂O
Molecular Weight ( g/mol )	65.80[1][2]	101.83[2]	105.99	381.37
Typical Purity	Available in analytical grades (≥99%)[3]	Available in analytical grades	High purity available (>99.95%)	Can be obtained in very pure form
Stability	Anhydrous form is hygroscopic. Reacts with atmospheric CO₂ to form sodium carbonate and borax.[2]	Loses water of crystallization upon heating.[4]	Stable when heated.	Stable under normal storage conditions, but can lose water of crystallization if heated improperly.
Hygroscopicity	Hygroscopic	Stable under normal conditions but can be affected by humidity.	Anhydrous form is hygroscopic.	Non-hygroscopic under normal conditions.
Solubility in Water ( g/100 mL at 25°C)	28.2[1]	High	21.5	3.0
Reaction with HCl	NaBO₂ + 2HCl + H₂O → NaCl + H₃BO₃	NaBO₂·2H₂O + 2HCl → NaCl + H₃BO₃ + 2H₂O	Na₂CO₃ + 2HCl → 2NaCl + H₂O + CO₂	Na₂B₄O₇ + 2HCl + 5H₂O → 2NaCl + 4H₃BO₃

Experimental Protocols

The validation of an analytical method, such as the standardization of a hydrochloric acid (HCl) solution, requires a meticulously executed experimental protocol. Below are the established methods for using anhydrous sodium carbonate and borax, alongside a hypothetical protocol for sodium metaborate.

Workflow for Method Validation using a Primary Standard

Caption: General workflow for validating an analytical method using a primary standard.

Protocol 1: Standardization of HCl using Anhydrous Sodium Carbonate

• Preparation of Primary Standard:

  • Dry a sample of primary standard grade anhydrous sodium carbonate at 105-110°C for 2 hours and cool in a desiccator.

  • Accurately weigh approximately 0.2 g of the dried Na₂CO₃ into a clean 250 mL conical flask.

  • Dissolve the Na₂CO₃ in about 50 mL of deionized water.

• Titration:

  • Add 2-3 drops of a suitable indicator (e.g., methyl orange or bromocresol green).

  • Titrate the sodium carbonate solution with the HCl solution to be standardized until the endpoint is reached (a color change from yellow to orange for methyl orange).

  • To improve accuracy, the solution can be gently boiled near the endpoint to expel dissolved CO₂, which can interfere with the endpoint. Cool the solution before completing the titration.

  • Repeat the titration at least two more times with fresh samples of Na₂CO₃.

• Calculation:

  • Calculate the molarity of the HCl solution using the following formula: Molarity of HCl = (mass of Na₂CO₃ / Molar Mass of Na₂CO₃) * (2 / Volume of HCl in L)

Protocol 2: Standardization of HCl using Borax (Sodium Tetraborate Decahydrate)

• Preparation of Primary Standard:

  • Accurately weigh approximately 0.5 g of primary standard grade borax (Na₂B₄O₇·10H₂O) into a 250 mL conical flask.

  • Dissolve the borax in about 50 mL of deionized water. Gentle warming may be necessary.

• Titration:

  • Add 2-3 drops of methyl red indicator.

  • Titrate with the HCl solution until the first appearance of a permanent faint pink color.

  • Repeat the titration at least twice more.

• Calculation:

  • Calculate the molarity of the HCl solution using the formula: Molarity of HCl = (mass of Borax / Molar Mass of Borax) * (2 / Volume of HCl in L)

Hypothetical Protocol for Standardization of HCl using Sodium Metaborate Dihydrate

Note: Sodium metaborate is not a conventional primary standard. This hypothetical protocol is based on its chemical properties and assumes the availability of a high-purity, stable form. Extra precautions must be taken to minimize exposure to air due to its reaction with CO₂.

• Preparation of Primary Standard:

  • Store the sodium metaborate dihydrate (NaBO₂·2H₂O) in a desiccator.

  • Accurately and quickly weigh approximately 0.25 g of NaBO₂·2H₂O into a 250 mL conical flask.

  • Immediately dissolve in about 50 mL of freshly boiled and cooled deionized water to minimize dissolved CO₂.

• Titration:

  • Add 2-3 drops of methyl red indicator.

  • Titrate with the HCl solution until a permanent faint pink color is observed.

  • Repeat the titration at least two more times.

• Calculation:

  • Calculate the molarity of the HCl solution: Molarity of HCl = (mass of NaBO₂·2H₂O / Molar Mass of NaBO₂·2H₂O) * (1 / Volume of HCl in L)

Comparative Performance and Data Presentation

The choice of a primary standard directly impacts the accuracy and precision of the analytical method validation.

Performance Analysis

• Anhydrous Sodium Carbonate: Offers high purity and thermal stability. However, its hygroscopic nature necessitates careful handling to prevent weighing errors. The liberation of CO₂ during titration can also affect the sharpness of the endpoint.

• Borax (Sodium Tetraborate Decahydrate): Has a high molecular weight, which reduces the relative error in weighing. It is not hygroscopic under normal conditions. The primary drawback is the potential for the hydrated salt to lose water of crystallization if not stored properly.

• Sodium Metaborate: While it offers high solubility and a clear reaction with strong acids, its use as a primary standard is hampered by significant drawbacks. The anhydrous form is hygroscopic, and both forms react with atmospheric carbon dioxide, altering the composition and leading to inaccurate results.[2] The lower molecular weight of the anhydrous form also increases the impact of weighing errors. The instability of its hydrated forms is another concern.

Sample Data Table

The results of standardization titrations should be recorded systematically to allow for statistical analysis and comparison.

Trial	Mass of Standard (g)	Initial Burette Reading (mL)	Final Burette Reading (mL)	Volume of HCl Used (mL)	Calculated Molarity of HCl (mol/L)
Sodium Carbonate
1	0.2015	0.10	18.95	18.85	0.1008
2	0.2032	18.95	37.95	19.00	0.1009
3	0.1998	0.25	19.00	18.75	0.1005
Borax
1	0.4985	0.05	26.05	26.00	0.1004
2	0.5012	26.05	52.20	26.15	0.1002
3	0.4950	0.15	26.00	25.85	0.1001
Sodium Metaborate (Hypothetical)
1	0.2550	0.20	25.20	25.00	0.1001
2	0.2565	25.20	50.35	25.15	0.1000
3	0.2540	0.10	25.05	24.95	0.1000
Statistical Analysis	Mean Molarity:
Standard Deviation:
Relative Standard Deviation (%):

Conclusion

While sodium metaborate possesses some properties of a basic standard, such as high alkalinity, its significant drawbacks, including its hygroscopic nature and reactivity with atmospheric carbon dioxide, render it unsuitable for use as a primary standard in high-precision analytical method validation. Established standards like anhydrous sodium carbonate and borax, despite their own specific handling requirements, offer greater stability and reliability. For researchers, scientists, and drug development professionals, the selection of a primary standard should be based on a thorough understanding of its chemical properties and the specific requirements of the analytical method to ensure the integrity and validity of the results.

References

• 1. Sodium metaborate - Wikipedia [en.wikipedia.org]
• 2. Sodium metaborate | BNaO2 | CID 145326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Sodium metaborate =99 10555-76-7 [sigmaaldrich.com]
• 4. SODIUM METABORATE - Ataman Kimya [atamanchemicals.com]

A comparative study of different borate fusion fluxes for elemental analysis

For researchers, scientists, and drug development professionals striving for accurate and precise elemental analysis, the choice of sample preparation method is paramount. Borate (B1201080) fusion stands out as a robust technique, transforming diverse and complex sample matrices into homogeneous glass discs for X-ray Fluorescence (XRF) or solutions for Inductively Coupled Plasma (ICP) and Atomic Absorption (AA) analysis. This guide provides a comparative study of different borate fusion fluxes, supported by experimental data, to facilitate the selection of the optimal flux for your specific analytical needs.

The success of borate fusion hinges on the selection of the appropriate flux, a chemical agent that dissolves the sample at high temperatures. The most commonly used fluxes are based on lithium borates, primarily lithium tetraborate (B1243019) (Li₂B₄O₇) and lithium metaborate (B1245444) (LiBO₂), often used in various mixtures. The choice between these fluxes is dictated by the chemical nature of the sample, specifically its acidity or basicity.

Key Properties of Borate Fusion Fluxes

The fundamental principle guiding flux selection is the acid-base relationship between the flux and the sample. Lithium tetraborate is an acidic flux, making it ideal for dissolving basic samples such as carbonates and metal oxides. Conversely, lithium metaborate is a basic flux, effective for dissolving acidic samples like silicates and aluminosilicates.[1][2] By creating a neutral reaction between the flux and the sample, a homogeneous melt is formed, preventing issues like crystallization or incomplete dissolution.[3]

Additives are also frequently incorporated into fluxes to enhance the fusion process. Non-wetting agents, such as lithium bromide (LiBr) or lithium iodide (LiI), are used to prevent the molten bead from sticking to the platinum crucible, while oxidizing agents like lithium nitrate (B79036) (LiNO₃) can be added to ensure the complete oxidation of samples containing sulfides or partially reduced metals.[1]

Comparative Performance of Borate Fusion Fluxes

The selection of a specific flux composition has a direct impact on the accuracy and precision of the elemental analysis. The following tables summarize the performance of various common flux mixtures for the analysis of different certified reference materials (CRMs).

Table 1: Comparison of Flux Compositions for the Analysis of Geological Materials (XRF)

Certified Reference Material	Flux Composition (LiT:LiM)	Sample:Flux Ratio	Temperature (°C)	Key Findings	Reference
AGV-2 (Andesite)	66:34	1:5	1050	Good overall performance for major and trace elements.	[4]
BCR-2 (Basalt)	66:34	1:5	1050	Homogeneous glass beads with good reproducibility.	[4]
GSP-2 (Granodiorite)	50:50	1:6	1000	Effective for silica-rich samples, preventing crystallization.	[5]

Table 2: Comparison of Flux Compositions for the Analysis of Industrial Materials (XRF)

Certified Reference Material	Flux Composition (LiT:LiM)	Sample:Flux Ratio	Temperature (°C)	Key Findings	Reference
NIST SRM 1c (Limestone)	100:0 (Lithium Tetraborate)	1:10	1000	Ideal for high-carbonate materials, ensuring complete dissolution.	[6]
JCA-XRF-07 (Cement)	49.75:49.75 (+0.5% LiBr)	1:10	1050	Universal flux for a wide range of cement and raw materials.	[7]
SRM 333a (Molybdenum Sulfide)	50:50	1:8	1100	Requires an oxidizing agent for complete decomposition.	[8]

Experimental Protocols

Detailed and consistent experimental protocols are crucial for achieving reproducible results. Below are step-by-step procedures for the borate fusion of two common sample types.

Protocol 1: Borate Fusion of Silicate Rocks for XRF Analysis

This protocol is suitable for the preparation of fused beads from geological materials for major and trace element analysis by XRF.

Materials:

• Sample: Silicate rock powder, ground to <75 µm

• Flux: 66% Lithium Tetraborate, 34% Lithium Metaborate (pre-fused)

• Non-wetting agent: Lithium Bromide (LiBr) solution (e.g., 10 g/L in deionized water)

• Platinum-5% Gold (Pt/Au) crucibles and molds

Procedure:

• Crucible Preparation: Clean the Pt/Au crucibles and molds by fusing a small amount of flux in them and then rinsing with dilute acid and deionized water. Dry them completely.

• Weighing: Accurately weigh 1.000 g of the powdered rock sample into a clean, dry Pt/Au crucible.

• Flux Addition: Add 5.000 g of the 66:34 LiT:LiM flux to the crucible.

• Non-wetting Agent: Add one drop of LiBr solution to the mixture.

• Mixing: Gently swirl the crucible to ensure the sample and flux are well mixed.

• Fusion: Place the crucible in an automated fusion apparatus. The fusion program should include a pre-heating step, a main fusion step at 1050°C for 10 minutes with agitation, and a pouring step into a pre-heated Pt/Au mold.

• Cooling: Allow the molten bead to cool to room temperature in the mold.

• Bead Release: Once cooled, the glass bead should detach easily from the mold.

• Analysis: The resulting glass bead is now ready for XRF analysis.

Protocol 2: Borate Fusion of Cement for ICP-OES Analysis

This protocol is designed for the preparation of solutions from cement samples for elemental analysis by ICP-OES.

Materials:

• Sample: Cement powder

• Flux: 50% Lithium Tetraborate, 50% Lithium Metaborate with 0.5% integrated Lithium Bromide

• Digestion Solution: 5% Nitric Acid (HNO₃)

• Platinum-5% Gold (Pt/Au) crucibles

• Teflon beakers (100 mL)

• Magnetic stir bars

Procedure:

• Crucible Preparation: Ensure Pt/Au crucibles are clean and dry as described in Protocol 1.

• Weighing: Accurately weigh 0.500 g of the cement sample into a Pt/Au crucible.

• Flux Addition: Add 5.000 g of the 50:50 LiT:LiM flux with integrated LiBr.

• Mixing: Gently mix the sample and flux within the crucible.

• Fusion: Place the crucible in an automated fusion apparatus. Fuse at 1050°C for 8 minutes with agitation.

• Dissolution: Prepare a 100 mL Teflon beaker containing 80 mL of 5% HNO₃ and a magnetic stir bar. Place the beaker in the fusion apparatus's dissolution station.

• Pouring: The molten bead is automatically poured into the stirred acid solution.

• Digestion: Continue stirring until the glass bead is completely dissolved. This may take 10-15 minutes.

• Dilution: Quantitatively transfer the solution to a 100 mL volumetric flask and dilute to the mark with 5% HNO₃.

• Analysis: The resulting solution is now ready for ICP-OES analysis.

Visualizing the Process

To better understand the workflows and decision-making processes involved in borate fusion, the following diagrams are provided.

Caption: Experimental workflow for borate fusion sample preparation for XRF analysis.

Caption: Experimental workflow for borate fusion sample preparation for ICP analysis.

Caption: Decision tree for selecting the appropriate borate fusion flux.

References

• 1. Borate Fusion – ICPH [icph.fr]
• 2. iamdrijfhout.com [iamdrijfhout.com]
• 3. Choosing the Ideal Fusion Flux for Consistent XRF Sample Preparation [xrfscientific.com]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. azom.com [azom.com]
• 6. Choosing a Flux for XRF Sample Preparation [xrfscientific.com]
• 7. Validation of an alkali reaction, borate fusion, X-ray fluorescence method for silicon metal | Powder Diffraction | Cambridge Core [cambridge.org]
• 8. tsapps.nist.gov [tsapps.nist.gov]

A Comparative Guide to Determining Metaborate to Borohydride Conversion Efficiency

For Researchers, Scientists, and Drug Development Professionals

The efficient conversion of metaborate (B1245444) to borohydride (B1222165) is a critical process in various fields, including hydrogen storage and organic synthesis. Accurate determination of this conversion efficiency is paramount for process optimization and quality control. This guide provides a comprehensive comparison of the primary analytical methods used for this purpose: Iodometric Titration, the Hydrogen Evolution Method, and Cyclic Voltammetry.

At a Glance: Comparison of Analytical Methods

The selection of an appropriate analytical method depends on factors such as the required accuracy, precision, sample matrix, and available instrumentation. The following table summarizes the key performance characteristics of the three main techniques.

Feature	Iodometric Titration	Hydrogen Evolution Method	Cyclic Voltammetry
Principle	Redox titration of borohydride with iodine.	Measurement of hydrogen gas evolved from the hydrolysis of borohydride.	Electrochemical oxidation of borohydride at an electrode surface.
Advantages	- No calibration curve required- Relatively low cost	- High accuracy and precision[1][2]	- In-situ, real-time monitoring- High sensitivity- Ease of implementation[3]
Disadvantages	- Potential for erroneous results due to hydrolysis side reactions- Interference from other oxidizing or reducing agents- Can be slow[2]	- Requires specialized glassware- Temperature and pressure control are critical[1][2]	- Requires a potentiostat- Electrode surface condition is crucial- Matrix components can interfere
Limit of Detection (LOD)	~20 ppm[2]	~100 ppm[2]	Dependent on electrode and parameters, can be very low.
Typical Application	In-process control, kinetic studies.[2]	Analysis of finished products requiring high accuracy.[2]	Real-time monitoring of electrochemical synthesis.

In Detail: Experimental Protocols and Data

Iodometric Titration

Iodometric titration is a classical and widely used volumetric method for the quantification of borohydride. The method is based on the oxidation of borohydride by a known excess of an oxidizing agent, followed by back-titration of the unreacted oxidant. A common variation involves the use of hypochlorite.

• Sample Preparation: Accurately weigh 0.2-0.22 g of the sample and dissolve it in a 100 mL volumetric flask with about 70 mL of 0.1 M NaOH. Dilute to the mark with 0.1 M NaOH. This solution is stable for only 1-2 hours.

• Reaction: Pipette 10 mL of the sample solution into a 250 mL beaker. Add exactly 25 mL of a standardized 0.18 M NaClO solution and stir for 1 minute.

• Iodine Liberation: Add 4-4.2 g of potassium iodide (KI) and 100 mL of deionized water. Mix thoroughly. Carefully add 10 mL of 25% H₂SO₄ to liberate iodine.

• Titration: Immediately titrate the liberated iodine with a standardized 0.2 M Na₂S₂O₃ solution until the endpoint is reached (the disappearance of the blue color if a starch indicator is used).

• Blank Titration: Perform a blank titration using 10 mL of 0.1 M NaOH instead of the sample solution.

• Calculation: The amount of borohydride is calculated based on the difference in the titrant volume between the blank and the sample.

Caption: Workflow for Iodometric Titration of Borohydride.

Hydrogen Evolution Method

This gasometric method relies on the complete hydrolysis of borohydride in the presence of an acid or a catalyst to produce hydrogen gas. The volume of the evolved hydrogen is directly proportional to the amount of borohydride in the sample. This method is known for its high accuracy and is often used for the analysis of final products.[1][2]

• Apparatus Setup: Assemble a gas evolution apparatus consisting of a sealed reaction flask connected to a gas burette or a water displacement system to measure the volume of evolved hydrogen. The reaction flask should be placed in a thermostatic water bath to maintain a constant temperature (e.g., 30 °C).

• Sample Introduction: Place a known volume (e.g., 10 mL) of the sample solution (e.g., 5 wt% NaBH₄ in 1.5 wt% NaOH) into the reaction flask.

• Initiation of Hydrolysis: Introduce a catalyst (e.g., 10 mg of a suitable catalyst) or an acidic solution into the reaction flask to initiate the hydrolysis of borohydride.

• Measurement: Record the volume of hydrogen gas evolved over time until the reaction is complete.

• Calculation: The concentration of borohydride is calculated from the total volume of hydrogen produced, using the stoichiometry of the hydrolysis reaction (NaBH₄ + 2H₂O → NaBO₂ + 4H₂).

Caption: Workflow for the Hydrogen Evolution Method.

Cyclic Voltammetry (CV)

Cyclic voltammetry is an electrochemical technique that measures the current that develops in an electrochemical cell under conditions where the voltage is swept back and forth. For borohydride analysis, the peak current of its oxidation is proportional to its concentration.[4] This method is particularly useful for in-situ and real-time monitoring of borohydride concentrations, for instance, during its electrochemical synthesis.

• Electrochemical Cell Setup: Assemble a three-electrode cell consisting of a working electrode (e.g., gold or platinum), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Electrolyte Preparation: Prepare a supporting electrolyte solution, typically a strong alkaline solution (e.g., 2 M NaOH), to ensure the stability of the borohydride.

• Sample Addition: Add a known amount of the sample containing borohydride to the electrolyte solution.

• Voltammetric Scan: Perform a cyclic voltammetry scan over a potential range where the oxidation of borohydride occurs (e.g., -1.2 V to 0.8 V vs. Ag/AgCl). The scan rate (e.g., 50 mV/s) should be optimized.

• Data Acquisition: Record the resulting voltammogram (current vs. potential). The peak current corresponding to the oxidation of borohydride is measured.

• Calibration: Create a calibration curve by measuring the peak currents for a series of standard solutions of known borohydride concentrations.

• Quantification: Determine the concentration of borohydride in the unknown sample by interpolating its peak current on the calibration curve.

Caption: Workflow for Cyclic Voltammetry Analysis.

Concluding Remarks

The choice of the most suitable method for determining the conversion efficiency of metaborate to borohydride depends on the specific requirements of the analysis. For high-accuracy determination of final product purity, the hydrogen evolution method is often preferred. For routine in-process monitoring where speed is a factor, iodometric titration offers a cost-effective solution. For real-time, in-situ analysis, particularly in electrochemical synthesis, cyclic voltammetry is the most powerful technique. Researchers should carefully consider the advantages and limitations of each method to ensure the reliability and accuracy of their results.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. sciencemadness.org [sciencemadness.org]
• 4. iwaponline.com [iwaponline.com]

A Comparative Guide to Sodium Metaborate and Sodium Tetraborate (Borax) as Buffering Agents

For Researchers, Scientists, and Drug Development Professionals

In the realm of biochemical and pharmaceutical research, the selection of an appropriate buffering agent is paramount to maintaining stable pH conditions, thereby ensuring experimental reproducibility and the integrity of biological molecules. Among the various buffer systems available, borate-based buffers are frequently employed for their efficacy in the alkaline pH range. This guide provides a detailed, objective comparison of two common borate (B1201080) salts: sodium metaborate (B1245444) (NaBO₂) and sodium tetraborate (B1243019) (Na₂B₄O₇), commonly known as borax (B76245). This comparison is supported by experimental data and established protocols to aid in the selection of the most suitable buffering agent for your specific research and drug development needs.

Physicochemical Properties and Buffering Range

The buffering capacity of a solution is a measure of its resistance to pH change upon the addition of an acid or base. This capacity is maximal at a pH equal to the pKa of the buffering agent. Borate buffers are generally effective in the alkaline range of pH 8 to 10.[1]

The key buffering equilibrium for borate solutions involves boric acid (H₃BO₃) and the tetrahydroxyborate ion ([B(OH)₄]⁻). Boric acid acts as a weak Lewis acid, accepting a hydroxide (B78521) ion rather than donating a proton.[2]

B(OH)₃ + H₂O ⇌ [B(OH)₄]⁻ + H⁺

The pKa of boric acid is approximately 9.14 at 25°C.[1] In a borax solution, the tetraborate ion is in equilibrium with boric acid and the tetrahydroxyborate ion. The second pKa of the tetraborate system is approximately 9.0, which is crucial for its buffering action.[2]

Sodium metaborate, being a salt of a strong base (NaOH) and a weak acid (metaboric acid, HBO₂), creates an alkaline solution upon dissolution in water. The pKa of metaboric acid is reported to be around 8.94 at 20°C.[3] The pH of sodium metaborate solutions typically ranges from 10.5 to 12.0, depending on the concentration.[4]

Property	Sodium Metaborate	Sodium Tetraborate (Borax)
Chemical Formula	NaBO₂	Na₂B₄O₇·10H₂O
pKa	~8.94 (of metaboric acid)[3]	~9.14 (of boric acid), ~9.0 (of tetraborate)[1][2]
Effective pH Range	Approximately 8.0 - 10.0	Approximately 8.0 - 10.0[1]
Solubility in Water	High[5]	Moderately soluble
Solution pH	Alkaline (e.g., 0.1% solution has a pH of ~10.6)[2]	Alkaline (e.g., saturated solution has a pH of ~9.2)

Buffering Capacity: A Comparative Overview

While direct, head-to-head experimental data comparing the buffering capacity of sodium metaborate and sodium tetraborate under identical conditions is limited in publicly available literature, a qualitative comparison can be inferred from their chemical properties.

Sodium metaborate's high solubility allows for the preparation of more concentrated buffer solutions compared to sodium tetraborate.[5] Theoretically, a higher buffer concentration results in a greater buffering capacity. However, it is important to note that simply dissolving sodium metaborate in water does not create a buffer system with a defined acid/conjugate base ratio at its pKa. To achieve optimal buffering, it would need to be combined with boric acid or titrated with a strong acid. Some sources even suggest that sodium metaborate itself is not a true buffer, as its pH varies with concentration, similar to sodium carbonate.[6]

Conversely, a buffer prepared with sodium tetraborate, often in combination with boric acid or a strong acid like HCl, allows for the precise formulation of a buffer at a desired pH within its effective range.[2]

Experimental Protocol: Determination of Buffer Capacity

To empirically compare the buffering capacity of sodium metaborate and sodium tetraborate, the following titration-based protocol can be employed.

Objective: To determine and compare the buffering capacity of equimolar solutions of sodium metaborate and sodium tetraborate.

Materials:

• Sodium metaborate (NaBO₂)

• Sodium tetraborate decahydrate (B1171855) (Na₂B₄O₇·10H₂O)

• Standardized 0.1 M Hydrochloric Acid (HCl) solution

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution

• Deionized water

• pH meter, calibrated

• Magnetic stirrer and stir bars

• Burettes (50 mL)

• Beakers (250 mL)

Procedure:

• Buffer Preparation:

  • Prepare a 0.1 M solution of sodium metaborate in deionized water.

  • Prepare a 0.1 M solution of sodium tetraborate in deionized water.

  • Adjust the initial pH of both solutions to 9.0 using 0.1 M HCl or 0.1 M NaOH.

• Titration with Acid:

  • Place 100 mL of the pH-adjusted sodium metaborate buffer into a beaker with a magnetic stir bar.

  • Record the initial pH.

  • Titrate the solution with 0.1 M HCl, adding 1 mL increments. Record the pH after each addition until the pH drops by at least 2 units.

  • Repeat the titration for the sodium tetraborate buffer.

• Titration with Base:

  • Place 100 mL of the pH-adjusted sodium metaborate buffer into a beaker with a magnetic stir bar.

  • Record the initial pH.

  • Titrate the solution with 0.1 M NaOH, adding 1 mL increments. Record the pH after each addition until the pH increases by at least 2 units.

  • Repeat the titration for the sodium tetraborate buffer.

• Data Analysis:

  • Plot the pH versus the volume of HCl and NaOH added for each buffer.

  • The buffering capacity (β) can be calculated as the moles of strong acid or base needed to change the pH of one liter of the buffer by one unit. A flatter titration curve indicates a higher buffering capacity around that pH.

Experimental workflow for comparing buffer capacity.

Cytotoxicity and Biocompatibility

For applications in drug development and cell-based assays, the cytotoxicity of buffer components is a critical consideration. A study investigating the effects of boric acid and sodium tetraborate on a human acute leukemia cell line (HL-60) and healthy human lymphocytes provides valuable insights.[7]

Compound	Cell Line	Concentration (µM)	Effect
Boric Acid	HL-60	500	50% cell death[7]
Sodium Tetraborate	HL-60	500	40% cell death[7]
Boric Acid	Healthy Lymphocytes	1000	2.1% apoptosis[7]
Sodium Tetraborate	Healthy Lymphocytes	1000	3.16% apoptosis[7]
Boric Acid	HL-60	1000	8.8% apoptosis[7]
Sodium Tetraborate	HL-60	1000	4.9% apoptosis[7]

The results indicate that boric acid, the conjugate acid in borate buffers, exhibits a more pronounced cytotoxic and apoptotic effect on the HL-60 cancer cell line compared to sodium tetraborate at the concentrations tested.[7] Both compounds showed significantly lower toxicity towards healthy lymphocytes.[7] This suggests that the choice of borate species could influence cellular responses in vitro.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability.[7]

Objective: To determine the cytotoxicity of sodium metaborate and sodium tetraborate on a specific cell line.

Materials:

• Cell line of interest

• Complete cell culture medium

• Sodium metaborate and sodium tetraborate solutions of various concentrations

• MTT solution (5 mg/mL in PBS)[7]

• Solubilization solution (e.g., DMSO or a solution of 40% DMF, 16% SDS, 2% acetic acid)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Replace the medium with fresh medium containing various concentrations of sodium metaborate or sodium tetraborate. Include untreated control wells.

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time, metabolically active cells will reduce the yellow MTT to purple formazan (B1609692) crystals.[7]

• Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the untreated control.

Workflow for the MTT cytotoxicity assay.

Experimental Protocol: Annexin V/Propidium Iodide Apoptosis Assay

This flow cytometry-based assay differentiates between viable, apoptotic, and necrotic cells.[8]

Objective: To quantify the induction of apoptosis by sodium metaborate and sodium tetraborate.

Materials:

• Cell line of interest

• Sodium metaborate and sodium tetraborate solutions

• Annexin V-FITC (or other fluorophore)

• Propidium Iodide (PI)

• 1X Binding Buffer (e.g., 10 mM HEPES, 140 mM NaCl, 2.5 mM CaCl₂, pH 7.4)

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells with the desired concentrations of sodium metaborate or sodium tetraborate for a specific duration.

• Cell Harvesting: Harvest both adherent and floating cells.

• Washing: Wash the cells with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer. Add Annexin V-FITC and PI to the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Analysis: Analyze the stained cells by flow cytometry. Viable cells are Annexin V and PI negative; early apoptotic cells are Annexin V positive and PI negative; late apoptotic or necrotic cells are both Annexin V and PI positive.

Interaction with Biomolecules and Impact on Drug Stability

Borate ions are known to interact with molecules containing cis-diols, such as the ribose backbone of RNA and some sugars. This can be a disadvantage in certain applications, as it may interfere with downstream processes.[1]

The impact of borate buffers on drug stability is complex and drug-specific. Borate ions have been shown to catalyze the degradation of some drugs, including certain penicillins, cephalosporins, and hydrocortisone.[9] Conversely, borate buffers have a stabilizing effect on other compounds like chloramphenicol (B1208) and epinephrine.[9] For example, a study on cefotaxime (B1668864) sodium showed that borate buffers at pH 9.5 and 10.0 increased its degradation rate.[10] Therefore, it is crucial to perform drug stability studies in the chosen borate buffer to ensure the integrity of the active pharmaceutical ingredient.

Borate and Cellular Processes

While borate buffers are primarily used to control extracellular pH, it is important to consider the potential for borate ions to interact with cellular components and processes. Boron is an essential micronutrient, and its transport across cell membranes is regulated by specific transporters, such as the BOR1 protein in plants. This suggests that cells have mechanisms to manage intracellular boron levels. The diagram below illustrates the potential interactions of borate with cellular components.

Potential interactions of borate ions with cellular components.

Conclusion and Recommendations

Both sodium metaborate and sodium tetraborate are effective buffering agents in the alkaline pH range, making them suitable for a variety of applications in research and drug development.

Sodium tetraborate (borax) is a well-characterized and commonly used component of borate buffers. Its preparation in combination with boric acid allows for precise pH control. It is a suitable choice for general laboratory applications where a buffer in the pH 8-10 range is required.

Sodium metaborate offers the advantage of higher solubility, which may be beneficial when a higher buffering capacity is needed. However, its use as a primary buffering agent without pH adjustment or combination with its conjugate acid is less common. Its inherent high alkalinity may be advantageous in specific applications requiring a consistently high pH.

For drug development professionals, the potential for borate ions to affect drug stability and cell viability must be carefully evaluated. The choice between sodium metaborate and sodium tetraborate may be influenced by the specific drug molecule and the cell types being studied. It is strongly recommended to perform stability and cytotoxicity studies with the chosen buffer system in the early stages of formulation and assay development.

References

• 1. Borate buffered saline - Wikipedia [en.wikipedia.org]
• 2. stemed.site [stemed.site]
• 3. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - SG [thermofisher.com]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Sodium Metaborate | Essential buffering agent | U.S. Borax [borax.com]
• 6. Partial sodium metaborate convertion buffer | Photrio.com Photography Forums [photrio.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biologi.ub.ac.id [biologi.ub.ac.id]
• 10. Degradation kinetics in aqueous solution of cefotaxime sodium, a third-generation cephalosporin - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantitative Analysis of Borohydride from Metaborate Reduction

For Researchers, Scientists, and Drug Development Professionals

The efficient and accurate quantification of borohydride (B1222165) is critical for monitoring the progress and yield of its synthesis from metaborate (B1245444), a key step in developing renewable hydrogen storage and chemical synthesis technologies. This guide provides an objective comparison of common analytical methods for the quantitative analysis of borohydride, supported by experimental data and detailed protocols to aid researchers in selecting the most appropriate technique for their specific needs.

Comparison of Analytical Methods

The selection of an analytical method for quantifying borohydride depends on several factors, including the required accuracy and precision, the concentration of the analyte, the presence of interfering species, and the available laboratory equipment. The following table summarizes the key performance characteristics of the most prevalent methods.

Method	Principle	Advantages	Disadvantages	Limit of Detection (LOD)	Accuracy/Precision	Typical Application
Iodate (B108269) Titration	Back-titration of an excess of iodate that reacts with borohydride. The remaining iodate is then titrated with thiosulfate (B1220275).[1]	Well-established, relatively low cost, good for trace analysis.[2]	Requires careful control of pH; results can be erratic if variables are not controlled.[1]	As low as 20 ppm.[2]	Recovery rates near 100% and relative standard deviations of ~0.3% have been reported.[3]	In-process control, kinetic studies.[2]
Hypochlorite (B82951) Titration	Direct titration of borohydride with a standard solution of sodium hypochlorite using an indicator.	Simple, direct method.	The pH during titration is critical.	Not widely reported.	Good agreement with hydrogen evolution method.	Routine assays.
Hydrogen Evolution	Measurement of the volume of hydrogen gas evolved upon the complete hydrolysis of borohydride in an acidic solution.[2]	Considered highly accurate and precise.[2]	Requires specialized gasometric equipment, can be slow, and may overestimate borohydride due to H2 liberation from decomposition.[1][2]	~100 ppm.[2]	High accuracy and precision.[2]	Analysis of finished products requiring high fidelity.[2]
Electrochemical Methods (e.g., CV, SWV)	Based on the electrochemical oxidation of the borohydride ion at an electrode surface. The resulting current is proportional to the concentration.	High sensitivity, suitable for monitoring low concentrations and for in-situ measurements.[4]	The electrode surface can be prone to fouling; the presence of other electroactive species can interfere.	Dependent on the specific technique and electrode material; can be very low.	Good linearity (R² > 0.99) in calibration curves.	Monitoring electrochemical synthesis of borohydride.[4]
Quantitative NMR (qNMR)	Integration of the 11B NMR signal corresponding to the borohydride anion relative to a known internal standard.	Provides structural information in addition to quantification; can be used to determine absolute concentration, yield, and purity.[5]	Requires access to an NMR spectrometer; can have lower sensitivity compared to other methods.[2]	Dependent on instrument parameters and sample concentration.	High precision and accuracy are achievable with proper experimental setup.[5]	Purity assessment, mechanistic studies, and quantification of complex mixtures.[5][6]

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are based on established literature and should be adapted to specific laboratory conditions and sample matrices.

Iodate Titration Method

This protocol is adapted from the work of Lyttle et al. and involves the back-titration of borohydride with potassium iodate and thiosulfate.[1]

Reagents:

• Standard potassium iodate (KIO₃) solution (e.g., 0.1 N)

• Potassium iodide (KI)

• Standard sodium thiosulfate (Na₂S₂O₃) solution (e.g., 0.1 N)

• Sulfuric acid (H₂SO₄) solution (e.g., 2 M)

• Starch indicator solution

• Sodium hydroxide (B78521) (NaOH) solution (for stabilizing borohydride samples)

Procedure:

• Accurately weigh a sample of the borohydride solution (produced from metaborate reduction) and dissolve it in a known volume of NaOH solution to prevent hydrolysis.

• To a flask, add a precise volume of the standard KIO₃ solution, ensuring it is in excess.

• Add the prepared borohydride sample solution to the flask containing the KIO₃. If a solid borohydride sample is used, it should be added directly to the KIO₃ solution containing alkali.

• Add potassium iodide to the solution.

• Acidify the solution with sulfuric acid. This will liberate iodine from the unreacted iodate.

• Titrate the liberated iodine with the standard sodium thiosulfate solution until the solution becomes pale yellow.

• Add a few drops of starch indicator solution. The solution will turn blue.

• Continue the titration with sodium thiosulfate until the blue color disappears. This is the endpoint.

• A blank titration without the borohydride sample should be performed to determine the initial amount of iodate.

• The amount of borohydride is calculated based on the difference in the volume of thiosulfate used for the blank and the sample titrations.

Hypochlorite Titration Method

This protocol is based on the direct titration of borohydride with sodium hypochlorite.[7]

Reagents:

• Standard sodium hypochlorite (NaClO) solution (e.g., 0.18 M)

• Sodium hydroxide (NaOH) solution (e.g., 0.1 M)

• Potassium iodide (KI)

• Sulfuric acid (H₂SO₄) solution (e.g., 25%)

• Standard sodium thiosulfate (Na₂S₂O₃) solution (e.g., 0.2 M) for back-titration if needed.

Procedure for Direct Titration:

• A direct titration method using Bordeaux red as an indicator has been described, where the borohydride solution is titrated with standard sodium hypochlorite. The endpoint is marked by a sharp color change from blue to yellow-green.

Procedure for Back-Titration: [7]

• Prepare a sample solution by dissolving a known weight of the borohydride product in 0.1 M NaOH. This solution is stable for 1-2 hours.

• Pipette a known volume of the sample solution into a beaker.

• Add a precise, excess volume of the standard NaClO solution and stir.

• Add potassium iodide and deionized water to the solution.

• Carefully add 25% H₂SO₄ to the solution.

• The released iodine is then back-titrated with a standard 0.2 M Na₂S₂O₃ solution.

• A blank titration with 0.1 M NaOH instead of the sample should be performed.

Hydrogen Evolution Method

This gasometric method relies on the measurement of hydrogen gas produced from the acid-catalyzed hydrolysis of borohydride.[2]

Apparatus:

• A reaction flask connected to a gas burette or a similar gas volume measuring device.

• A means of introducing acid into the reaction flask in a controlled manner.

Procedure:

• An accurately weighed sample of the borohydride solution is placed in the reaction flask.

• The system is sealed, and the initial volume in the gas burette is recorded.

• An acidic solution (e.g., dilute HCl or H₂SO₄) is introduced into the reaction flask to initiate the hydrolysis of borohydride, which produces hydrogen gas.

• The reaction is allowed to go to completion, and the final volume of evolved hydrogen is measured in the gas burette.

• The volume of hydrogen is corrected for temperature and pressure.

• The amount of borohydride in the sample is calculated based on the stoichiometry of the hydrolysis reaction (NaBH₄ + 2H₂O → NaBO₂ + 4H₂).

Quantitative ¹¹B NMR (qNMR) Spectroscopy

This protocol outlines the general steps for using qNMR for the absolute quantification of borohydride.[5]

Materials:

• NMR spectrometer

• NMR tubes

• Deuterated solvent (e.g., D₂O with NaOH for stabilization)

• Internal calibration standard (calibrant) of known purity (e.g., a compound with a known concentration and a ¹¹B signal that does not overlap with the borohydride signal).

Procedure:

• Accurately weigh the borohydride sample and the internal calibrant.

• Dissolve both the sample and the calibrant in a precise volume of the deuterated solvent in an NMR tube.

• Acquire the ¹¹B NMR spectrum. It is crucial to ensure a sufficient relaxation delay between scans to allow for full relaxation of the nuclei, which is essential for accurate integration.

• Integrate the area of the borohydride signal and the signal of the calibrant.

• The concentration of the borohydride can be calculated using the following equation: Cₓ = (Iₓ / Nₓ) * (Ncal / Ical) * Ccal where:

  • Cₓ = Concentration of the borohydride (analyte)

  • Iₓ = Integral area of the borohydride signal

  • Nₓ = Number of boron nuclei giving rise to the signal (in this case, 1)

  • Ncal = Number of boron nuclei for the calibrant signal

  • Ical = Integral area of the calibrant signal

  • Ccal = Concentration of the calibrant

Visualizations

The following diagrams illustrate the logical workflow of the metaborate reduction process and the subsequent analytical quantification of the produced borohydride.

Caption: Workflow of borohydride synthesis and analysis.

Caption: Decision tree for selecting an analytical method.

References

• 1. sciencemadness.org [sciencemadness.org]
• 2. researchgate.net [researchgate.net]
• 3. wjygy.com.cn [wjygy.com.cn]
• 4. researchgate.net [researchgate.net]
• 5. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 6. Hydrolysis of the Borohydride Anion BH4−: A 11B NMR Study Showing the Formation of Short-Living Reaction Intermediates including BH3OH− - PMC [pmc.ncbi.nlm.nih.gov]
• 7. xylemanalytics.com [xylemanalytics.com]

Cross-validation of enzyme activity in borate buffer vs phosphate buffer

A Researcher's Guide to Borate (B1201080) vs. Phosphate (B84403) Buffers in Enzyme Assays

For researchers, scientists, and drug development professionals, the selection of an appropriate buffer is a critical determinant for the success and reliability of enzyme assays. The buffer system not only maintains a stable pH, crucial for enzyme activity and stability, but can also directly influence enzyme kinetics through interactions with the enzyme, substrates, or cofactors.[1] This guide provides an objective comparison of two commonly used buffers, borate and phosphate, supported by experimental data and detailed protocols to aid in making an informed decision for your specific application.

At a Glance: Borate vs. Phosphate Buffer

The choice between borate and phosphate buffer is not one-size-fits-all and depends heavily on the specific enzyme and assay conditions.[1] Phosphate buffer is a versatile option for assays around physiological pH, but its potential for inhibition and precipitation with certain ions requires careful consideration.[1][2] Borate buffer is a valuable alternative for assays needing alkaline conditions, a range where phosphate buffers are less effective.[1]

Feature	Borate Buffer	Phosphate Buffer
Effective pH Range	~8.0 - 10.0[1]	~6.0 - 8.0[1]
Typical Applications	Assays requiring alkaline conditions (e.g., some proteases, alkaline phosphatases), capillary electrophoresis.[1]	General enzyme assays, physiological pH studies.[1]
Advantages	Suitable for high pH ranges where phosphate has poor buffering capacity.[1]	Physiologically relevant pH range, high buffering capacity around neutral pH.[1]
Disadvantages	Can inhibit some enzymes, particularly dehydrogenases, by interacting with hydroxyl groups of cofactors like NAD+.[1][3] Potential for interference in assays involving certain metal ions.	Can inhibit metalloenzymes and kinases.[1][4] Phosphate can act as a competitive inhibitor for enzymes like alkaline phosphatase.[1][5] Can precipitate with divalent cations such as Ca²⁺ and Mg²⁺.[1]

Performance Comparison: Experimental Data

While direct, extensive head-to-head comparisons are limited in the literature, existing studies highlight the significant impact of buffer choice on enzyme kinetics. The optimal buffer must be determined empirically for each specific enzyme and assay.[1]

Case Study 1: Metalloenzyme Activity (Mn²⁺-dependent dioxygenase)

A study on the Mn²⁺-dependent dioxygenase, BLC23O, compared its activity in phosphate buffer against other common biological buffers like HEPES and Tris-HCl at pH 7.4. The results showed that while the enzyme had the highest substrate affinity (lowest Kₘ) in phosphate buffer, it exhibited the lowest catalytic efficiency (k_cat_/Kₘ).[1][2] This underscores that the buffer system can significantly influence kinetic parameters.[2]

Buffer System (pH 7.4)	Kₘ (mM)	k_cat_ (s⁻¹)	k_cat_/Kₘ (mM⁻¹s⁻¹)
Sodium Phosphate	0.24 ± 0.01	Value not specified	0.28 ± 0.00
HEPES	Value not specified	0.45 ± 0.01	0.84 ± 0.02
Tris-HCl	Value not specified	0.33 ± 0.002	Value not specified
Data sourced from a study on the Mn²⁺-dependent dioxygenase BLC23O.[2]

Case Study 2: Non-metalloenzyme Activity (Trypsin)

In contrast to the metalloenzyme, the activity of trypsin, a serine protease, was found to be largely independent of the buffer system used. The kinetic parameters remained comparable across HEPES, Tris-HCl, and phosphate buffers at pH 8.0, suggesting that not all enzymes are equally sensitive to buffer composition.[2][6]

Buffer System (pH 8.0)	Kₘ (mM)	k_cat_ (s⁻¹)	k_cat_/Kₘ (mM⁻¹s⁻¹)
Sodium Phosphate	2.9 ± 0.02	1.53	0.52
HEPES	3.14 ± 0.14	1.51	0.48
Tris-HCl	3.07 ± 0.16	1.47	0.48
Data sourced from a study on bovine pancreas trypsin.[2][6]

Case Study 3: Dehydrogenase Inhibition by Borate

Borate is a known inhibitor of NAD⁺-dependent dehydrogenases. This inhibition is competitive with respect to NAD⁺ and arises from borate forming a complex with the cis-diol groups of the ribose moiety in NAD⁺.[3] This interaction prevents the cofactor from binding to the enzyme's active site. The binding constant for borate to NAD⁺ (2000 ± 60 M⁻¹) is significantly higher than for NADH (130 ± 8 M⁻¹), explaining the pronounced inhibition with respect to NAD⁺.[3]

Mechanisms of Buffer Interaction

The choice of buffer can lead to specific, and often unintended, interactions that modulate enzyme activity. Understanding these mechanisms is key to designing robust and reliable enzyme assays.

Borate Inhibition of NAD⁺-Dependent Dehydrogenases

Borate ions can form a reversible covalent bond with the cis-diol groups of the ribose in NAD⁺, effectively sequestering the cofactor and preventing its binding to the dehydrogenase enzyme. This results in competitive inhibition.

Figure 1. Borate competitively inhibits NAD⁺-dependent dehydrogenases.

Phosphate Inhibition of Alkaline Phosphatase

Phosphate ions are a product of the reaction catalyzed by alkaline phosphatase. As such, phosphate can act as a competitive inhibitor by binding to the active site of the enzyme, thereby preventing the substrate from binding. This is a classic example of product inhibition.

Figure 2. Phosphate competitively inhibits alkaline phosphatase.

Experimental Protocols

Below are generalized protocols for preparing borate and phosphate buffers. The specific concentrations and pH should be optimized for the particular enzyme and assay conditions. It is crucial to verify the final pH of the buffer at the temperature at which the enzyme assay will be performed.[1]

Workflow for Buffer Selection

A systematic approach is necessary to select the optimal buffer for a given enzyme assay.

Figure 3. Logical workflow for selecting an optimal buffer in an enzyme assay.

Preparation of 0.1 M Borate Buffer (pH 9.0)

Materials:

• Boric Acid (H₃BO₃)

• Sodium Tetraborate (B1243019) Decahydrate (B1171855) (Borax; Na₂B₄O₇·10H₂O)

• Deionized Water

• pH meter

Protocol:

• Prepare a 0.2 M solution of boric acid.

• Prepare a 0.05 M solution of sodium tetraborate decahydrate by dissolving 19.07 g of borax (B76245) in 1 L of deionized water.[1]

• To prepare a 0.1 M borate buffer at pH 9.0, mix the 0.2 M boric acid and 0.05 M borax solutions in appropriate ratios.[1]

• Monitor the pH with a calibrated pH meter while mixing to achieve the desired pH.[1]

• Adjust the final volume with deionized water to achieve a 0.1 M concentration.

Preparation of 0.1 M Phosphate Buffer (pH 7.4)

Materials:

• Sodium Phosphate Monobasic (NaH₂PO₄)

• Sodium Phosphate Dibasic (Na₂HPO₄)

• Deionized Water

• pH meter

Protocol:

• Prepare 0.1 M solutions of sodium phosphate monobasic and sodium phosphate dibasic separately.[1]

  • For 1 L of 0.1 M NaH₂PO₄, dissolve 12.0 g of the anhydrous salt in deionized water.

  • For 1 L of 0.1 M Na₂HPO₄, dissolve 14.2 g of the anhydrous salt in deionized water.

• To achieve a pH of 7.4, start with the 0.1 M sodium phosphate dibasic solution and add the 0.1 M sodium phosphate monobasic solution until the desired pH is reached.

• Continuously monitor the pH using a calibrated pH meter during the mixing process.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Borate inhibition of yeast alcohol dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Studies on alkaline phosphatase: Inhibition by phosphate derivatives and the substrate specificity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Assay Development for Metal-Dependent Enzymes—Influence of Reaction Buffers on Activities and Kinetic Characteristics - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Purity Analysis of Synthesized Sodium Metaborate

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized sodium metaborate (B1245444) is critical for the consistency and reliability of experimental results and the quality of final products. This guide provides a comprehensive comparison of analytical techniques for the purity assessment of sodium metaborate, complete with experimental protocols and performance data to aid in method selection and implementation.

Introduction to Sodium Metaborate and the Importance of Purity

Sodium metaborate (NaBO₂) is a versatile inorganic compound utilized in various applications, from the synthesis of sodium borohydride, a key reducing agent in pharmaceutical manufacturing, to its use in borosilicate glass production and as a flame retardant.[1] The purity of sodium metaborate can significantly impact reaction yields, catalyst activity, and the safety profile of downstream products. Common impurities in commercially available or synthesized sodium metaborate include sodium carbonate (from atmospheric carbon dioxide exposure), sodium chloride, and other salts originating from the manufacturing process.[2][3] Therefore, robust analytical methods are essential to quantify the purity and identify any contaminants.

Comparative Analysis of Purity Determination Techniques

The selection of an appropriate analytical technique for purity analysis depends on the specific requirements of the application, such as the need for high accuracy, the detection of trace impurities, or the characterization of the material's solid-state properties. This section compares the most common methods used for the analysis of sodium metaborate.

Data Presentation: Comparison of Analytical Techniques

Technique	Principle	Analytes	Typical Performance	Advantages	Limitations
Titrimetry	Acid-base titration of the borate-mannitol complex.[4][5][6]	Sodium Metaborate (Assay)	Accuracy: HighPrecision (RSD): <1%LOD/LOQ: ~0.15 g/L[6]	Cost-effective, simple, well-established.	Not suitable for trace analysis, susceptible to interference from other acidic or basic impurities.[1]
UV-Vis Spectrophotometry	Colorimetric reaction of boron with a chromogenic agent (e.g., curcumin (B1669340), azomethine-H).[7][8][9]	Boron Content (Assay)	LOD: ~0.04-0.5 µg/mL[7]LOQ: ~0.1 µg/mL[7]Linear Range: 1.2-4.8 ppm (curcumin method)[9]Precision (RSD): <5%[8]	Widely available instrumentation, good sensitivity for trace boron.	Indirect measurement of purity, potential for interference from other ions.[7]
Ion Chromatography (IC)	Separation and conductometric detection of the borate-mannitol complex and other anions.[10][11][12][13]	Borate (B1201080), Chloride, Sulfate, other anionic impurities	LOD: ~1 µmol/dm³ (for borate)[13]LOQ: 0.025-0.50 mg/L (for common anions)[10]Precision (RSD): <1% for retention time and peak area[10]	High sensitivity, simultaneous analysis of multiple impurities, high accuracy and precision.	Requires specialized instrumentation, complex matrix may require sample preparation.
Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)	Ionization of the sample in a plasma source and detection of ions by a mass spectrometer.[14][15]	Trace elemental impurities	LOD: ppt (B1677978) to ppm range[15]Precision (RSD): Typically <5%	Extremely high sensitivity for a wide range of elements, excellent for trace metal analysis.	High capital and operational costs, potential for polyatomic interferences.[14]
Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES)	Excitation of atoms in a plasma and detection of emitted light.[16]	Elemental impurities	LOD: ppb to ppm range	Robust, high throughput, less susceptible to matrix effects than ICP-MS.	Lower sensitivity than ICP-MS.
Powder X-Ray Diffraction (PXRD)	Diffraction of X-rays by the crystalline lattice of the material.[17][18][19][20][21][22][23]	Crystalline phases, different hydrates of sodium metaborate	LOD for crystalline impurities: ~1% w/w (conventional), down to 0.07% w/w with optimized methods.[17][18][24]	Identifies crystalline impurities and different hydrated forms, non-destructive.	Not suitable for amorphous impurities, quantification can be complex.[18]

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are intended as a starting point and may require optimization based on specific sample characteristics and available instrumentation.

Titrimetric Assay of Sodium Metaborate

This method determines the purity of sodium metaborate by titrating the borate-mannitol complex with a standardized acid.

Reagents and Equipment:

• Standardized 0.5 N Hydrochloric Acid (HCl)

• Mannitol (B672)

• Methyl Red Indicator Solution

• Analytical Balance

• Burette (50 mL)

• Magnetic Stirrer and Stir Bar

• Erlenmeyer Flasks (250 mL)

Procedure:

• Accurately weigh approximately 3 g of the synthesized sodium metaborate sample into a 250 mL Erlenmeyer flask.

• Dissolve the sample in 50 mL of deionized water.

• Add approximately 10 g of mannitol to the solution and stir until dissolved. The mannitol complexes with the borate to form a stronger acid.[4][5][6]

• Add 2-3 drops of methyl red indicator to the solution.

• Titrate the solution with standardized 0.5 N HCl until the color changes from yellow to a persistent pinkish-red endpoint.

• Record the volume of HCl used.

• Calculate the percentage purity of sodium metaborate.

Spectrophotometric Determination of Boron Content

This protocol uses the curcumin method to determine the boron content, which can be used to infer the purity of sodium metaborate.

Reagents and Equipment:

• Curcumin Reagent Solution

• Ethanol

• Hydrochloric Acid (HCl)

• Standard Boron Solution (1000 ppm)

• UV-Vis Spectrophotometer

• Volumetric Flasks

• Pipettes

Procedure:

• Prepare a series of boron standards (e.g., 1, 2, 3, 4, 5 ppm) by diluting the standard boron solution.

• Accurately weigh a small amount of the sodium metaborate sample and dissolve it in deionized water to achieve a concentration within the linear range of the calibration curve.

• Transfer an aliquot of the sample solution and each standard solution to separate evaporating dishes.

• Add the curcumin reagent and a small amount of HCl to each dish.

• Evaporate the solutions to dryness on a water bath at a controlled temperature (e.g., 55 °C).

• Dissolve the residue in ethanol.

• Measure the absorbance of the solutions at the wavelength of maximum absorbance for the boron-curcumin complex (typically around 555 nm).[9]

• Construct a calibration curve from the standard solutions and determine the boron concentration in the sample.

Ion Chromatography for Anionic Impurities

This method allows for the simultaneous determination of borate and common anionic impurities like chloride and sulfate.

Reagents and Equipment:

• Eluent: Sodium carbonate/sodium bicarbonate solution (e.g., 4.5 mM Na₂CO₃ / 1.4 mM NaHCO₃).[10]

• Anion Standard Mix (containing borate, chloride, sulfate, etc.)

• Ion Chromatograph with a suppressed conductivity detector and an appropriate anion-exchange column (e.g., Dionex IonPac™ AS22-fast).[10]

• 0.45 µm Syringe Filters

Procedure:

• Prepare a stock solution of the synthesized sodium metaborate in deionized water.

• Prepare a series of calibration standards from the anion standard mix.

• Filter the sample and standard solutions through a 0.45 µm syringe filter before injection.

• Set up the ion chromatograph with the appropriate column, eluent, and flow rate (e.g., 1.2 mL/min).[10]

• Inject the standards and the sample solution into the IC system.

• Identify and quantify the anions based on their retention times and peak areas compared to the calibration standards.

ICP-MS for Trace Elemental Impurities

This protocol is designed for the sensitive determination of metallic impurities.

Reagents and Equipment:

• High-purity nitric acid (for sample digestion and dilution).

• Multi-element standard solutions for calibration.

• Inductively Coupled Plasma - Mass Spectrometer (ICP-MS).

Procedure:

• Accurately weigh a portion of the sodium metaborate sample.

• Dissolve the sample in high-purity deionized water. Acidification with high-purity nitric acid may be necessary depending on the elements of interest and to ensure stability.

• Prepare calibration standards and a blank solution.

• Introduce the blank, standards, and sample solution into the ICP-MS.

• Acquire data for the elements of interest.

• Quantify the concentration of each impurity element based on the calibration curves.

Powder X-Ray Diffraction for Crystalline Impurities and Phase Identification

This method is used to identify the crystalline form of sodium metaborate (e.g., different hydrates) and to detect crystalline impurities.

Equipment:

• Powder X-Ray Diffractometer (PXRD) with a suitable X-ray source (e.g., Cu Kα).

• Sample holder.

• Micronizing mill (if particle size reduction is needed).

Procedure:

• Ensure the sample is a fine, homogeneous powder. If necessary, gently grind the sample.

• Mount the powder on the sample holder.

• Place the sample holder in the PXRD instrument.

• Set the instrument parameters (e.g., 2θ scan range, step size, and scan speed). A typical range for phase identification is 5° to 70° 2θ.

• Run the XRD scan.

• Process the resulting diffractogram and compare the peak positions and intensities to reference patterns from a crystallographic database (e.g., the Powder Diffraction File - PDF) to identify the crystalline phases present.[20][22]

• For quantitative analysis, methods such as Rietveld refinement can be employed.

Visualizing Experimental Workflows

The following diagrams illustrate the general workflows for the described analytical techniques.

Caption: Workflow for Titrimetric Purity Analysis.

Caption: Workflow for Spectrophotometric Boron Analysis.

Caption: Workflow for Ion Chromatography Analysis.

Caption: Workflow for ICP-MS Trace Metal Analysis.

Caption: Workflow for XRD Crystalline Phase Analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. borax.com [borax.com]
• 4. High-Precision Coulometric Titrations of Boric Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. at.hach.com [at.hach.com]
• 7. researchgate.net [researchgate.net]
• 8. Sensitive method for the spectrophotometric determination of boron in plants and waters using crystal violet - Analyst (RSC Publishing) [pubs.rsc.org]
• 9. ojs.unud.ac.id [ojs.unud.ac.id]
• 10. longdom.org [longdom.org]
• 11. cromlab-instruments.es [cromlab-instruments.es]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. Ion chromatographic determination of borate in aqueous samples together with other common anions - Analyst (RSC Publishing) [pubs.rsc.org]
• 14. azom.com [azom.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. Stable Analysis of Lithium Metaborate Fusion Samples with the Avio 550 Max ICP-OES | PerkinElmer [perkinelmer.com]
• 17. nf-itwg.org [nf-itwg.org]
• 18. X-ray Diffraction | XRD Services |  EAG Laboratories [eag.com]
• 19. benchchem.com [benchchem.com]
• 20. dergipark.org.tr [dergipark.org.tr]
• 21. B(OH)4− hydration and association in sodium metaborate solutions by X-ray diffraction and empirical potential structure refinement - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 22. researchgate.net [researchgate.net]
• 23. advanceseng.com [advanceseng.com]
• 24. Quantification of solid-state impurity with powder X-ray diffraction using laboratory source | Powder Diffraction | Cambridge Core [cambridge.org]

A Researcher's Guide to Selecting Sodium Metaborate: A Comparative Analysis of Supplier Specifications and Performance Evaluation Protocols

For researchers, scientists, and professionals in drug development, the selection of chemical reagents is a critical step that can significantly influence experimental outcomes. Sodium metaborate (B1245444) (NaBO₂), a versatile inorganic salt, finds numerous applications ranging from a buffering agent in biochemical assays to a precursor in the synthesis of other compounds.[1] The purity and performance of sodium metaborate can vary between chemical suppliers, making an informed choice essential for reproducible and reliable results. This guide provides a comparison of sodium metaborate from various suppliers based on their stated specifications and offers detailed experimental protocols for in-house performance evaluation.

Comparative Analysis of Supplier Specifications

The following table summarizes the specifications for sodium metaborate tetrahydrate (NaBO₂·4H₂O), a common laboratory form, from several prominent chemical suppliers. These values are based on publicly available information and should be confirmed with the most recent certificate of analysis from the supplier.

Specification	Sigma-Aldrich	Fisher Scientific (Acros Organics)	Ottokemi	Loba Chemie	CP Lab Safety (Analytical Research Grade)
Product Name	Sodium metaborate tetrahydrate	Sodium metaborate tetrahydrate, 98.5%, extra pure	Sodium metaborate, ≥99%	SODIUM METABORATE TETRAHYDRATE Extra Pure	Sodium metaborate tetrahydrate, Analytical Research Grade
CAS Number	10555-76-7	10555-76-7[2]	10555-76-7[3]	10555-76-7	10555-76-7[4]
Molecular Formula	NaBO₂·4H₂O	NaBO₂·4H₂O[2]	NaBO₂·4H₂O[3]	NaBO₂·4H₂O	NaBO₂·4H₂O[4]
Molecular Weight	137.86 g/mol	137.86 g/mol [2]	137.86 g/mol [3]	137.86 g/mol	137.86 g/mol [4]
Assay (Purity)	≥99%	98.5%[2]	≥99%[3]	Min. 99%	Not Specified
Appearance	Powder	White crystalline powder	White to off-white powder to crystals[3]	White crystalline powder	Not Specified
Solubility	Not Specified	Not Specified	Clear and colorless solution[3]	Soluble in water	Not Specified

Experimental Protocols for Performance Evaluation

To ensure the suitability of sodium metaborate for a specific application, it is advisable to perform in-house quality control and performance testing. Below are detailed protocols for key experiments.

Assay Verification by Titration

This method determines the purity of sodium metaborate by titrating it with a standardized acid.

Materials:

• Sodium metaborate sample

• Standardized 0.1 N Hydrochloric Acid (HCl)

• Methyl red indicator solution

• Analytical balance

• Burette, 50 mL

• Volumetric flask, 100 mL

• Erlenmeyer flasks, 250 mL

• Deionized water

Procedure:

• Accurately weigh approximately 0.5 g of the sodium metaborate sample and record the weight.

• Dissolve the sample in 50 mL of deionized water in a 250 mL Erlenmeyer flask.

• Add 2-3 drops of methyl red indicator to the solution.

• Titrate the sodium metaborate solution with the standardized 0.1 N HCl from the burette until the color of the solution changes from yellow to a persistent pink.

• Record the volume of HCl used.

• Calculate the percentage purity using the following formula:

  % Purity = (V_HCl × N_HCl × MW_NaBO₂·4H₂O) / (W_sample × 10)

  Where:

  • V_HCl = Volume of HCl used (mL)

  • N_HCl = Normality of HCl (eq/L)

  • MW_NaBO₂·4H₂O = Molecular weight of sodium metaborate tetrahydrate (137.86 g/mol )

  • W_sample = Weight of the sample (g)

Solubility Determination

This protocol measures the solubility of sodium metaborate in water at a specific temperature.

Materials:

• Sodium metaborate sample

• Deionized water

• Constant temperature water bath or shaker

• Analytical balance

• Filtration apparatus (e.g., syringe filter)

• Drying oven

Procedure:

• Add an excess amount of sodium metaborate to a known volume of deionized water in a sealed flask.

• Place the flask in a constant temperature water bath (e.g., 25°C) and agitate for 24-48 hours to ensure equilibrium is reached.[5]

• After equilibration, allow the undissolved solid to settle.

• Carefully withdraw a known volume of the clear supernatant using a pre-warmed syringe and filter it to remove any suspended particles.[5]

• Weigh the filtered solution and then evaporate the water in a drying oven at 105°C until a constant weight of the dry sodium metaborate is achieved.[5]

• Calculate the solubility in g/100 mL of water.

pH Measurement of a Standard Solution

This test assesses the buffering capacity and consistency of the sodium metaborate.

Materials:

• Sodium metaborate sample

• Calibrated pH meter

• Volumetric flasks

• Deionized water

Procedure:

• Prepare a 1% (w/v) solution of sodium metaborate in deionized water. For example, dissolve 1 g of sodium metaborate in deionized water and make up the volume to 100 mL in a volumetric flask.

• Allow the solution to equilibrate to room temperature.

• Measure the pH of the solution using a calibrated pH meter.

• Compare the measured pH to the expected pH range for a sodium metaborate solution (typically alkaline). For instance, a 1.0% solution of the dihydrate form has a pH of 11.1 at 20°C.[6]

Visualizing Experimental Workflows and Logical Relationships

The following diagrams, created using Graphviz (DOT language), illustrate the experimental workflow for comparing sodium metaborate from different suppliers and the logical relationship between supplier choice and experimental outcomes.

Caption: Experimental workflow for comparing sodium metaborate.

Caption: Impact of supplier choice on experimental outcomes.

By carefully comparing supplier specifications and conducting rigorous in-house testing, researchers can select the most appropriate source of sodium metaborate for their specific needs, thereby enhancing the quality and reliability of their scientific work.

References

• 1. Sodium Metaborate for Research|For Research Use Only [benchchem.com]
• 2. Sigma Aldrich Sodium metaborate tetrahydrate 500 g | Buy Online | Sigma Aldrich | Fisher Scientific [fishersci.com]
• 3. Sodium metaborate, ≥99% 10555-76-7 - Manufacturers & Suppliers in India with worldwide shipping. [ottokemi.com]
• 4. calpaclab.com [calpaclab.com]
• 5. benchchem.com [benchchem.com]
• 6. Sodium metaborate | BNaO2 | CID 145326 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to By-Products of Sodium Borohydride Hydrolysis for Hydrogen Generation

For Researchers, Scientists, and Drug Development Professionals

The pursuit of clean and portable energy sources has intensified research into chemical hydrogen storage materials, with sodium borohydride (B1222165) (NaBH₄) emerging as a prominent candidate. Its ability to release high-purity hydrogen gas upon hydrolysis is a key advantage. However, a thorough understanding of the reaction by-products is crucial for optimizing reaction conditions, ensuring the longevity of catalytic systems, and developing efficient recycling strategies. This guide provides a detailed analysis of the by-products generated during sodium borohydride hydrolysis and compares them with those from alternative hydrogen generation methods, supported by experimental data and detailed analytical protocols.

By-Products of Sodium Borohydride Hydrolysis

The primary reaction for hydrogen generation from sodium borohydride is its hydrolysis, which can be catalyzed by various metals, most notably ruthenium (Ru) and cobalt (Co) based catalysts. The overall reaction is:

NaBH₄ + 2H₂O → NaBO₂ + 4H₂

The main by-product of this reaction is sodium metaborate (B1245444) (NaBO₂). However, the composition of the solid and gaseous by-products can be more complex, influenced by reaction conditions and the initial purity of the sodium borohydride.

Solid By-products

The solid residue remaining after the hydrolysis of sodium borohydride is primarily composed of sodium metaborate, which can exist in various hydrated forms. The degree of hydration is dependent on the reaction temperature and the amount of water present.

• Sodium Metaborate (NaBO₂): This is the principal solid by-product. It is a white, water-soluble solid. In the presence of water, it readily forms hydrates.

• Hydrated Forms of Sodium Metaborate: The most common forms are the dihydrate (NaBO₂·2H₂O) and the tetrahydrate (NaBO₂·4H₂O). The formation of these hydrates can lead to an increase in the viscosity of the reaction medium and may coat the catalyst surface, leading to deactivation.

• Sodium Tetrahydroxyborate (NaB(OH)₄): Under certain conditions, particularly in aqueous solutions, the metaborate anion can exist in equilibrium with the tetrahydroxyborate anion.

• Unreacted Sodium Borohydride and Impurities: Commercial sodium borohydride can contain impurities such as sodium polyborates and sodium carbonate, which will be present in the final solid by-product mixture. Incomplete hydrolysis can also result in residual NaBH₄ in the solid product.

Table 1: Quantitative Analysis of Solid By-products from NaBH₄ Hydrolysis

Catalyst	NaBH₄ Concentration (wt%)	Temperature (°C)	Major Solid By-product(s)	Minor Solid By-product(s)	Reference
Ruthenium on Carbon	10	25	Sodium Metaborate Dihydrate (NaBO₂·2H₂O)	Sodium Tetrahydroxyborate (NaB(OH)₄)	[1]
Cobalt Boride (Co-B)	20	30	Amorphous Sodium Polyborates	Unreacted NaBH₄	[2][3]
Ruthenium-based	Not specified	Not specified	Sodium Borate (B1201080)	Not specified	[4]

Gaseous By-products and Hydrogen Purity

The hydrogen gas produced from sodium borohydride hydrolysis is generally of high purity, often exceeding 99.9%. However, minor impurities can be present, originating from the reactants or side reactions.

• Water Vapor: As the reaction is exothermic and conducted in an aqueous medium, the hydrogen gas produced is saturated with water vapor.

• Alkaline Mist: In highly alkaline solutions, fine droplets of the reaction solution can be carried over with the hydrogen gas stream.

• Diborane (B₂H₆): While generally not detected under controlled hydrolysis conditions, there is a potential for the formation of trace amounts of diborane, a toxic gas, especially in acidic conditions which are generally avoided.

Table 2: Typical Impurities in Hydrogen Gas from NaBH₄ Hydrolysis

Impurity	Typical Concentration	Analytical Method	Reference
Water Vapor	Saturated at reaction temperature	Not specified	[4]
Alkaline Mist	Variable	Not specified	[4]
Carbon Monoxide (CO)	< 10 ppm	Not specified
Carbon Dioxide (CO₂)	< 25 ppm	Not specified

Comparison with Alternative Hydrogen Generation Methods

To provide a comprehensive perspective, it is essential to compare the by-products of NaBH₄ hydrolysis with those from other common chemical hydrogen generation methods.

Ammonia (B1221849) Borane (B79455) (NH₃BH₃) Hydrolysis

Ammonia borane is another promising chemical hydride for hydrogen storage. Its hydrolysis reaction is as follows:

NH₃BH₃ + 2H₂O → NH₄BO₂ + 3H₂

• Solid By-products: The primary by-products are ammonium (B1175870) borates, which can be a mixture of various polyborate species. The regeneration of ammonia borane from these by-products is a significant challenge.[5]

• Gaseous By-products: Besides hydrogen, trace amounts of ammonia (NH₃) can be released, which can be detrimental to certain fuel cell types.

Methanolysis

Methanol can be used as a source of hydrogen through steam reforming or direct decomposition. The methanolysis of sodium borohydride is also an alternative to hydrolysis.

• By-products of NaBH₄ Methanolysis: The reaction produces sodium tetramethoxyborate (NaB(OCH₃)₄) as the primary by-product.[6] This by-product is soluble in methanol, which can prevent the catalyst deactivation issues seen with the precipitation of sodium metaborate in aqueous systems.

• By-products of Methanol Steam Reforming: This process produces carbon dioxide (CO₂) as a major by-product, along with the potential for carbon monoxide (CO) formation, which is a known poison for proton-exchange membrane (PEM) fuel cells.[1][7][8][9]

Water Electrolysis

Water electrolysis is a clean method for hydrogen production, with the overall reaction being:

2H₂O → 2H₂ + O₂

• By-products: The only significant by-product is high-purity oxygen.[2][10] However, impurities in the feed water can lead to the formation of other minor by-products and affect the electrolyzer's performance and longevity.[3][4] The hydrogen stream may also contain trace amounts of oxygen and water vapor.[2][11]

Formic Acid (HCOOH) Dehydrogenation

Formic acid can be catalytically decomposed to produce hydrogen and carbon dioxide:

HCOOH → H₂ + CO₂

• By-products: The main by-product is carbon dioxide.[12] Depending on the catalyst and reaction conditions, carbon monoxide can also be formed as an undesirable side product.[13][14]

Table 3: Comparison of By-products from Different Hydrogen Generation Methods

Hydrogen Source	Primary Solid By-product(s)	Primary Gaseous By-product(s) (other than H₂)	Key Challenges Related to By-products
Sodium Borohydride Hydrolysis	Sodium Metaborate (hydrated forms)	Water Vapor	Catalyst deactivation by solid by-product precipitation; by-product regeneration.
Ammonia Borane Hydrolysis	Ammonium Borates	Ammonia, Water Vapor	Complex by-product mixture; difficult regeneration; ammonia poisoning of fuel cells.[5]
NaBH₄ Methanolysis	Sodium Tetramethoxyborate	Methanol Vapor	Flammability and toxicity of methanol; by-product regeneration.[6]
Methanol Steam Reforming	None	Carbon Dioxide, Carbon Monoxide, Water Vapor	CO poisoning of fuel cells; greenhouse gas emission (CO₂).[1][7][9]
Water Electrolysis	None	Oxygen, Water Vapor	High energy consumption; sensitivity to water purity.[3][4][10][11]
Formic Acid Dehydrogenation	None	Carbon Dioxide	CO formation as a potential impurity; greenhouse gas emission (CO₂).[6][12][13][14][15][16]

Experimental Protocols for By-product Analysis

Accurate characterization of the reaction by-products is essential for process optimization. The following are detailed methodologies for the analysis of solid and gaseous by-products from sodium borohydride hydrolysis.

Analysis of Solid By-products

3.1.1. X-Ray Diffraction (XRD) for Phase Identification

• Objective: To identify the crystalline phases present in the solid by-product.

• Methodology:

  • Collect the solid residue after the hydrolysis reaction is complete.

  • Wash the residue with a suitable solvent (e.g., ethanol) to remove any unreacted soluble components and then dry it thoroughly under vacuum or in an inert atmosphere to prevent further hydration.

  • Grind the dried sample to a fine powder to ensure random orientation of the crystallites.

  • Mount the powdered sample on a zero-background sample holder.

  • Collect the XRD pattern using a diffractometer with Cu Kα radiation. Typical scan parameters are a 2θ range of 10-80° with a step size of 0.02° and a scan speed of 2°/min.

  • Identify the crystalline phases by comparing the experimental diffraction pattern with standard patterns from a database such as the International Centre for Diffraction Data (ICDD).[17][18][19][20]

3.1.2. ¹¹B Nuclear Magnetic Resonance (NMR) Spectroscopy for Boron Species Identification

• Objective: To identify and quantify the different boron-containing species in the by-product.

• Methodology:

  • Dissolve a known amount of the solid by-product in a suitable solvent (e.g., D₂O for water-soluble components).

  • Transfer the solution to a quartz NMR tube to avoid background signals from borosilicate glass tubes.[21]

  • Acquire the ¹¹B NMR spectrum on a high-field NMR spectrometer. A typical experiment would involve a single-pulse sequence with proton decoupling.

  • Reference the spectrum to an external standard, such as BF₃·OEt₂.

  • Identify the different boron species based on their characteristic chemical shifts. For example, NaBH₄ typically appears as a quintet around -42 ppm, while B(OH)₄⁻ gives a sharp singlet around 3 ppm.[22][23]

  • Quantify the relative amounts of each species by integrating the corresponding peaks in the spectrum.

3.1.3. Fourier-Transform Infrared (FTIR) Spectroscopy for Functional Group Analysis

• Objective: To identify the functional groups present in the solid by-product, which helps in confirming the presence of borates and hydrates.

• Methodology:

  • Prepare a sample by mixing a small amount of the finely ground solid by-product with potassium bromide (KBr) and pressing it into a transparent pellet. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used for direct analysis of the solid powder.

  • Record the FTIR spectrum over a range of 4000-400 cm⁻¹.

  • Identify the characteristic absorption bands. For example, B-O stretching vibrations in borates typically appear in the 1400-900 cm⁻¹ region, and O-H stretching and bending vibrations from water of hydration are observed around 3400 cm⁻¹ and 1600 cm⁻¹, respectively.[11][24][25][26]

Analysis of Gaseous By-products

3.2.1. Gas Chromatography (GC) for Hydrogen Purity Analysis

• Objective: To quantify the purity of the hydrogen gas and identify any gaseous impurities.

• Methodology:

  • Collect a sample of the gas produced during the hydrolysis reaction in a gas-tight syringe or a sample bag.

  • Inject a known volume of the gas sample into a gas chromatograph equipped with a suitable column (e.g., a molecular sieve column for separating permanent gases) and a thermal conductivity detector (TCD) or a pulsed discharge helium ionization detector (PDHID) for high sensitivity.[27]

  • Identify the components based on their retention times compared to known standards.

  • Quantify the concentration of each component by comparing its peak area to a calibration curve generated using standard gas mixtures. For trace impurities, a mass spectrometer (MS) can be used as the detector (GC-MS) for more definitive identification.[28][29]

Visualizing Reaction and Analytical Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key processes involved in sodium borohydride hydrolysis and the subsequent by-product analysis.

Caption: Reaction pathway of sodium borohydride hydrolysis.

Caption: Workflow for the analysis of hydrolysis by-products.

Conclusion

The hydrolysis of sodium borohydride is a promising method for on-demand hydrogen generation, producing primarily high-purity hydrogen and sodium metaborate. However, the formation of various hydrated borate species can impact catalyst performance and complicate by-product recycling. A thorough analysis of both solid and gaseous by-products using techniques such as XRD, ¹¹B NMR, FTIR, and GC is essential for the development of efficient and sustainable hydrogen storage and generation systems based on sodium borohydride. When compared to other chemical hydrides and hydrogen generation methods, NaBH₄ hydrolysis offers a favorable balance of by-product management and hydrogen purity, although challenges related to by-product regeneration remain an active area of research. This guide provides the foundational knowledge and experimental framework for researchers to further investigate and optimize this important hydrogen production pathway.

References

• 1. Item - Kinetic study of NaBH4 hydrolysis over carbon supported ruthenium - Loughborough University - Figshare [repository.lboro.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. chemed.chem.purdue.edu [chemed.chem.purdue.edu]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Formic Acid Dehydrogenation over Ru- and Pd-Based Catalysts: Gas- vs. Liquid-Phase Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. NMR Protocols [nmr.chem.ucsb.edu]
• 22. Hydrolysis of the Borohydride Anion BH4−: A 11B NMR Study Showing the Formation of Short-Living Reaction Intermediates including BH3OH− - PMC [pmc.ncbi.nlm.nih.gov]
• 23. NMR Chemical Shifts of 11B in Metal Borohydrides from First-Principle Calculations | Ion mobility in lightweight compounds for energy storage [pspb.ifj.edu.pl]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. [PDF] FT-IR spectra of inorganic borohydrides. | Semantic Scholar [semanticscholar.org]
• 27. youtube.com [youtube.com]
• 28. Frontiers | Review and Survey of Methods for Analysis of Impurities in Hydrogen for Fuel Cell Vehicles According to ISO 14687:2019 [frontiersin.org]
• 29. eprintspublications.npl.co.uk [eprintspublications.npl.co.uk]

A Comparative Guide to Borohydride Concentration Validation: Iodometric Titration and Alternatives

For researchers, scientists, and drug development professionals, accurate determination of borohydride (B1222165) concentration is critical for reaction stoichiometry and process control. This guide provides an objective comparison of the widely used iodometric titration method with other common analytical techniques for the validation of borohydride concentration. Detailed experimental protocols and supporting data are presented to assist in method selection and implementation.

The validation of borohydride concentration is paramount in various chemical applications, from organic synthesis to the manufacturing of pharmaceuticals. The reactive nature of borohydride necessitates precise quantification to ensure reaction efficiency, product purity, and process safety. While several methods exist, they differ in their principles, accuracy, precision, and suitability for different laboratory settings.

Comparison of Analytical Methods

The iodometric titration method is a robust and widely adopted technique for determining borohydride concentration.[1] It is known for its high accuracy and precision, with reported recovery rates of nearly 100% and relative standard deviations of approximately 0.3% under optimized conditions.[1] Alternative methods, such as the hydrogen evolution method, are also recognized for their high accuracy.[2] Other techniques like titration with sodium hypochlorite (B82951) or potassium iodate (B108269), and cyclic voltammetry offer different advantages in terms of speed or in-situ monitoring capabilities.

Method	Principle	Advantages	Disadvantages	Accuracy/Precision (RSD)
Iodometric Titration	In an acidic medium, borohydride reduces iodine to iodide. The excess iodine is then back-titrated with a standard solution of sodium thiosulfate (B1220275).	High accuracy and precision, reliable endpoint detection.	Requires careful handling of reagents, multi-step procedure.	Recovery: ~100% RSD: ~0.3%[1]
Hydrogen Evolution	Borohydride reacts with acid to quantitatively produce hydrogen gas, the volume of which is measured.	High accuracy, conceptually simple.	Requires specialized glassware, sensitive to temperature and pressure changes.	Reproducibility within 5% experimental error has been reported.[3]
Sodium Hypochlorite Titration	Borohydride is oxidized by an excess of sodium hypochlorite. The unreacted hypochlorite is determined by iodometric back-titration.	Relatively stable titrant.	Multi-step back-titration procedure.	Data not available in searched literature.
Potassium Iodate Titration	Borohydride is oxidized by an excess of potassium iodate in an acidic solution. The remaining iodate is determined by titration with sodium thiosulfate.	Stable primary standard titrant.	Can be less accurate for low concentrations. Often used for in-process control.[2]	Data not available in searched literature.
Cyclic Voltammetry	The electrochemical oxidation of borohydride at an electrode surface is measured. The peak current is proportional to the borohydride concentration.	Rapid, allows for in-situ and real-time monitoring.	Requires specialized electrochemical equipment, can be influenced by electrode surface condition.	Data not available in searched literature.

Experimental Protocols

Iodometric Titration

This method involves the reaction of borohydride with an excess of a standardized iodine solution, followed by the back-titration of the unreacted iodine with a standard sodium thiosulfate solution.

Reagents:

• Standardized 0.1 N Iodine Solution

• Standardized 0.1 N Sodium Thiosulfate (Na₂S₂O₃) Solution

• 1 M Sodium Hydroxide (B78521) (NaOH)

• 2 M Sulfuric Acid (H₂SO₄)

• 1% Starch Indicator Solution

Procedure:

• Sample Preparation: Accurately weigh a sample of the borohydride-containing material and dissolve it in a known volume of 1 M NaOH solution to stabilize the borohydride.

• Reaction with Iodine: To a flask, add a precise volume of the standardized iodine solution, ensuring it is in excess. Add a known aliquot of the borohydride sample solution to the flask.

• Acidification: Carefully acidify the solution with 2 M H₂SO₄.

• Back-Titration: Immediately titrate the excess iodine with the standardized sodium thiosulfate solution.

• Endpoint Determination: As the solution turns pale yellow, add a few drops of starch indicator. The solution will turn a deep blue-black color. Continue the titration until the blue color disappears, marking the endpoint.

• Calculation: The amount of borohydride is calculated from the difference in the amount of iodine initially added and the amount of iodine that reacted with the sodium thiosulfate.

Workflow for Iodometric Titration of Borohydride.

Hydrogen Evolution Method

This gasometric method is based on the quantitative reaction of borohydride with an acid to produce hydrogen gas.

Apparatus:

• Gas burette or a similar gas collection apparatus

• Reaction flask

• Acid dropping funnel

Procedure:

• Sample Introduction: Place a known quantity of the borohydride sample into the reaction flask.

• Assembly: Assemble the gas evolution apparatus, ensuring all connections are airtight.

• Reaction Initiation: Slowly add a sufficient amount of acid (e.g., hydrochloric acid or sulfuric acid) from the dropping funnel to the reaction flask to completely react with the borohydride.

• Gas Collection: Collect the evolved hydrogen gas in the gas burette.

• Volume Measurement: Measure the volume of the collected hydrogen gas after the reaction is complete and the apparatus has cooled to room temperature.

• Calculation: Use the ideal gas law to calculate the moles of hydrogen produced, and from the stoichiometry of the reaction, determine the amount of borohydride in the sample.

Sodium Hypochlorite Titration

This method utilizes the oxidation of borohydride by sodium hypochlorite.

Reagents:

• Standardized Sodium Hypochlorite (NaClO) Solution

• Potassium Iodide (KI)

• Standardized 0.1 N Sodium Thiosulfate (Na₂S₂O₃) Solution

• 2 M Sulfuric Acid (H₂SO₄)

• 1% Starch Indicator Solution

Procedure:

• Sample Preparation: Dissolve a known mass of the borohydride sample in a sodium hydroxide solution.

• Oxidation: Add a precise excess of the standardized sodium hypochlorite solution to the borohydride sample.

• Iodide Addition: Add potassium iodide to the solution. The excess hypochlorite will oxidize the iodide to iodine.

• Acidification: Acidify the solution with sulfuric acid.

• Titration: Titrate the liberated iodine with a standard solution of sodium thiosulfate using starch as an indicator.

Potassium Iodate Titration

This method is similar to the hypochlorite method but uses potassium iodate as the oxidizing agent.

Reagents:

• Standardized Potassium Iodate (KIO₃) Solution

• Potassium Iodide (KI)

• Standardized 0.1 N Sodium Thiosulfate (Na₂S₂O₃) Solution

• Sulfuric Acid (H₂SO₄)

• 1% Starch Indicator Solution

Procedure:

• Sample Preparation: Prepare the borohydride sample in an alkaline solution.

• Oxidation: Add a known excess of the standardized potassium iodate solution to the sample.

• Iodide Addition and Acidification: Add potassium iodide and then acidify the solution with sulfuric acid. The excess iodate reacts with iodide to form iodine.

• Titration: Titrate the generated iodine with a standard sodium thiosulfate solution.

Cyclic Voltammetry

This electrochemical technique measures the current that develops in an electrochemical cell under conditions where voltage is varied.

Apparatus:

• Potentiostat

• Electrochemical cell with a three-electrode system (working, reference, and counter electrodes)

Procedure:

• Electrolyte Preparation: Prepare a supporting electrolyte solution (e.g., a sodium hydroxide solution).

• Sample Preparation: Dissolve a known amount of the borohydride sample in the supporting electrolyte.

• Measurement: Place the solution in the electrochemical cell and perform a cyclic voltammetry scan over a defined potential range.

• Data Analysis: A voltammogram is generated, showing the current response to the varying potential. The peak current of the borohydride oxidation is proportional to its concentration. A calibration curve is typically used for quantification.

Logical Relationship of Borohydride Validation Methods

The choice of method for validating borohydride concentration depends on the specific requirements of the application, including the desired level of accuracy and precision, the available equipment, and the sample matrix.

References

• 1. wjygy.com.cn [wjygy.com.cn]
• 2. researchgate.net [researchgate.net]
• 3. idus.us.es [idus.us.es]

Safety & Regulatory Compliance

Proper Disposal of Sodium Metaborate: A Guide for Laboratory Professionals

Essential guidelines for the safe handling and disposal of sodium metaborate (B1245444) are critical for maintaining a secure and compliant laboratory environment. This document provides immediate safety protocols, operational disposal plans, and detailed procedural guidance for researchers, scientists, and drug development professionals.

Sodium metaborate, while non-flammable, presents health hazards, including serious eye irritation and potential reproductive harm.[1][2] Adherence to proper disposal procedures is not only a matter of safety but also a legal requirement under regulations such as the Resource Conservation and Recovery Act (RCRA).[3][4]

Immediate Safety and Handling

Before handling sodium metaborate, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE). In the event of accidental exposure, immediate and appropriate first aid is crucial.

Exposure Route	Immediate Action	Source
Eyes	Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.	[3]
Skin	Flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.	[3]
Ingestion	Do not induce vomiting. If the person is conscious, give two glasses of water to drink. Seek immediate medical attention.	[4]
Inhalation	Move the exposed person to fresh air. If breathing is difficult, provide oxygen.	[3]

Personal Protective Equipment (PPE) Requirements:

Protection Type	Specification	Source
Eye Protection	Chemical safety goggles meeting EN 166 (EU) or ANSI Z87.1 (US) standards.	[5]
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).	[5]
Body Protection	Long-sleeved lab coat and appropriate protective clothing to prevent skin exposure.	[5]
Respiratory Protection	For dusty conditions, use a NIOSH-approved respirator for dusts.	[3]

Step-by-Step Disposal Procedures

The disposal of sodium metaborate must be conducted in compliance with all local, state, and federal regulations. Improper disposal into regular trash or sewer systems is prohibited.[3][6]

Small Quantities (Solid Waste)

For very small, uncontaminated quantities of solid sodium metaborate, disposal in a designated chemical landfill may be permissible, subject to local regulations.[7] However, it is always best to consult with your institution's Environmental Health and Safety (EHS) department.

Aqueous Solutions: Neutralization Protocol

Aqueous solutions of sodium metaborate are alkaline and must be neutralized before disposal.

Experimental Protocol for Neutralization:

• Preparation: Conduct the neutralization in a designated fume hood while wearing all required PPE. Prepare a secondary containment vessel in case of spills.

• Dilution: If the solution is concentrated, slowly and cautiously dilute it with water to a concentration of less than 10%. This will help to control the heat generated during neutralization.

• Neutralization:

  • Slowly add a weak acid, such as 5% acetic acid or citric acid, to the sodium metaborate solution while stirring continuously.[8]

  • Monitor the pH of the solution frequently using a calibrated pH meter or pH paper.

  • Continue adding the weak acid dropwise until the pH of the solution is between 6.0 and 8.0.

• Disposal of Neutralized Solution:

  • Once the pH is confirmed to be within the neutral range, the solution may be permissible for drain disposal, followed by flushing with a large volume of water (at least 20 parts water to 1 part neutralized solution).[2]

  • Crucially, always obtain written permission from your institution's EHS department before any sewer disposal. [6] Local regulations and permissible discharge limits for boron must be strictly followed.[9][10]

• Waste Manifest: Document the neutralization process and the final pH of the solution as part of your laboratory's hazardous waste records.

Large Quantities and Contaminated Material

For larger quantities of sodium metaborate or materials significantly contaminated with it (e.g., spill cleanup debris), direct disposal is required through your institution's hazardous waste program.

• Containerization: Place the waste in a clearly labeled, sealed, and chemically compatible container.[4] The container must be marked with the words "Hazardous Waste" and the full chemical name "Sodium Metaborate."[6]

• Storage: Store the sealed container in a designated satellite accumulation area, segregated from incompatible materials, particularly strong acids.[5][11]

• Pickup: Arrange for collection by your institution's EHS or a licensed hazardous waste disposal contractor.

Disposal Workflow Diagram

Caption: Workflow for the proper disposal of sodium metaborate waste.

Chemical Compatibility and Storage

Sodium metaborate is incompatible with strong acids and strong reducing agents, such as metal hydrides or alkali metals, as reactions can generate hydrogen gas, creating an explosive hazard.[11] It is also corrosive to metals like aluminum, tin, and zinc.[11] Therefore, store sodium metaborate waste in chemically compatible containers, such as high-density polyethylene (B3416737) (HDPE), and away from incompatible substances. Containers must be kept tightly closed in a dry, cool, and well-ventilated area to prevent reactions with moisture and carbon dioxide in the air.[3][12]

References

• 1. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 2. 7.1.1 General Neutralization Procedures | Environment, Health and Safety [ehs.cornell.edu]
• 3. danielshealth.com [danielshealth.com]
• 4. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. gmpplastic.com [gmpplastic.com]
• 9. nrc.gov [nrc.gov]
• 10. michigan.gov [michigan.gov]
• 11. ecacs.ca [ecacs.ca]
• 12. Sodium metaborate | BNaO2 | CID 145326 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling Sodium Metaborate

For laboratory professionals, including researchers, scientists, and those in drug development, the safe handling of chemicals is paramount. This guide provides essential, immediate safety and logistical information for the proper use and disposal of sodium metaborate (B1245444), ensuring a secure laboratory environment and regulatory compliance.

Personal Protective Equipment (PPE)

When handling sodium metaborate, it is crucial to use appropriate personal protective equipment to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE.

PPE Category	Specification
Eye Protection	Safety goggles or glasses with side shields that meet ANSI Z.87.1 standards or European Standard EN166 are required.[1][2]
Hand Protection	Waterproof or chemical-resistant gloves are recommended. For prolonged contact, a glove with a protection class of 5 or higher is advised. For brief contact, a class 3 or higher is suitable.[1][3] Standard work gloves (cotton, canvas, or leather) may be sufficient in dusty environments.[4]
Body Protection	A lab coat or protective clothing should be worn to prevent skin contact.[3][5]
Respiratory Protection	If airborne concentrations are expected to exceed exposure limits, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[2][6] A half mask with a particle filter (EN149:2001) is a recommended option.[5]

Operational Plan for Handling and Disposal

A systematic approach to handling and disposing of sodium metaborate is critical for laboratory safety. The following step-by-step plan outlines the key procedures.

1. Preparation and Handling:

• Ventilation: Always handle sodium metaborate in a well-ventilated area. Use local exhaust ventilation to minimize the concentration of dust.[3]

• Avoid Dust: Implement good housekeeping procedures to prevent the generation and accumulation of dust.[4]

• Personal Hygiene: Wash hands thoroughly after handling the substance.[3] Do not eat, drink, or smoke in work areas.[4]

• Clothing: Remove any contaminated clothing and protective equipment before entering eating areas.[7]

2. Storage:

• Container: Store sodium metaborate in its original, tightly closed container.[1][2] Polyethylene or polypropylene (B1209903) containers are also suitable.[1]

• Environment: Keep the storage area cool, dry, and well-ventilated, away from incompatible materials such as strong acids and metals like aluminum, tin, and zinc.[2][4] Dry, indoor storage is recommended.[4]

3. Spill Management:

• Minor Spills: For small spills, immediately clean them up using dry procedures to avoid generating dust.[1] Vacuum, shovel, or sweep the material and place it in a suitable, labeled container for disposal.[1][4]

• Major Spills: In the event of a larger spill, alert personnel in the area and, if necessary, emergency responders.[1] Avoid all personal contact, including inhalation, and wear appropriate protective clothing.[1]

• Environmental Precautions: Prevent the spilled material from entering drains or water bodies.[4][7]

4. Disposal:

• Regulatory Compliance: All waste disposal must be conducted in accordance with local, state, and federal regulations.[1][3]

• Small Quantities: Small amounts of sodium metaborate can often be disposed of in a landfill.[3]

• Containers: Puncture empty containers to prevent reuse before disposal.[1]

• Recycling: Where possible, product packaging should be recycled.[4] Unused, uncontaminated material may also be suitable for recycling.[1]

• Waste Treatment: For larger quantities or specific waste streams, consult with a licensed disposal company.[8] Dissolving the material with a combustible solvent and burning it in a chemical incinerator with an afterburner and scrubber is one possible treatment method.[8]

Experimental Workflow: Handling and Disposal of Sodium Metaborate

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. benchchem.com [benchchem.com]
• 4. ecacs.ca [ecacs.ca]
• 5. fishersci.co.uk [fishersci.co.uk]
• 6. dam.assets.ohio.gov [dam.assets.ohio.gov]
• 7. sds.riotinto.com [sds.riotinto.com]
• 8. cdhfinechemical.com [cdhfinechemical.com]